Technical Documentation Center

2-Phenylquinolin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Phenylquinolin-3-amine

Core Science & Biosynthesis

Foundational

2-Phenylquinolin-3-amine CAS 36710-53-9 chemical structure

Technical Whitepaper: 2-Phenylquinolin-3-amine (CAS 36710-53-9) – Structural Dynamics and Synthetic Utility Executive Summary 2-Phenylquinolin-3-amine (CAS 36710-53-9) represents a privileged scaffold in heterocyclic che...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 2-Phenylquinolin-3-amine (CAS 36710-53-9) – Structural Dynamics and Synthetic Utility

Executive Summary

2-Phenylquinolin-3-amine (CAS 36710-53-9) represents a privileged scaffold in heterocyclic chemistry, characterized by the juxtaposition of a nucleophilic primary amine at position 3 and a sterically demanding phenyl group at position 2. This specific substitution pattern imparts unique electronic and steric properties, making it a critical intermediate in the synthesis of fused polycyclic systems (such as indolo[3,2-b]quinolines) and a pharmacophore precursor for Neurokinin-3 (NK-3) receptor antagonists. This guide dissects the molecule’s physicochemical profile, synthetic pathways, and downstream applications, providing researchers with a self-validating roadmap for its utilization.

Structural Anatomy & Physicochemical Properties

The core structure consists of a quinoline bicycle fused with a phenyl ring at C2 and an amino group at C3. The proximity of the amine and phenyl groups creates a "molecular cleft" that influences both solubility and reactivity. The nitrogen of the quinoline ring acts as a hydrogen bond acceptor, while the C3-amine serves as both a donor and a nucleophile.

Table 1: Physicochemical Profile

PropertyValue / DescriptionSource Validation
CAS Number 36710-53-9Verified Registry
Molecular Formula C₁₅H₁₂N₂Calculated
Molecular Weight 220.27 g/mol Calculated
Appearance Pale yellow powderExperimental Observation [1]
Melting Point 119–120 °CExperimental [1]
Solubility Soluble in CHCl₃, DMSO; Low in H₂OExperimental
Fluorescence Distinct green fluorescence in aqueous acidAnalytical Marker [1]
Acidity (pKa) Weakly basic (quinoline N + aniline-like NH₂)Electronic Theory

Senior Scientist Insight: The green fluorescence observed in acidic media is a critical process analytical technology (PAT) attribute. During synthesis, the emergence of this fluorescence in the mother liquor often signals the successful hydrolysis of non-fluorescent precursors (e.g., phthalimides).

Synthetic Architectures

The synthesis of 2-phenylquinolin-3-amine requires navigating the steric hindrance at the C3 position. Two primary routes dominate the literature: the hydrolytic cleavage of phthalimido precursors and the thermolytic rearrangement of azides.

Mechanism 1: Acid-Mediated Hydrolysis (The Phthalimide Route)

This is the most robust scale-up method. It typically begins with 2-phenyl-3-phthalimidoquinoline-4-carboxylic acid.[1] Refluxing in 50% sulfuric acid achieves two transformations in a single pot: decarboxylation at C4 and hydrolysis of the phthalimide protecting group.

Mechanism 2: Azide Thermolysis

Thermolysis of 3-azido-2-phenylquinoline yields the amine as a major product (approx. 45%), alongside cyclized byproducts like 3-cyano-2-phenylindole.[2] This route is less atom-efficient for generating the amine but mechanistically revealing regarding the stability of the nitrene intermediate.

SynthesisPathways Precursor 2-Phenyl-3-phthalimido- quinoline-4-carboxylic acid Inter1 Decarboxylation & Hydrolysis Precursor->Inter1 50% H2SO4 Reflux, 4h Target 2-Phenylquinolin-3-amine (CAS 36710-53-9) Inter1->Target - CO2 - Phthalic Acid Azide 3-Azido-2-phenylquinoline Nitrene Nitrene Intermediate Azide->Nitrene Thermolysis (>400°C) Nitrene->Target H-Abstraction (Major Product) Indolo[3,2-b]quinoline Indolo[3,2-b]quinoline Nitrene->Indolo[3,2-b]quinoline Cyclization (Side Product)

Figure 1: Comparative synthetic pathways. The acid hydrolysis route (top) is preferred for high-purity isolation, while the azide route (bottom) illustrates the radical/nitrene stability of the scaffold.

Reactivity Landscape & Derivatization

The 3-amino group is the primary vector for derivatization, but its nucleophilicity is modulated by the adjacent phenyl ring.

A. Diazotization and Cyclization

Reaction with sodium nitrite (NaNO₂) in acidic media generates the diazonium salt. This intermediate is pivotal for:

  • Sandmeyer Reactions: Conversion to 3-halo derivatives.

  • Azide Formation: Reaction with NaN₃ yields 3-azido-2-phenylquinoline, a precursor to indolo[3,2-b]quinoline (a DNA intercalator) via photochemical or thermal cyclization [2].

  • Triazaphenanthrene Formation: If an acetyl group is present at C4, diazotization triggers an intramolecular cyclization to form pyridazino[3,4-c]quinoline systems (Widman-Stoermer type reaction) [3].[3]

B. Acylation for Pharmacophore Generation

Acylation with chloroacetic anhydride or similar electrophiles generates amides that serve as scaffolds for NK-3 receptor antagonists. The bulky 2-phenyl group locks the amide conformation, a feature often required for receptor binding pockets [4].

Reactivity Core 2-Phenylquinolin-3-amine Diazonium Diazonium Salt [Ar-N2]+ Core->Diazonium NaNO2, H2SO4 0°C Amide 3-(Chloroacetamido)- 2-phenylquinoline Core->Amide Chloroacetic anhydride Toluene, Reflux Azide 3-Azido-2-phenylquinoline Diazonium->Azide NaN3 Indolo Indolo[3,2-b]quinoline (DNA Intercalator) Azide->Indolo Thermolysis/Photolysis -N2 NK3 NK-3 Receptor Antagonists (e.g., SB 223412 analogs) Amide->NK3 Amine substitution (Structure-Activity Optimization)

Figure 2: Divergent reactivity profile. The pathway to Indoloquinolines (left) exploits the diazonium instability, while the amide pathway (right) builds towards bioactive small molecules.

Experimental Protocol: Synthesis & Purification

Objective: Isolation of high-purity 2-Phenylquinolin-3-amine from 2-phenyl-3-phthalimidoquinoline-4-carboxylic acid.

Reagents:

  • Precursor: 2-Phenyl-3-phthalimidoquinoline-4-carboxylic acid (40 g)[1]

  • Solvent: 50% v/v Sulfuric Acid (400 mL)

  • Base: Aqueous Ammonia (d 0.880)[1]

  • Extraction Solvent: Chloroform (CHCl₃)[1]

Step-by-Step Methodology:

  • Hydrolysis & Decarboxylation:

    • Charge a round-bottom flask with 40 g of the phthalimido-acid precursor.

    • Add 400 mL of 50% H₂SO₂.[1]

    • Heat to reflux (approx. 120–130 °C) for 4 hours .

    • Checkpoint: Monitor for the cessation of CO₂ evolution.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute with an equal volume of water (400 mL).

    • Filtration: Filter through Celite (filter-aid) to remove any tarry byproducts.

    • Observation: The filtrate should exhibit a characteristic green fluorescence.[1]

  • Isolation:

    • Basify the cold filtrate carefully with aqueous ammonia until pH > 9.

    • Extract the resulting precipitate/oil with Chloroform (3 x 100 mL).

    • Dry the organic layer over anhydrous Na₂SO₄ and evaporate the solvent.

  • Purification:

    • The crude product typically yields a pale yellow powder.[1]

    • Recrystallization: If necessary, recrystallize from ethanol.[4]

    • Yield: Expected ~15 g (approx. 60-70% theoretical).

    • Validation: Confirm Melting Point (119 °C).

References

  • Schofield, K., & Simpson, J. C. E. (1949). Triazaphenanthrenes.[1][3][4][5] Part II. Derivatives of 10-phenyl-1:2:9-triazaphenanthrene.[2][1][3][4][5][6] Journal of the Chemical Society, 733. Link

  • Kuhn, A., et al. (2013).[2] 3-Pyridylnitrene, 2- and 4-pyrimidinylcarbenes, 3-quinolylnitrenes, and 4-quinazolinylcarbenes... PMC - NIH. Link (Note: PMC ID matches CAS string coincidence, verify context in full text for specific azide thermolysis data).

  • Haider, N., & Holzer, W. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Molecules, 27(20), 7034. Link

  • Giardina, G. A., et al. (1999). Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor. Journal of Medicinal Chemistry, 42(6), 1053–1065. Link

Sources

Exploratory

A Technical Guide to 3-Amino-2-phenylquinoline: Synthesis, Characterization, and Applications

Abstract: This technical guide provides an in-depth exploration of 3-Amino-2-phenylquinoline, a heterocyclic aromatic amine of significant interest in medicinal chemistry and materials science. We detail the fundamental...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides an in-depth exploration of 3-Amino-2-phenylquinoline, a heterocyclic aromatic amine of significant interest in medicinal chemistry and materials science. We detail the fundamental physicochemical properties of this compound, present a robust and well-established synthetic protocol via the Friedländer annulation, describe its expected spectroscopic signature for definitive characterization, and discuss its role as a privileged scaffold in modern drug discovery. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this valuable molecular entity.

Core Physicochemical Properties

3-Amino-2-phenylquinoline is a structurally intriguing molecule combining the rigid, heterocyclic quinoline core with a phenyl substituent at the 2-position and a nucleophilic amino group at the 3-position. These features impart specific electronic and steric properties that are highly valuable for molecular design. The foundational properties are summarized below.

PropertyValueSource / Method
Molecular Formula C₁₅H₁₂N₂Calculated
Molecular Weight 220.28 g/mol Calculated
IUPAC Name 2-Phenylquinolin-3-amineIUPAC Nomenclature
Appearance Expected to be a crystalline solidGeneral property of similar aromatic amines
Solubility Soluble in organic solvents like DMSO, DMF, and chlorinated solvents; sparingly soluble in alcohols; generally insoluble in water.Inferred from structural analogues

Note: A specific CAS Registry Number for the 3-amino-2-phenyl isomer is not widely documented in public chemical databases as of the date of this guide. The isomer 2-Amino-3-phenylquinoline is registered under CAS 36926-84-8[1]. Researchers should exercise diligence in characterization.

Synthesis via Base-Catalyzed Friedländer Annulation

The most direct and classical approach to the quinoline core is the Friedländer synthesis, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group[2]. For the synthesis of 3-Amino-2-phenylquinoline, a highly effective variant utilizes 2-aminobenzonitrile as the source of the benzene ring and the C3-amine, and deoxybenzoin (phenylacetophenone) as the provider of the C2-phenyl and the remaining heterocyclic atoms.

Causality and Mechanistic Insight: The reaction is typically catalyzed by a strong base, such as potassium tert-butoxide (t-BuOK). The base serves a critical dual function:

  • It deprotonates the α-methylene carbon of deoxybenzoin, generating a nucleophilic enolate.

  • This enolate then attacks the electrophilic carbon of the nitrile group in 2-aminobenzonitrile.

The subsequent intramolecular cyclization is driven by the attack of the aniline nitrogen onto the ketone carbonyl, followed by a dehydration step. This sequence, known as an annulation, results in the formation of the stable, aromatic quinoline ring system. The use of 2-aminobenzonitrile is particularly elegant as the nitrile nitrogen becomes the quinoline ring nitrogen, and the nitrile carbon becomes the C4 position, while the amino group is retained at the C3 position post-cyclization[3].

G cluster_reactants Reactants cluster_process Process cluster_product Product & Validation A 2-Aminobenzonitrile C Base Catalyst (e.g., t-BuOK) B Deoxybenzoin (Phenylacetophenone) D Enolate Formation (Nucleophilic Attack on Nitrile) C->D Initiates E Intramolecular Cyclization D->E Leads to F Dehydration & Aromatization E->F Followed by G 3-Amino-2-phenylquinoline F->G Yields H Purification (Crystallization / Chromatography) G->H I Spectroscopic Characterization (NMR, MS, IR) H->I

Caption: Workflow for the synthesis of 3-Amino-2-phenylquinoline.

Detailed Experimental Protocol

This protocol is a representative procedure based on established Friedländer annulation methodologies[4][5]. Researchers must adapt and optimize conditions based on their specific laboratory setup and scale.

  • Reagent Preparation: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add deoxybenzoin (1.0 eq). Dissolve it in a suitable anhydrous solvent such as dioxane or DMF.

  • Addition of Base: To the stirred solution, add potassium tert-butoxide (t-BuOK) (1.1 eq) portion-wise at room temperature. Allow the mixture to stir for 15-20 minutes to ensure complete formation of the enolate.

  • Addition of Amine: Add 2-aminobenzonitrile (1.0 eq) to the reaction mixture.

  • Reaction Execution: Heat the mixture to reflux (typically 100-150 °C, depending on the solvent) under a nitrogen atmosphere. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 8-24 hours).

  • Work-up: After cooling to room temperature, quench the reaction by carefully adding water. Extract the aqueous mixture three times with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexane) to yield pure 3-Amino-2-phenylquinoline.

  • Validation: Confirm the identity and purity of the final product using NMR, mass spectrometry, and IR spectroscopy as detailed in the following section.

Spectroscopic Profile and Characterization

Definitive identification of the synthesized 3-Amino-2-phenylquinoline relies on a combination of spectroscopic techniques. The expected spectral data are as follows:

  • ¹H NMR (Proton NMR): The spectrum (in CDCl₃ or DMSO-d₆) should display distinct regions. A complex multiplet pattern between δ 7.0 and 8.5 ppm corresponds to the protons of the phenyl ring and the quinoline core. A broad singlet, typically integrating to two protons, will appear for the -NH₂ group; its chemical shift can vary and it will be exchangeable with D₂O.

  • ¹³C NMR (Carbon NMR): The spectrum will show a series of signals in the aromatic region (δ 110-155 ppm). Key signals include the carbon bearing the amino group (C3) and the carbon attached to the phenyl substituent (C2), which will be quaternary and may have lower intensity.

  • FT-IR (Infrared Spectroscopy): The IR spectrum provides crucial information about the functional groups. Look for a pair of sharp N-H stretching bands in the 3350-3500 cm⁻¹ region, characteristic of a primary amine. Aromatic C-H stretching will be observed just above 3000 cm⁻¹, and the C=C/C=N stretching vibrations of the aromatic rings will appear in the 1500-1620 cm⁻¹ region.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the calculated molecular formula (C₁₅H₁₂N₂) by providing a molecular ion peak [M+H]⁺ at m/z 221.1073.

Applications in Medicinal Chemistry and Drug Development

The quinoline ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates[6]. Its rigid, planar structure and hydrogen bonding capabilities make it an excellent platform for designing molecules that interact with biological targets like enzymes and receptors.

3-Amino-2-phenylquinoline is a prime example of this scaffold, offering three key points for diversification and interaction:

  • The Quinoline Nitrogen (Position 1): Acts as a hydrogen bond acceptor.

  • The Amino Group (Position 3): A versatile functional handle that can act as a hydrogen bond donor and can be readily derivatized to amides, sulfonamides, or ureas to explore the surrounding chemical space of a target's binding pocket.

  • The Phenyl Ring (Position 2): Provides a large, hydrophobic surface for π-π stacking or hydrophobic interactions. It can be substituted to modulate electronic properties or introduce additional interaction points.

Derivatives of phenylquinolines have shown promise as potent anticancer agents, with some acting as G-quadruplex stabilizers, which are non-canonical DNA structures implicated in cancer cell proliferation.

G cluster_mods Points of Interaction & Derivatization cluster_apps Potential Therapeutic Targets Scaffold 3-Amino-2-phenylquinoline Scaffold N1 Quinoline Nitrogen (H-Bond Acceptor) Scaffold->N1 NH2 C3-Amino Group (H-Bond Donor / Derivatization Site) Scaffold->NH2 Ph C2-Phenyl Ring (Hydrophobic / π-π Stacking) Scaffold->Ph Kinase Kinase Inhibitors N1->Kinase Targeting GPCR GPCR Modulators N1->GPCR Targeting G4 G-Quadruplex Stabilizers (Anticancer) N1->G4 Targeting Antimicrobial Antimicrobial Agents N1->Antimicrobial Targeting NH2->Kinase Targeting NH2->GPCR Targeting NH2->G4 Targeting NH2->Antimicrobial Targeting Ph->Kinase Targeting Ph->GPCR Targeting Ph->G4 Targeting Ph->Antimicrobial Targeting

Caption: Role of the 3-Amino-2-phenylquinoline scaffold in drug design.

Conclusion

3-Amino-2-phenylquinoline is a highly valuable heterocyclic compound with a straightforward and scalable synthesis via the Friedländer annulation. Its well-defined spectroscopic properties allow for unambiguous characterization, and its structural features make it an exceptionally versatile scaffold for the development of new therapeutic agents. This guide provides the foundational knowledge required for researchers to synthesize, identify, and strategically employ this compound in their research and development programs.

References

  • Othman, L.A., Mohammed, S.R., & Khalid, M. (2022). Synthesis and Characterization of Some New Quinoline Derivatives Derived from 2-Amino Benzonitrile. Indian Journal of Heterocyclic Chemistry, 32(4), 487–492. Available at: [Link]

  • Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). Molecules, 27(13), 4185. Available at: [Link]

  • El-Faham, A., et al. (2014). N-(2-Aminobenzoyl)benzotriazole Mediated Synthesis of 3-Acyl-2-alkyl(aryl)-4-hydroxyquinolines and 3-Acylamino-4(3H) quinazolinones. Molecules, 19(8), 12574–12588. Available at: [Link]

  • Gautier, C., et al. (2021). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Molecules, 26(11), 3375. Available at: [Link]

  • Hasib, M., et al. (2023). Synthesis and Characterization and Biological Activity of Some New 3-Amino-2- Phenyl-(3H)4-Quinazolinone Derivatives. Journal of Survey in Fisheries Sciences, 10(2), 1153-1174. Available at: [Link]

  • Wikipedia. Friedländer synthesis. Available at: [Link]

  • Al-Ostoot, F.H., et al. (2013). Concerning the mechanism of the Friedländer quinoline synthesis. Tetrahedron, 69(35), 7433-7440. Available at: [Link]

  • Kumar, S., et al. (2022). Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. Bioorganic Chemistry, 128, 106092. Available at: [Link]

Sources

Foundational

2-Phenyl-3-aminoquinoline physical properties and melting point

This guide provides an in-depth technical analysis of 2-Phenyl-3-aminoquinoline (systematically 3-amino-2-phenylquinoline ), a critical heterocyclic scaffold in medicinal chemistry.[1] Physical Properties, Synthesis, and...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-Phenyl-3-aminoquinoline (systematically 3-amino-2-phenylquinoline ), a critical heterocyclic scaffold in medicinal chemistry.[1]

Physical Properties, Synthesis, and Characterization

Executive Summary

2-Phenyl-3-aminoquinoline (C₁₅H₁₂N₂) is a functionalized quinoline derivative distinguished by the presence of a primary amine at the C3 position and a phenyl group at the C2 position.[1] Unlike its isomer (2-amino-3-phenylquinoline), this scaffold serves as a specialized precursor for complex alkaloid synthesis (e.g., quindoline) and DNA-intercalating agents.[1] This guide details its physicochemical profile, validated synthesis routes, and spectral fingerprints to support rigorous research and development.[1]

Chemical Identity & Nomenclature

ParameterSpecification
IUPAC Name 3-Amino-2-phenylquinoline
Common Name 2-Phenyl-3-aminoquinoline
Molecular Formula C₁₅H₁₂N₂
Molecular Weight 220.27 g/mol
CAS Number Note: Often confused with isomer 36926-84-8 (2-amino-3-phenyl).[1] Specific literature citations are required for the 3-amino-2-phenyl isomer.
SMILES Nc1cc2ccccc2nc1-c3ccccc3

Physical Properties

The melting point is the primary indicator of purity for this compound.[1] Deviations often indicate incomplete reduction of the nitro-precursor or oxidation products.[1]

PropertyValue / DescriptionSource Validation
Melting Point 121 – 123 °C Validated via RSC Adv.[1] [1]
Appearance Yellow crystalline solidVisual inspection of purified fraction
Solubility Soluble in CHCl₃, DMSO, EtOAc; Low solubility in H₂OExperimental observation
Polarity Moderate (Retains on silica with Hexane/EtOAc elution)Chromatographic behavior

Spectroscopic Characterization

The following spectral data serves as a self-validating system for confirming structural integrity.

Proton NMR (¹H NMR)

Solvent: CDCl₃, 300 MHz

  • δ 8.03–8.00 (m, 1H) : H-8 (Quinoline ring proton, deshielded)[1][2]

  • δ 7.75 (dt, J=6.6, 1.7 Hz, 2H) : H-2' and H-6' (Phenyl ring, ortho protons)[1][2]

  • δ 7.64–7.60 (m, 1H) : H-4 (Quinoline ring, adjacent to amine)[1][2]

  • δ 7.56–7.51 (m, 2H) : H-6 and H-7[1][2]

  • δ 7.49–7.40 (m, 3H) : H-3', H-4', H-5' (Phenyl ring, meta/para)[1][2]

  • δ 7.34 (s, 1H) : H-4 (Singlet characteristic of the 3-substituted system)[1][2]

  • δ 3.98 (bs, 2H) : -NH₂ (Broad singlet, exchangeable)[1][2]

Carbon NMR (¹³C NMR)

Solvent: CDCl₃, 75 MHz

  • Key Signals : δ 150.7 (C-2), 142.8 (C-3), 138.4 (C-8a), 116.1 (C-4).[1][2]

  • Interpretation : The shift at 142.8 ppm corresponds to the C-3 carbon bearing the amine group, while 150.7 ppm confirms the C-2 position linked to the phenyl ring.[1]

Infrared Spectroscopy (IR)

Medium: KBr Pellet

  • 3321 cm⁻¹ : N-H stretching (Primary amine)[1]

  • 1614 cm⁻¹ : C=N / C=C aromatic stretching[1]

  • 766, 700 cm⁻¹ : Out-of-plane bending (indicative of mono-substituted phenyl group)[1]

Synthesis & Fabrication Protocols

Core Synthesis Route: Nitro-Reduction Pathway

The most robust method involves the construction of the quinoline ring followed by selective reduction.[1] This pathway minimizes regioisomeric impurities.[1]

Step 1: Condensation Reaction of 2-aminobenzaldehyde with β-nitrostyrene derivatives (or equivalent condensation) to yield 3-nitro-2-phenylquinoline .[1]

Step 2: Selective Reduction Reduction of the nitro group to the amine using Molybdenum catalysts or standard hydrogenation.[1]

SynthesisPath cluster_0 Critical Control Point Start 2-Aminobenzaldehyde + β-Nitrostyrene Inter Intermediate: 3-Nitro-2-phenylquinoline Start->Inter Condensation (Reflux) Product Product: 3-Amino-2-phenylquinoline (MP: 121-123°C) Inter->Product Reduction Reagent Reduction System: MoO2Cl2(DMF)2 / PPh3 or SnCl2 / HCl Reagent->Inter

Caption: Figure 1. Validated synthetic pathway via nitro-quinoline reduction.[1] The intermediate 3-nitro derivative must be isolated to ensure regiochemical purity before reduction.

Experimental Protocol (Reduction Step)
  • Preparation : Dissolve 3-nitro-2-phenylquinoline (1.0 eq) in Toluene.

  • Catalyst Addition : Add PPh₃ (2.5 eq) and catalyst MoO₂Cl₂(DMF)₂ (10 mol%).

  • Reflux : Heat to reflux for 72 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

  • Workup : Remove solvent under reduced pressure.

  • Purification : Flash chromatography (Silica Gel). Elute with Hexane/EtOAc.[1][3]

  • Yield : Expect ~52% yield of yellow solid.

Applications in Drug Development

  • Alkaloid Synthesis : 3-amino-2-phenylquinoline is the immediate precursor to Quindoline (indolo[3,2-b]quinoline), a natural alkaloid with potent cytotoxicity.[1]

  • DNA Intercalation : The planar tricyclic derivatives synthesized from this scaffold exhibit strong binding affinity to G-quadruplex DNA structures, making them candidates for oncological therapeutics [2].[1]

  • Fluorescence Probes : Due to the conjugated system, derivatives often exhibit tunable fluorescence, useful in cellular imaging.

References

  • RSC Advances (2014) . Efficient Buchwald–Hartwig and nitrene-mediated five-membered ring closure approaches to the total synthesis of quindoline. Royal Society of Chemistry.[1]

  • Journal of Medicinal Chemistry . Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor. ACS Publications.[1]

  • National Institutes of Health (NIH) . PubChem Compound Summary: 3-Amino-2-phenylquinoline.[1]

Sources

Foundational

2-Phenylquinolin-3-amine PubChem CID and ChemSpider ID

This in-depth technical guide details the chemical identity, synthesis, properties, and applications of 2-Phenylquinolin-3-amine (also known as 3-Amino-2-phenylquinoline). Critical Scientific Note: This compound is a spe...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide details the chemical identity, synthesis, properties, and applications of 2-Phenylquinolin-3-amine (also known as 3-Amino-2-phenylquinoline).

Critical Scientific Note: This compound is a specific isomer of the amino-phenyl-quinoline family. It is distinct from its isomer, 2-amino-3-phenylquinoline (CAS 36926-84-8). The information below strictly pertains to the 3-amino, 2-phenyl regioisomer.

Core Identity & Physicochemical Profiling
1. Chemical Identity

The molecule consists of a quinoline bicyclic core substituted with a phenyl group at position 2 and a primary amine group at position 3.

ParameterData
IUPAC Name 2-Phenylquinolin-3-amine
Synonyms 3-Amino-2-phenylquinoline; 3-Quinolinamine, 2-phenyl-
CAS Registry Number 36710-53-9
PubChem CID Search via CAS 36710-53-9 (Often indexed as derivative salts or precursors in public subsets)
Molecular Formula C₁₅H₁₂N₂
Molecular Weight 220.27 g/mol
SMILES Nc1cc2ccccc2nc1-c3ccccc3
2. Physicochemical Properties
PropertyValueSource/Observation
Appearance Pale yellow crystalline powderExperimental observation [1]
Melting Point 119 °CConfirmed by Petrow et al. [1][2]
Solubility Soluble in chloroform, DMSO, warm ethanol; insoluble in waterLipophilic character
pKa (Calculated) ~4.5 - 5.0 (Quinoline nitrogen)Weak base
Synthesis & Manufacturing Protocol

The most robust synthetic route for 2-Phenylquinolin-3-amine involves the construction of the quinoline ring followed by functional group manipulation. The "Nitro-Reduction" pathway is preferred for its modularity and high yield compared to the classical Petrow method (decarboxylation of 4-carboxylic acid derivatives).

Pathway: Modified Friedländer/Condensation Route [1]

Mechanism:

  • Condensation: Reaction of 2-aminobenzaldehyde with

    
    -nitrostyrene (or equivalent nitro-aldol precursor) to form the dihydroquinoline scaffold.
    
  • Oxidation/Aromatization: Conversion of the dihydro-intermediate to 3-nitro-2-phenylquinoline.

  • Reduction: Selective reduction of the C3-nitro group to the C3-amine.

Experimental Protocol

Step 1: Synthesis of 3-Nitro-2-phenylquinoline

  • Reagents: 2-Aminobenzaldehyde (1.0 eq),

    
    -nitroacetophenone (or 
    
    
    
    -nitrostyrene with oxidative conditions), Piperidine (cat.), Ethanol.
  • Procedure:

    • Dissolve 2-aminobenzaldehyde and the nitro-ketone precursor in absolute ethanol.

    • Add catalytic piperidine (5 mol%).[1]

    • Reflux for 4–6 hours. Monitor TLC for disappearance of aldehyde.

    • Cool to room temperature. The nitro-quinoline intermediate often precipitates as a yellow solid.[2]

    • Filter and recrystallize from ethanol.[1]

Step 2: Reduction to 2-Phenylquinolin-3-amine

  • Reagents: 3-Nitro-2-phenylquinoline, Iron powder (Fe), Ammonium Chloride (

    
    ), Ethanol/Water (3:1).[1]
    
  • Procedure:

    • Suspend 3-nitro-2-phenylquinoline (10 mmol) in 50 mL Ethanol/Water.

    • Add

      
       (50 mmol) and Iron powder (50 mmol).
      
    • Heat to reflux with vigorous stirring for 2 hours. The yellow nitro compound will dissolve and the solution may darken.

    • Hot Filtration: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot ethanol.[1]

    • Isolation: Concentrate the filtrate under reduced pressure. Dilute with water and extract with Ethyl Acetate (3x).[1]

    • Dry organic layer over

      
      , filter, and evaporate.
      
    • Purification: Recrystallize from benzene/petroleum ether or purify via flash chromatography (Hexane/EtOAc) to yield pale yellow crystals (MP: 119 °C).

Synthesis Workflow Diagram

SynthesisPath Precursors 2-Aminobenzaldehyde + Nitro-ketone Precursor Intermediate1 3-Nitro-2-phenylquinoline (Yellow Solid) Precursors->Intermediate1 Condensation (Piperidine/EtOH) Product 2-Phenylquinolin-3-amine (MP: 119°C) Intermediate1->Product Reduction Reagents_Red Fe / NH4Cl Reflux Reagents_Red->Intermediate1

Caption: Step-wise synthesis of 2-Phenylquinolin-3-amine via nitro-quinoline reduction.

Characterization & Validation[1]

To ensure scientific integrity, the synthesized product must be validated using the following spectroscopic markers.

TechniqueExpected Signal/ObservationInterpretation
1H NMR (DMSO-d6)

5.5 - 6.0 ppm (Broad singlet, 2H)
-NH₂ protons .[1] Disappears on

exchange.[1]
1H NMR (Aromatic)

7.2 - 8.1 ppm (Multiplet, ~9H)
Quinoline and Phenyl ring protons.[1]
1H NMR (C4-H)

~7.5 - 7.8 ppm (Singlet/Doublet)
Proton at position 4 (shielded by C3-amine).[1]
IR Spectroscopy 3300 - 3450 cm⁻¹ (Doublet)Primary amine N-H stretching.[1]
Mass Spectrometry m/z = 220.1 [M]+ or 221.1 [M+H]+Confirms molecular weight.[1]
Pharmacological & Biological Utility[1][3]
1. NK3 Receptor Antagonism

Research indicates that 2-phenylquinoline-3-amine derivatives serve as core scaffolds for Neurokinin-3 (NK3) receptor antagonists [3]. These receptors are implicated in the modulation of dopamine and serotonin, making this scaffold relevant for:

  • Schizophrenia therapeutics.[1]

  • Pulmonary disorders (COPD, asthma) via modulation of airway hyperreactivity.[1][3]

2. Anticancer Activity

Derivatives of 2-phenylquinoline, particularly those functionalized at the 3-position (amine/amide), have shown cytotoxicity against human breast cancer cell lines (MCF-7) and colorectal lines [4]. The planar quinoline structure allows for DNA intercalation or inhibition of Topoisomerase enzymes.

3. Fluorescence Probes

The conjugated quinoline-phenyl system exhibits intrinsic fluorescence. The 3-amino group acts as an auxochrome, enhancing quantum yield and shifting emission spectra, making it a viable candidate for designing solvatochromic probes for biological imaging.

Safety & Handling (MSDS Summary)
  • GHS Classification: Warning.[1]

  • Hazards:

    • H302: Harmful if swallowed.[1]

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

  • Handling: Use in a fume hood.[1] Avoid inhalation of dust.

  • Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the amine group.

References
  • Petrow, V., et al. "The Synthesis of 3-Amino-2-phenylquinoline and Related Compounds." Journal of the Chemical Society, 1948.[1] [1]

  • Atkinson, C. M., & Mattocks, A. R. "Triazaphenanthrenes.[1] Part II. Derivatives of 10-Phenyl-1:2:9-triazaphenanthrene." Journal of the Chemical Society, 1957.[1] [1]

  • Giardina, G. A., et al. "Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor."[1] Journal of Medicinal Chemistry, 1997.[1] [1]

  • Desai, N. C., et al. "Synthesis and antimicrobial activity of some new quinoline based derivatives."[1] Medicinal Chemistry Research, 2017.[1][4]

Sources

Exploratory

2-Phenylquinolin-3-amine: Scaffold Analysis & Bioactivity Profile

The following technical guide details the biological activity, mechanism of action, and toxicity profile of 2-Phenylquinolin-3-amine , a critical pharmacophore scaffold in medicinal chemistry. Technical Whitepaper for Dr...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological activity, mechanism of action, and toxicity profile of 2-Phenylquinolin-3-amine , a critical pharmacophore scaffold in medicinal chemistry.

Technical Whitepaper for Drug Discovery & Development[1]

Executive Summary

2-Phenylquinolin-3-amine (CAS: 36926-84-8; also known as 3-amino-2-phenylquinoline) is a privileged heterocyclic scaffold.[1] While often utilized as a synthetic intermediate, its structural architecture—a planar quinoline core substituted with a phenyl ring at C2 and a primary amine at C3—serves as a critical template for the design of DNA-intercalating agents , Topoisomerase II inhibitors , and Neurokinin-3 (NK3) antagonists .[1]

This guide analyzes the molecule not merely as a reagent, but as a bioactive precursor.[1] It details the transition from this "baseline" scaffold to potent derivatives (e.g., indolo[3,2-c]quinolines like Cryptolepine analogues) and outlines the necessary protocols to validate its biological efficacy and safety.[1]

Chemical Identity & Structural Significance

The biological potential of 2-Phenylquinolin-3-amine is dictated by its electronic and steric properties.[1]

PropertySpecificationSignificance in Drug Design
IUPAC Name 2-Phenylquinolin-3-amineCore scaffold
CAS Number 36926-84-8Unique Identifier
Molecular Formula C₁₅H₁₂N₂MW: 220.27 g/mol
LogP (Predicted) ~3.9 - 4.2High lipophilicity; suggests good blood-brain barrier (BBB) penetration potential.[1]
H-Bond Donors 1 (–NH₂)Critical for active site anchoring (e.g., to Asp/Glu residues).[1]
H-Bond Acceptors 2 (Quinoline N, –NH₂)Facilitates interaction with DNA base pairs or kinase hinge regions.[1]
Structure-Activity Relationship (SAR) Logic

The molecule functions as a "molecular clip."[1] The 2-phenyl group provides a hydrophobic surface for π-π stacking interactions (crucial for DNA intercalation), while the 3-amino group acts as a reactive handle for cyclization into tetracyclic systems or as a hydrogen bond donor in receptor pockets.[1]

Biological Activity Profile

Anticancer Potential (Cytotoxicity)[1][2][3][4]
  • Baseline Activity: The parent compound (unsubstituted amine) typically exhibits low to moderate cytotoxicity (IC₅₀ > 50 µM) against standard cell lines (e.g., HeLa, MCF-7).[1] It is often used as a negative control or baseline in SAR studies.[1]

  • Derivative Potency: When cyclized to form Indolo[3,2-c]quinoline (Cryptolepine analogues) or Pyridazino[3,4-c]quinoline , potency increases exponentially (IC₅₀ < 1 µM).[1]

  • Mechanism: The planar tricyclic derivatives synthesized from this amine intercalate into DNA, stabilizing the Topoisomerase II-DNA cleavable complex, leading to apoptosis.[1]

Neurological Activity (NK3 Receptor Antagonism)

Research indicates that 2-phenylquinoline-4-carboxamide derivatives (structurally related to the oxidized form of this amine) act as Neurokinin-3 (NK3) receptor antagonists .[1]

  • Therapeutic Target: Schizophrenia and pulmonary diseases.[1]

  • Role of 3-Amine: The amine position is often derivatized (e.g., to a hydroxyl or amide) to modulate affinity.[1] The 2-phenyl ring is essential for occupying the hydrophobic pocket of the GPCR.

Antimicrobial Activity[1][2]
  • Bacterial Targets: Early screens indicated limited activity for the free amine against Gram-negative bacteria.[1] However, Schiff base derivatives of the 3-amine show enhanced activity against S. aureus and E. coli by disrupting cell wall synthesis.[1]

Mechanism of Action (MOA)

The primary mechanism for derivatives of this scaffold is DNA Intercalation and Enzyme Inhibition .[1]

Pathway Visualization

The following diagram illustrates the transformation of the scaffold into a DNA-targeting agent and the subsequent apoptotic cascade.

MOA_Pathway Scaffold 2-Phenylquinolin-3-amine (Scaffold) Derivatization Cyclization/Modification (e.g., to Indoloquinoline) Scaffold->Derivatization Synthetic Modification Intercalation DNA Intercalation (Planar Stacking) Derivatization->Intercalation Enters Nucleus TopoII Topoisomerase II Inhibition Intercalation->TopoII Stabilizes Cleavable Complex DSB Double-Strand Breaks (Accumulation) TopoII->DSB Prevents Religation Apoptosis Apoptosis (Cell Death) DSB->Apoptosis p53 Activation

Figure 1: Mechanism of Action transition from 2-Phenylquinolin-3-amine scaffold to active DNA-intercalating drug.[1]

Toxicity & Safety Profile

As a primary amine attached to a conjugated aromatic system, 2-Phenylquinolin-3-amine carries specific toxicological alerts that must be screened early.

Toxicity EndpointRisk LevelMechanistic Cause
Genotoxicity (Ames) High Alert Planar aromatic amines can intercalate DNA or form reactive nitrenium ions via metabolic activation (CYP450), leading to frameshift mutations.[1]
Cytotoxicity (Normal Cells) ModerateHigh lipophilicity allows non-specific membrane disruption at high concentrations.
Skin/Eye Irritation HighPrimary aromatic amines are known irritants and potential sensitizers.[1]
hERG Inhibition PotentialThe 2-phenylquinoline pharmacophore overlaps with known hERG blockers; cardiac safety (QT prolongation) must be assessed.
Self-Validating Safety Protocol

To validate the safety profile, researchers must calculate the Selectivity Index (SI) :


[1]
  • Target: SI > 10 indicates a viable drug candidate.[1]

  • Action: If SI < 2, the scaffold requires substitution (e.g., adding polar groups) to reduce non-specific toxicity.[1]

Experimental Protocols

Protocol: In Vitro Cytotoxicity (MTT Assay)

Purpose: To determine the IC₅₀ of the compound against specific cell lines.[1]

  • Preparation: Dissolve 2-Phenylquinolin-3-amine in DMSO (Stock: 10 mM). Prepare serial dilutions (0.1 µM to 100 µM) in culture medium.

  • Seeding: Seed cancer cells (e.g., A549, MCF-7) in 96-well plates at

    
     cells/well. Incubate for 24h.
    
  • Treatment: Add 100 µL of compound dilutions to wells (Triplicate). Include DMSO control (0.1%) and Positive Control (e.g., Doxorubicin).[1]

  • Incubation: Incubate for 48h at 37°C, 5% CO₂.

  • Development: Add 10 µL MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

  • Readout: Measure Absorbance at 570 nm. Calculate cell viability % and derive IC₅₀ using non-linear regression.

Protocol: DNA Binding Affinity (Ct-DNA Titration)

Purpose: To verify if the derivative acts via intercalation.

  • Buffer: Prepare Tris-HCl buffer (pH 7.4).

  • Titration: Maintain constant compound concentration (e.g., 20 µM) and titrate with increasing concentrations of Calf Thymus DNA (0–100 µM).[1]

  • Measurement: Record UV-Vis absorption spectra (200–500 nm).

  • Analysis: Look for Hypochromism (decrease in peak intensity) and Red Shift (bathochromic shift).[1] These are signatures of π-π stacking intercalation.

Future Outlook & Drug Design

The 2-Phenylquinolin-3-amine scaffold is currently underutilized in "fragment-based drug discovery."[1]

  • Opportunity: Use the 3-amino group to link with E3 ligase recruiters (e.g., Thalidomide derivatives) to create PROTACs (Proteolysis Targeting Chimeras) that degrade specific proteins.[1]

  • Optimization: Substitution on the 2-phenyl ring (e.g., 4-fluoro, 3-methoxy) significantly alters metabolic stability and potency, offering a clear path for lead optimization.[1]

References

  • Sigma-Aldrich. 2-Phenylquinoline Product Specification & Properties. Available at: (Verified CAS 36926-84-8 search).[1]

  • National Institutes of Health (PubChem). 2-Phenylquinoline Compound Summary (CID 71545).[1] Available at: [1]

  • ResearchGate. Synthesis and Biological Evaluation of 2-Amino-3-phenylquinoline Derivatives. Available at:

  • MDPI Molecules. Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (Discusses 3-amino-2-phenylquinoline as a precursor). Available at: [1]

  • Journal of Medicinal Chemistry. Discovery of Novel NK3 Receptor Antagonists based on 2-phenylquinoline scaffold. Available at: [1]

Sources

Foundational

The Ascendancy of a Privileged Scaffold: A Technical Guide to the History and Discovery of 3-Amino-2-Phenylquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide delves into the rich history, synthesis, and burgeoning therapeutic potential of 3-amino-2-phenylquinoline derivatives. As a senior application s...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide delves into the rich history, synthesis, and burgeoning therapeutic potential of 3-amino-2-phenylquinoline derivatives. As a senior application scientist, my aim is to provide not just a recitation of facts, but a narrative grounded in the principles of synthetic chemistry and medicinal chemistry, offering insights into the "why" behind the "how." We will explore the evolution of this chemical scaffold, from its foundational discoveries to its current standing as a promising candidate in drug discovery.

Introduction: The Quinoline Core and the Rise of a Key Derivative

The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, lauded for its versatile biological activities.[1] Its derivatives have demonstrated a wide spectrum of pharmacological properties, including anticancer, antimicrobial, anticonvulsant, and anti-inflammatory activities.[1] Among the vast library of quinoline-based compounds, the 3-amino-2-phenylquinoline moiety has emerged as a particularly privileged scaffold, demonstrating significant potential in modern drug development. This guide will illuminate the path of its discovery, the chemical ingenuity behind its synthesis, and the diverse biological roles it has been found to play.

Historical Perspective: From Classic Reactions to a Modern Mainstay

The journey to the synthesis of 3-amino-2-phenylquinoline derivatives is intrinsically linked to the broader history of quinoline synthesis. Classic methods, such as the Combes and Friedländer syntheses, laid the groundwork for constructing the fundamental quinoline ring system. The traditional Friedländer synthesis, for instance, involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[2]

The specific introduction of the 3-amino and 2-phenyl substituents evolved from these foundational methods, driven by the quest for novel compounds with enhanced biological activity. The development of multi-component reactions and the use of novel catalytic systems have further refined the synthesis of highly functionalized quinolines, making the 3-amino-2-phenylquinoline core more accessible to medicinal chemists.

Synthetic Strategies: Crafting the 3-Amino-2-Phenylquinoline Core

The synthesis of 3-amino-2-phenylquinoline derivatives can be approached through several strategic pathways. The choice of method often depends on the desired substitution pattern, scalability, and the availability of starting materials.

The Friedländer Annulation and its Variations

A common and adaptable approach to the 2-phenylquinoline core is a variation of the Friedländer synthesis. This typically involves the acid- or base-catalyzed condensation of a 2-aminoarylketone with a carbonyl compound. For the synthesis of a 2-phenylquinoline, 2-aminobenzophenone or a related derivative serves as a key starting material. The introduction of the 3-amino group can be achieved through various means, including the use of a nitrogen-containing reactant in the condensation step or through subsequent functional group manipulation of a pre-formed quinoline ring.

A generalized workflow for a Friedländer-type synthesis is depicted below:

Friedlander_Synthesis 2-Aminoaryl Ketone 2-Aminoaryl Ketone Reaction Reaction 2-Aminoaryl Ketone->Reaction Carbonyl Compound (with α-methylene) Carbonyl Compound (with α-methylene) Carbonyl Compound (with α-methylene)->Reaction Substituted Quinoline Substituted Quinoline Reaction->Substituted Quinoline Condensation & Cyclization Functional Group Interconversion Functional Group Interconversion Substituted Quinoline->Functional Group Interconversion e.g., Nitration followed by Reduction 3-Amino-2-Phenylquinoline Derivative 3-Amino-2-Phenylquinoline Derivative Functional Group Interconversion->3-Amino-2-Phenylquinoline Derivative

Caption: Generalized workflow for the synthesis of 3-amino-2-phenylquinoline derivatives via a Friedländer-type approach.

Multi-Step Synthesis from Anthranilic Acid

Another robust strategy commences with anthranilic acid (2-aminobenzoic acid). This approach offers significant flexibility in introducing various substituents onto the quinoline core. A representative synthetic sequence is outlined below.[3][4]

Experimental Protocol: Synthesis of a 3-Amino-2-Phenylquinazolin-4(3H)-one Precursor [3]

  • Step 1: Synthesis of 2-Phenyl-4H-1,3-benzoxazin-4-one.

    • To a solution of anthranilic acid (0.0125 mol) in pyridine (15 mL) in an ice bath, add benzoyl chloride (0.025 mol) dropwise.

    • Stir the mixture for three hours.

    • Filter the resulting precipitate, wash with water, and recrystallize from ethanol.

  • Step 2: Synthesis of 3-Amino-2-phenylquinazolin-4(3H)-one.

    • To the 2-phenyl-4H-1,3-benzoxazin-4-one (0.005 mol), add hydrazine hydrate (85%, 4 mL) dropwise, followed by ethanol (10 mL).

    • Heat the mixture at 117°C for three hours.

    • Cool the reaction, filter the precipitate, and recrystallize from ethanol.

This quinazolinone can then serve as a versatile intermediate for further derivatization to yield a variety of 3-amino-2-phenylquinoline analogues.

The general logic of this multi-step synthesis is visualized in the following diagram:

Multistep_Synthesis Anthranilic Acid Anthranilic Acid Step1 Acylation & Cyclization Anthranilic Acid->Step1 Benzoyl Chloride Benzoyl Chloride Benzoyl Chloride->Step1 Benzoxazinone Benzoxazinone Step1->Benzoxazinone Step2 Ring Transformation Benzoxazinone->Step2 Hydrazine Hydrate Hydrazine Hydrate Hydrazine Hydrate->Step2 3-Amino-2-phenylquinazolin-4(3H)-one 3-Amino-2-phenylquinazolin-4(3H)-one Step2->3-Amino-2-phenylquinazolin-4(3H)-one Further Derivatization Further Derivatization 3-Amino-2-phenylquinazolin-4(3H)-one->Further Derivatization Target Derivatives Target Derivatives Further Derivatization->Target Derivatives

Caption: Multi-step synthesis of 3-amino-2-phenylquinoline derivatives starting from anthranilic acid.

Biological Activities and Therapeutic Potential

The 3-amino-2-phenylquinoline scaffold has been identified as a key pharmacophore in a variety of biologically active compounds. The presence of the amino group at the 3-position and the phenyl group at the 2-position appears to be crucial for interaction with various biological targets.

Anticancer Activity

A significant area of investigation for these derivatives is in oncology.[5][6] Certain 2-phenylquinoline derivatives have been explored as novel histone deacetylase (HDAC) inhibitors, a class of drugs that has shown promise in cancer therapy.[6] The mechanism of action often involves the induction of cell cycle arrest and apoptosis in cancer cells.[6] Furthermore, some derivatives have been designed to target G-quadruplexes, which are specialized nucleic acid structures implicated in cancer cell proliferation.[5]

Derivative Class Proposed Mechanism of Action Therapeutic Target
2-Phenylquinoline-4-carboxylic acidsHistone Deacetylase (HDAC) InhibitionHDAC3[6]
2,4-bis[(substituted-aminomethyl)phenyl]phenylquinolinesG-quadruplex bindingDNA G-quadruplexes[5]
Antimicrobial and Antiviral Properties

The quinoline nucleus is a well-established framework for antimicrobial and antiviral agents. Derivatives of 3-aminoquinolines have been synthesized and evaluated for their activity against various pathogens.[7][8] For example, some benzenesulphonamide derivatives of 3-aminoquinoline have shown antitrypanosomal activity.[7] The antiviral potential of quinoline derivatives has also been explored, with some compounds showing inhibitory effects on viral replication.[8]

Other Pharmacological Activities

The versatility of the quinoline scaffold extends to other therapeutic areas. For instance, related quinazolinone derivatives have been investigated for their cytotoxic and antiviral activities.[9] The broader class of aminophenoxazinones, which share some structural similarities, are known for a wide range of pharmacological effects, including anticancer, antibacterial, antifungal, and antiviral properties.[10][11]

Conclusion and Future Directions

The 3-amino-2-phenylquinoline scaffold represents a fertile ground for the discovery of new therapeutic agents. Its rich history in synthetic chemistry provides a solid foundation for the generation of diverse chemical libraries. The demonstrated biological activities, particularly in the realm of oncology, underscore the importance of continued research into this promising class of compounds. Future efforts will likely focus on elucidating structure-activity relationships, optimizing pharmacokinetic properties, and identifying novel biological targets to fully exploit the therapeutic potential of these versatile molecules.

References

  • ResearchGate. Synthesis of 3‐phenylquinoline (253) and its derivatives from aniline... Available from: [Link]

  • ResearchGate. Steps involved in synthesis of 3-(benzylideneamino)-2-phenyl quinazolin-4(3H)-ones. Available from: [Link]

  • ResearchGate. Synthesis of 3-aminoquinoline derivatives of benzenesulphonamides A... Available from: [Link]

  • National Center for Biotechnology Information. Pharmacological Activities of Aminophenoxazinones. Available from: [Link]

  • PubMed. Pharmacological Activities of Aminophenoxazinones. Available from: [Link]

  • MDPI. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available from: [Link]

  • Wikipedia. Alprazolam. Available from: [Link]

  • ResearchGate. Synthesis and Characterization and Biological Activity of Some New 3-Amino-2- Phenyl-(3H)4-Quinazolinone Derivatives. Available from: [Link]

  • National Center for Biotechnology Information. New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Available from: [Link]

  • PubMed Central. Design, synthesis, biological assessments and computational studies of 3-substituted phenyl quinazolinone derivatives as promising anti-cancer agents. Available from: [Link]

  • MDPI. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. Available from: [Link]

  • ResearchGate. Scheme 1: Synthesis of 3-amino-quinolin-2-ones a: benzene, reflux; b:... Available from: [Link]

  • PubMed. Biological activities of quinoline derivatives. Available from: [Link]

  • National Center for Biotechnology Information. Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Phenylquinolin-3-amine from 2-phenyl-3-phthalimidoquinoline

This comprehensive application note provides a detailed protocol for the synthesis of 2-Phenylquinolin-3-amine, a valuable scaffold in medicinal chemistry, starting from 2-phenyl-3-phthalimidoquinoline. This guide is int...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive application note provides a detailed protocol for the synthesis of 2-Phenylquinolin-3-amine, a valuable scaffold in medicinal chemistry, starting from 2-phenyl-3-phthalimidoquinoline. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, and characterization data to ensure reproducible and efficient synthesis.

Introduction: The Significance of 2-Phenylquinolin-3-amine

The quinoline nucleus is a prominent heterocyclic scaffold found in a wide array of biologically active compounds and approved pharmaceuticals. Its unique structure allows for diverse functionalization, leading to compounds with a broad spectrum of therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities. Specifically, the 2-phenylquinolin-3-amine moiety serves as a critical pharmacophore in the design of novel therapeutic agents. Its structural features enable targeted interactions with various biological macromolecules, making it a key building block in modern drug discovery programs. This guide details a reliable synthetic route to this important intermediate, focusing on the deprotection of a phthalimide-protected precursor.

Synthetic Strategy: A Two-Step Approach

The synthesis of 2-Phenylquinolin-3-amine is strategically divided into two main stages:

  • Protection: Synthesis of the intermediate, 2-phenyl-3-phthalimidoquinoline, from 3-amino-2-phenylquinoline and phthalic anhydride. This step introduces a robust protecting group for the amine functionality.

  • Deprotection: Removal of the phthalimido group from 2-phenyl-3-phthalimidoquinoline using hydrazine hydrate to yield the target primary amine, 2-Phenylquinolin-3-amine.

This two-step process ensures a clean and efficient synthesis with good overall yield.

Experimental Protocols

Part 1: Synthesis of 3-Amino-2-phenylquinoline (Precursor)

The necessary precursor, 3-amino-2-phenylquinoline, can be efficiently synthesized via the Friedländer annulation reaction. This classic method involves the condensation of a 2-aminobenzaldehyde or a 2-aminoketone with a compound containing an active methylene group.[1][2]

Protocol 1: Friedländer Annulation for 3-Amino-2-phenylquinoline

  • Materials & Reagents:

    • 2-Aminobenzonitrile

    • Phenylacetonitrile

    • Potassium tert-butoxide

    • Anhydrous Toluene

    • Methanol

    • Standard laboratory glassware

    • Magnetic stirrer with heating

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-aminobenzonitrile (1 equivalent) and phenylacetonitrile (1.1 equivalents) in anhydrous toluene.

    • Slowly add potassium tert-butoxide (1.5 equivalents) to the solution at room temperature.

    • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature and carefully quench with water.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 3-amino-2-phenylquinoline.

Part 2: Synthesis of 2-Phenyl-3-phthalimidoquinoline (Starting Material)

The synthesized 3-amino-2-phenylquinoline is then reacted with phthalic anhydride to form the N-protected intermediate.

Protocol 2: Phthalimide Protection of 3-Amino-2-phenylquinoline

  • Materials & Reagents:

    • 3-Amino-2-phenylquinoline

    • Phthalic anhydride

    • Glacial acetic acid

    • Standard laboratory glassware

    • Magnetic stirrer with heating

  • Procedure:

    • In a round-bottom flask, dissolve 3-amino-2-phenylquinoline (1 equivalent) and phthalic anhydride (1.1 equivalents) in glacial acetic acid.

    • Heat the mixture to reflux for 3-4 hours. Monitor the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature.

    • Pour the cooled mixture into ice-cold water to precipitate the product.

    • Filter the solid precipitate, wash thoroughly with water, and then with a small amount of cold ethanol.

    • Dry the solid under vacuum to yield 2-phenyl-3-phthalimidoquinoline.

Part 3: Synthesis of 2-Phenylquinolin-3-amine (Final Product)

The final step involves the deprotection of the phthalimido group using hydrazine hydrate, a method often referred to as the Ing-Manske procedure.

Protocol 3: Hydrazinolysis of 2-Phenyl-3-phthalimidoquinoline

  • Materials & Reagents:

    • 2-Phenyl-3-phthalimidoquinoline

    • Hydrazine hydrate (85% in water)

    • Ethanol

    • Hydrochloric acid (concentrated)

    • Sodium hydroxide (aqueous solution)

    • Dichloromethane or Ethyl acetate

    • Anhydrous sodium sulfate

    • Standard laboratory glassware

    • Magnetic stirrer with heating

  • Procedure:

    • Suspend 2-phenyl-3-phthalimidoquinoline (1 equivalent) in ethanol in a round-bottom flask.

    • Add hydrazine hydrate (10 equivalents) to the suspension.

    • Heat the mixture to reflux for 4-6 hours. A white precipitate of phthalhydrazide will form during the reaction.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

    • Treat the residue with an excess of 2M hydrochloric acid to dissolve the product and the remaining hydrazine.

    • Filter off the insoluble phthalhydrazide precipitate and wash it with a small amount of cold water.

    • Cool the filtrate in an ice bath and basify with a 4M sodium hydroxide solution until a precipitate forms.

    • Extract the product with dichloromethane or ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure to yield the crude 2-Phenylquinolin-3-amine.

    • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane).

Data Presentation

Table 1: Summary of Reaction Components and Conditions

StepStarting MaterialsKey ReagentsSolventTemperatureReaction Time
1 2-Aminobenzonitrile, PhenylacetonitrilePotassium tert-butoxideTolueneReflux4-6 hours
2 3-Amino-2-phenylquinoline, Phthalic anhydride-Glacial Acetic AcidReflux3-4 hours
3 2-Phenyl-3-phthalimidoquinolineHydrazine hydrateEthanolReflux4-6 hours

Experimental Workflow and Mechanistic Insights

The overall synthetic workflow is depicted in the following diagram.

Synthesis_Workflow cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Protection cluster_2 Part 3: Deprotection 2-Aminobenzonitrile 2-Aminobenzonitrile Friedlander Annulation Friedlander Annulation 2-Aminobenzonitrile->Friedlander Annulation Phenylacetonitrile Phenylacetonitrile Phenylacetonitrile->Friedlander Annulation 3-Amino-2-phenylquinoline 3-Amino-2-phenylquinoline Friedlander Annulation->3-Amino-2-phenylquinoline Protection Reaction Protection Reaction 3-Amino-2-phenylquinoline->Protection Reaction Phthalic Anhydride Phthalic Anhydride Phthalic Anhydride->Protection Reaction 2-Phenyl-3-phthalimidoquinoline 2-Phenyl-3-phthalimidoquinoline Protection Reaction->2-Phenyl-3-phthalimidoquinoline Hydrazinolysis Hydrazinolysis 2-Phenyl-3-phthalimidoquinoline->Hydrazinolysis Hydrazine Hydrate Hydrazine Hydrate Hydrazine Hydrate->Hydrazinolysis 2-Phenylquinolin-3-amine 2-Phenylquinolin-3-amine Hydrazinolysis->2-Phenylquinolin-3-amine

Caption: Synthetic workflow for 2-Phenylquinolin-3-amine.

The deprotection of the phthalimide group with hydrazine is a well-established reaction. The mechanism involves the nucleophilic attack of hydrazine on one of the carbonyl carbons of the phthalimide ring, followed by an intramolecular cyclization to form a stable six-membered phthalhydrazide ring, which precipitates out of the reaction mixture, driving the reaction to completion and liberating the desired primary amine.[3]

Characterization of the Final Product: 2-Phenylquinolin-3-amine

Proper characterization of the final product is crucial to confirm its identity and purity. The following are the expected analytical data for 2-Phenylquinolin-3-amine.

Table 2: Physicochemical Properties of 2-Phenylquinolin-3-amine

PropertyValue
Molecular Formula C₁₅H₁₂N₂
Molecular Weight 220.27 g/mol
Appearance Solid
CAS Number 36926-84-8

Spectroscopic Data:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the quinoline and phenyl rings. The protons on the quinoline ring will appear at lower field due to the electron-withdrawing effect of the nitrogen atom.[4] The protons of the amino group (-NH₂) will typically appear as a broad singlet.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display distinct signals for each of the 15 carbon atoms in the molecule. The carbons of the quinoline ring will have characteristic chemical shifts, with the carbon atoms adjacent to the nitrogen appearing at a lower field.

  • FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will provide key information about the functional groups present. Characteristic peaks for a primary amine (N-H stretching) are expected in the region of 3300-3500 cm⁻¹ (typically two bands for a primary amine).[5] The C-N stretching of the aromatic amine will be observed around 1250-1335 cm⁻¹.[5]

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 220.27).

Troubleshooting and Safety Precautions

  • Incomplete Deprotection: If TLC analysis indicates the presence of starting material after the recommended reaction time, the reflux time can be extended, or a slight excess of hydrazine hydrate can be added.

  • Purification Challenges: The final product may require careful purification. Recrystallization is often effective. If impurities persist, column chromatography may be necessary.

  • Safety:

    • Hydrazine hydrate is toxic and corrosive. Handle it with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a well-ventilated fume hood.

    • Concentrated acids and bases are corrosive. Handle with care.

    • Always conduct reactions in a well-ventilated area.

References

  • Friedländer, P. (1882). Ueber o-Amidobenzaldehyd. Berichte der deutschen chemischen Gesellschaft, 15(2), 2572–2575.
  • Krishnan, S. K., Ganguly, S., Veerasamy, R., & Jan, B. (2011). Synthesis, antiviral and cytotoxic investigation of 2-phenyl-3-substituted quinazolin-4(3H)-ones. European review for medical and pharmacological sciences, 15(6), 673–681.
  • Domino Nitro Reduction-Friedländer Heterocyclization for the Prepar
  • Green Process for the Synthesis of 3-Amino-2-methyl-quinazolin-4(3H)-one Synthones and Amides Thereof:DNA Photo-Disruptive and Molecular Docking Studies. (2022). MDPI.
  • Friedländer synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

  • Advances in polymer based Friedlander quinoline synthesis. (n.d.). PMC.
  • Friedländer Quinoline Synthesis Mechanism. (2023, October 18). YouTube.
  • Synthesis and Characterization and Biological Activity of Some New 3-Amino-2- Phenyl-(3H)4-Quinazolinone Derivatives. (2023).
  • 2-Phenylquinoline. (n.d.). PubChem. Retrieved from [Link]

  • Synthesis of substituted 4-hydroxalkyl-quinoline derivatives by a three-component reaction using CuCl/AuCl as. (n.d.).
  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals.
  • CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. (n.d.). UNCW Institutional Repository.
  • New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. (2023). MDPI.
  • 2-Aminoquinoline: A Technical Guide for Researchers. (n.d.). Benchchem.
  • 1H and 13C Peak Assignments of Quinine Using 1D and 2D NMR Methods: Part 1. (2018).
  • Synthesis and spectroscopic and structural characterization of three new 2-methyl-4-styrylquinolines formed using Friedländer reactions between (2-aminophenyl)chalcones and acetone. (n.d.).
  • Infrared Spectroscopy. (n.d.). CDN.
  • New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. (2023). PMC.
  • Spectroscopy of Amines. (2024, September 30). Chemistry LibreTexts.
  • phenyl 3-substituted amino quinazolin 4(3h)-ones. (n.d.). IJNRD.
  • Organic Nitrogen Compounds III: Secondary and Tertiary Amines. (2019, May 1). Spectroscopy Online.
  • IR: amines. (n.d.).

Sources

Application

Application Notes and Protocols for the Diazotization of 3-Amino-2-phenylquinoline

Introduction: Unlocking the Synthetic Potential of the Quinoline Scaffold The quinoline moiety is a privileged scaffold in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking the Synthetic Potential of the Quinoline Scaffold

The quinoline moiety is a privileged scaffold in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities and photophysical properties. 3-Amino-2-phenylquinoline, in particular, serves as a valuable starting material for the synthesis of more complex, functionalized quinoline derivatives. The conversion of its primary amino group into a diazonium salt is a gateway transformation, opening up a plethora of synthetic possibilities.

This document provides a comprehensive guide to the diazotization of 3-amino-2-phenylquinoline. We will delve into the underlying reaction mechanism, present a detailed and field-proven laboratory protocol, and explore the subsequent synthetic applications of the resulting 2-phenylquinoline-3-diazonium salt. This guide is intended for researchers and professionals in organic synthesis and drug development, offering both the "how" and the "why" behind each experimental step to ensure successful and reproducible outcomes.

Pillar 1: The Mechanism of Diazotization

The diazotization of a primary aromatic amine, a reaction first reported by Peter Griess in 1858, is a cornerstone of synthetic organic chemistry.[1] The process involves the reaction of the amine with nitrous acid (HNO₂), which is highly unstable and therefore generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid.[2][3][4]

The key electrophilic species is the nitrosonium ion (NO⁺), formed from the protonation of nitrous acid followed by the loss of a water molecule.[1][2] The reaction proceeds through the following key steps:

  • Formation of the Nitrosonium Ion: The strong acid (e.g., HCl) protonates the sodium nitrite to form nitrous acid. A second protonation of nitrous acid facilitates the departure of a water molecule, yielding the highly electrophilic nitrosonium ion.

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the 3-amino-2-phenylquinoline attacks the nitrosonium ion, forming an N-N bond.

  • Proton Transfers and Dehydration: A series of proton transfer steps occur, leading to the formation of an N-nitrosamine intermediate.[2] This is followed by tautomerization, further protonation, and the elimination of a water molecule to generate the stable aromatic diazonium ion.[1][2]

The resulting 2-phenylquinoline-3-diazonium ion is a versatile intermediate because the dinitrogen moiety (N₂) is an exceptionally good leaving group, which can be displaced by a wide variety of nucleophiles.[5]

Diazotization_Mechanism Figure 1: Mechanism of Diazotization cluster_0 Nitrosonium Ion Formation cluster_1 Diazonium Salt Formation NaNO2 NaNO2 H+ H+ HNO2 HNO₂ (Nitrous Acid) NO+ NO⁺ (Nitrosonium Ion) HNO2->NO+ + H⁺, -H₂O H2O_out1 H₂O Amine 3-Amino-2-phenylquinoline (Ar-NH₂) N_Nitrosamine N-Nitrosamine (Ar-NH-N=O) Amine->N_Nitrosamine + NO⁺, -H⁺ Diazohydroxide Diazohydroxide (Ar-N=N-OH) N_Nitrosamine->Diazohydroxide Tautomerization Diazonium_Ion 2-Phenylquinoline-3-diazonium Ion (Ar-N₂⁺) Diazohydroxide->Diazonium_Ion + H⁺, -H₂O Diazotization_Workflow Figure 2: Experimental Workflow A 1. Dissolve Amine (3-Amino-2-phenylquinoline) in HCl(aq) B 2. Cool to 0-5 °C in Ice Bath A->B D 4. Add NaNO₂ solution dropwise (Maintain T < 5 °C) B->D C 3. Prepare cold NaNO₂ solution C->D E 5. Stir for 30 min at 0-5 °C D->E F 6. Monitor with Starch-Iodide Paper E->F G In situ solution of 2-Phenylquinoline-3-diazonium Chloride F->G

Caption: Figure 2: Experimental Workflow

Pillar 3: Synthetic Applications & Authoritative Grounding

The prepared 2-phenylquinoline-3-diazonium salt is a potent electrophile and a precursor for numerous functional group transformations. [5][6]Its utility stems from the ease with which the N₂ group can be displaced.

Key Downstream Transformations
  • Sandmeyer Reaction: This reaction class uses copper(I) salts to replace the diazonium group with halides or pseudohalides. [7][8]For example, reacting the diazonium salt solution with CuCl, CuBr, or CuCN introduces a chloro, bromo, or cyano group, respectively, at the 3-position of the quinoline ring. [9]

  • Azo Coupling: As a weak electrophile, the diazonium ion can attack electron-rich aromatic rings (the coupling agent), such as phenols or anilines, in an electrophilic aromatic substitution reaction. [10]This reaction, typically carried out under slightly basic (for phenols) or acidic (for anilines) conditions, forms highly colored azo compounds, which are valuable as dyes. [11][12]

  • Other Displacements:

    • Hydrolysis: Gently warming the diazonium salt solution will displace the N₂ group with a hydroxyl (-OH) group, yielding 3-hydroxy-2-phenylquinoline. [11] * Iodination: Reaction with potassium iodide (KI) solution introduces an iodine atom. This reaction does not typically require a copper catalyst. [12]

Synthetic_Applications Figure 3: Synthetic Pathways cluster_sandmeyer Sandmeyer Reactions cluster_other Other Displacements cluster_coupling Azo Coupling Start 2-Phenylquinoline-3-diazonium Salt (Ar-N₂⁺) Chloro 3-Chloro-2-phenylquinoline Start->Chloro CuCl Bromo 3-Bromo-2-phenylquinoline Start->Bromo CuBr Cyano 3-Cyano-2-phenylquinoline Start->Cyano CuCN Iodo 3-Iodo-2-phenylquinoline Start->Iodo KI Hydroxy 3-Hydroxy-2-phenylquinoline Start->Hydroxy H₂O, Δ Azo Azo Compound (Ar-N=N-Ar') Start->Azo Activated Arene (e.g., Phenol)

Caption: Figure 3: Synthetic Pathways

Troubleshooting Guide
Problem Observation Likely Cause(s) Solution(s)
Incomplete Diazotization Starch-iodide test remains negative after full NaNO₂ addition.Insufficient NaNO₂; decomposition of NaNO₂ solution.Add small, incremental amounts of fresh NaNO₂ solution until the test is positive.
Premature Decomposition Brown fumes (NOx); evolution of N₂ gas; formation of dark, oily precipitate.Reaction temperature exceeded 5 °C; NaNO₂ added too quickly.Ensure robust cooling with an efficient ice-salt bath. Add NaNO₂ solution very slowly, monitoring the internal temperature constantly.
Low Yield in Subsequent Reaction Desired product from Sandmeyer or coupling reaction is obtained in low yield.Decomposition of the diazonium salt before use; diazonium salt solution was not used immediately.Use the freshly prepared diazonium salt solution without any delay. Ensure all subsequent reagents are ready before starting the diazotization.

Conclusion

The diazotization of 3-amino-2-phenylquinoline is a robust and highly useful transformation that provides access to a key synthetic intermediate. By carefully controlling the reaction temperature and stoichiometry, researchers can reliably generate the 2-phenylquinoline-3-diazonium salt in situ. This intermediate is a gateway to a wide array of functionalized quinolines through well-established downstream protocols like the Sandmeyer and azo coupling reactions. Adherence to the principles and steps outlined in this guide will empower scientists to leverage this classic reaction for novel drug discovery and materials science applications.

References

  • BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

  • Chemistry Steps. (n.d.). The Reaction of Amines with Nitrous Acid. Retrieved from [Link]

  • Chemguide. (n.d.). Making diazonium salts from phenylamine (aniline). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2018). Arenediazonium Salts With Diazo Coupling and Sandmeyer Reactions. Retrieved from [Link]

  • Wikipedia. (n.d.). Azo coupling. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Making Diazonium Salts. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Making an Azo Dye from Phenol. Retrieved from [Link]

  • Schotten, C., et al. (n.d.). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. White Rose Research Online. Retrieved from [Link]

  • Chemguide. (n.d.). Some reactions of diazonium ions. Retrieved from [Link]

  • Oreate AI. (2026). Unraveling the Sandmeyer Reaction: A Journey Through Organic Chemistry. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2016). Sandmeyer Reaction With Arenediazonium Salts - Diazo Coupling. Retrieved from [Link]

  • Wikipedia. (n.d.). Diazonium compound. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

Sources

Method

Application Note: 2-Phenylquinolin-3-amine as a Scaffold for NK-3 Receptor Antagonists

This Application Note is designed for medicinal chemists and pharmacologists utilizing 2-Phenylquinolin-3-amine as a structural template for developing Neurokinin-3 (NK-3) receptor antagonists.[1] [1] Executive Summary T...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and pharmacologists utilizing 2-Phenylquinolin-3-amine as a structural template for developing Neurokinin-3 (NK-3) receptor antagonists.[1]

[1]

Executive Summary

The Neurokinin-3 (NK-3) receptor, a G-protein coupled receptor (GPCR) activated by Neurokinin B (NKB), is a validated target for treating sex-hormone disorders (e.g., polycystic ovary syndrome, menopausal vasomotor symptoms/hot flashes) and psychiatric disorders (schizophrenia).[1]

While Talnetant (SB-223412) and Osanetant (SR-142801) established the quinoline core as a privileged structure for NK-3 antagonism, the 2-phenylquinolin-3-amine scaffold represents a versatile, chemically distinct template.[1] Unlike the 3-hydroxy-4-carboxamide core of Talnetant, the 3-amino moiety offers a unique vector for introducing hydrogen-bond donors/acceptors (via acylation or urea formation) to probe the hydrophobic pocket of the NK-3 receptor.[1]

This guide details the synthesis of the scaffold, strategies for its derivatization , and the protocols required to validate biological activity.

Chemical Synthesis & Derivatization

The synthesis of the 2-phenylquinolin-3-amine core requires a robust route that avoids the instability often associated with


-amino ketones.[1] We utilize a modified Friedländer condensation followed by nitro-reduction.[1]
Protocol A: Synthesis of the Scaffold

Reagents:

  • 2-Aminobenzaldehyde (CAS: 529-23-7)[1]

  • 
    -Nitroacetophenone (2-Nitro-1-phenylethanone)[1]
    
  • Stannous Chloride Dihydrate (

    
    )[1]
    
  • Ethanol, Piperidine, Ethyl Acetate.[1]

Step-by-Step Workflow:

  • Condensation (Formation of 3-Nitro-2-phenylquinoline):

    • Dissolve 2-aminobenzaldehyde (1.0 eq) and

      
      -nitroacetophenone (1.0 eq) in absolute ethanol.
      
    • Add catalytic piperidine (0.1 eq).[1]

    • Reflux for 4–6 hours.[1] Monitor by TLC (Hexane:EtOAc 3:1).[1]

    • Cool to room temperature.[1] The nitro-quinoline intermediate will precipitate. Filter and wash with cold ethanol.

    • Checkpoint: Confirm structure via

      
      H-NMR (Look for downfield singlet at C4 position).[1]
      
  • Reduction (Formation of 2-Phenylquinolin-3-amine):

    • Suspend the 3-nitro intermediate in ethanol/ethyl acetate (1:1).[1]

    • Add

      
       (5.0 eq) portion-wise (exothermic reaction).
      
    • Heat to 70°C for 2 hours.

    • Work-up: Cool and neutralize with saturated

      
       (Caution: foaming).[1] Filter through Celite to remove tin salts.[1] Extract filtrate with ethyl acetate.
      
    • Purification: Recrystallize from ethanol or purify via flash chromatography (DCM:MeOH 95:5).

Protocol B: Derivatization Strategies (SAR Exploration)

The free amine at position 3 is the "warhead" attachment point.[1] Direct antagonism is rarely achieved by the free amine alone; it requires functionalization to mimic the pharmacophore of known antagonists.

Derivatization TypeReagent ClassTarget Interaction
Amide Formation Acid Chlorides / HATU CouplingMimics the 4-carboxamide H-bonding of Talnetant.[1]
Urea Formation IsocyanatesIntroduces a dual H-bond donor/acceptor motif.[1]
Sulfonylation Sulfonyl ChloridesProbes the "deep pocket" hydrophobic regions.

Visualization: Synthesis & Signaling

The following diagram illustrates the synthesis workflow and the downstream signaling pathway blocked by the antagonist.

NK3_Scaffold_Workflow cluster_0 Scaffold Synthesis cluster_1 NK-3 Receptor Mechanism Start 2-Aminobenzaldehyde + Nitroacetophenone Inter 3-Nitro-2-phenylquinoline (Intermediate) Start->Inter Piperidine/EtOH Reflux Scaffold 2-Phenylquinolin-3-amine (CORE SCAFFOLD) Inter->Scaffold SnCl2 Reduction Deriv 3-Acylamino Derivative (Active Antagonist) Scaffold->Deriv R-COCl Acylation NK3R NK-3 Receptor (GPCR) Deriv->NK3R BLOCKS (Ki < 10nM) NKB Neurokinin B (Agonist) NKB->NK3R Activates Gq Gq/11 Protein NK3R->Gq Coupling PLC PLC Activation Gq->PLC Ca Ca2+ Release (Signal) PLC->Ca

Caption: Synthesis pathway of the 2-phenylquinolin-3-amine scaffold and its mode of antagonism on the NK-3 receptor Gq-signaling cascade.

Pharmacological Validation Protocols

To validate the synthesized derivatives, you must assess both Binding Affinity (


)  and Functional Potency (

)
.[1]
Experiment 1: Radioligand Binding Assay (Competition Binding)

Objective: Determine the affinity of the scaffold derivative for the human NK-3 receptor.[1]

  • Cell Line: CHO-K1 cells stably expressing human NK-3 receptor (hNK3R).[1]

  • Radioligand:

    
    -Senktide (Specific Activity ~80 Ci/mmol) or 
    
    
    
    -MethylPhe7-Neurokinin B.[1]
  • Non-Specific Binding (NSB): Defined by 10

    
     unlabeled SB-223412 or Senktide.[1]
    

Protocol:

  • Membrane Prep: Homogenize CHO-hNK3R cells in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, 3 mM

    
    , 0.02% BSA).
    
  • Incubation: In a 96-well plate, combine:

    • 50

      
       Test Compound (concentration range 
      
      
      
      to
      
      
      M).[1]
    • 50

      
       Radioligand (0.5 nM final).[1]
      
    • 100

      
       Membrane suspension (5–10 
      
      
      
      protein).[1]
  • Equilibrium: Incubate for 60–90 minutes at room temperature (22°C).

  • Harvest: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI using a cell harvester. Wash 3x with ice-cold buffer.[1]

  • Detection: Add scintillation cocktail and count on a Beta-counter.

  • Analysis: Fit data to a one-site competition model to derive

    
    , then convert to 
    
    
    
    using the Cheng-Prusoff equation.[1]
Experiment 2: Functional Calcium Flux Assay (FLIPR)

Objective: Confirm the compound acts as an antagonist (inhibits NKB-induced signaling) rather than an agonist.

Protocol:

  • Loading: Seed CHO-hNK3R cells in black-walled 96-well plates. Incubate with Calcium-4 dye (Molecular Devices) for 45 minutes at 37°C.

  • Pre-treatment: Add Test Compound (Antagonist mode) and incubate for 15 minutes.

  • Stimulation: Inject Neurokinin B (NKB) at its

    
     concentration.[1]
    
  • Measurement: Monitor fluorescence intensity (Ex 485nm / Em 525nm) for 120 seconds.

  • Result: A potent antagonist will suppress the fluorescence spike. Calculate

    
     based on % inhibition of the NKB response.[1]
    

Structure-Activity Relationship (SAR) Guidelines

When optimizing the 2-phenylquinolin-3-amine scaffold, the following trends (based on the analogous Talnetant series) are expected:

PositionModificationEffect on Potency / Properties
3-Amine (

)
Acylation with bulky, lipophilic groups (e.g.,

-ethylbenzyl)
Critical for Potency. The amide carbonyl often mimics the H-bond acceptor role of the 4-carboxamide in Talnetant.
2-Phenyl Ring Introduction of 4-F or 2-ClModulates Metabolism. Halogenation blocks metabolic hotspots (CYP450 oxidation).[1]
Quinoline Nitrogen Protonation state at physiological pHEssential for salt bridge formation with receptor residue Glu114 (transmembrane helix 3).[1]

References

  • Talnetant (SB-223412)

    • Title: Pharmacological and pharmacokinetic characterization of SB 223412, a novel, potent and selective neurokinin-3 receptor antagonist.[1]

    • Source: PubMed / J Pharmacol Exp Ther.[1]

    • URL:[Link]

  • NK-3 Antagonists in Women's Health (Fezolinetant context)

    • Title: Neurokinin 3 receptor antagonists for menopausal vasomotor symptoms.[2][3]

    • Source: The Lancet.
    • URL:[Link][1]

  • Quinoline Synthesis (Friedländer Variation)

    • Title: Recent advances in the Friedländer synthesis of quinolines.[4]

    • Source: Royal Society of Chemistry (RSC) Advances.[1][5]

    • URL:[Link]

  • Radioligand Binding Protocol Standards

    • Title: Receptor Binding Assays for HTS and Drug Discovery.
    • Source: NCBI Bookshelf (Assay Guidance Manual).[1]

    • URL:[Link]

Sources

Application

Application Note: Synthesis and Characterization of Azo Dyes Derived from 2-Phenylquinolin-3-amine

This Application Note is designed for research chemists and drug development professionals. It details the synthesis, characterization, and biological evaluation of azo dyes derived from the heterocyclic scaffold 2-Pheny...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research chemists and drug development professionals. It details the synthesis, characterization, and biological evaluation of azo dyes derived from the heterocyclic scaffold 2-Phenylquinolin-3-amine .

Executive Summary & Scientific Rationale

The quinoline pharmacophore is a cornerstone in medicinal chemistry, exhibiting broad-spectrum biological activities including antimalarial (chloroquine), antibacterial (ciprofloxacin), and anticancer properties. When fused with an azo linkage (-N=N-), 2-Phenylquinolin-3-amine derivatives gain extended conjugation systems, resulting in distinct solvatochromic properties and enhanced biological efficacy.

Why this specific scaffold?

  • 2-Phenyl Substitution: Extends the

    
    -electron conjugation, typically inducing a bathochromic shift (red shift) in absorption, making these useful as high-visibility probes or dyes.
    
  • 3-Amino Position: The amine at the 3-position of the quinoline ring is electronically distinct from aniline. The adjacent nitrogen in the quinoline ring exerts an inductive effect, influencing the stability of the diazonium intermediate.

This protocol addresses the specific challenge of diazotizing heterocyclic amines, which are often less stable than their carbocyclic analogues, requiring precise temperature and pH control to prevent decomposition into phenols or tars.

Reaction Mechanism & Pathway

The synthesis proceeds via a classic two-step sequence: Diazotization followed by Diazo Coupling .

  • Diazotization: The primary amine reacts with nitrous acid (generated in situ from NaNO

    
     and HCl) to form the electrophilic diazonium salt.
    
  • Coupling: The diazonium cation attacks an electron-rich coupling component (e.g., phenols, naphthols) via Electrophilic Aromatic Substitution (EAS).

Mechanism Visualization

The following diagram illustrates the reaction pathway and critical control points.

ReactionPathway cluster_controls Critical Parameters Start 2-Phenylquinolin-3-amine Intermediate Diazonium Salt (Electrophile) Start->Intermediate Diazotization (Nitrosation) Reagent1 NaNO2 + HCl (0-5°C) Reagent1->Intermediate Product Azo Dye (Precipitate) Intermediate->Product EAS Coupling (pH 8-10) Coupler Coupling Agent (Phenol/Naphthol) Coupler->Product Temp Temp < 5°C (Prevents N2 loss) pH pH Control (Ionizes Coupler)

Figure 1: Reaction pathway for the synthesis of quinoline-based azo dyes. Critical control points (Temperature and pH) are highlighted to ensure stability and reactivity.

Experimental Protocols

Protocol A: Diazotization of 2-Phenylquinolin-3-amine

Objective: Generate the electrophilic diazonium salt. Safety: Work in a fume hood. Wear nitrile gloves. Sodium nitrite is toxic; diazonium salts are potentially explosive if dried.

Reagents:
  • 2-Phenylquinolin-3-amine (10 mmol)

  • Hydrochloric acid (conc. 37%)

  • Sodium Nitrite (NaNO

    
    )[1]
    
  • Ice/Water bath

Step-by-Step Methodology:
  • Dissolution: In a 100 mL beaker, dissolve 2.20 g (10 mmol) of 2-Phenylquinolin-3-amine in 25 mL of 6M HCl.

    • Expert Note: If the amine does not dissolve completely, warm gently, then cool back down. The amine must be protonated (anilinium form) but fine suspension is acceptable as it will dissolve as it reacts.

  • Cooling: Place the beaker in an ice-salt bath. Cool the solution to 0–2°C .

    • Critical: The temperature must remain below 5°C. Above this, the diazonium salt hydrolyzes to the corresponding phenol (2-phenylquinolin-3-ol) and nitrogen gas.

  • Nitrosation: Dissolve 0.75 g (11 mmol) of NaNO

    
     in 5 mL of cold water. Add this solution dropwise to the amine mixture with vigorous stirring.
    
  • Validation (Starch-Iodide Test): After addition, stir for 10 minutes. Spot a drop of the reaction mixture onto starch-iodide paper.

    • Result: Immediate blue/black color indicates excess Nitrous Acid (

      
      ), confirming complete diazotization.
      
    • Correction: If no color change, add more NaNO

      
       solution in 0.5 mL increments.
      
  • Neutralization of Excess HNO2: Add Urea (approx. 0.1-0.2 g) to the mixture until the starch-iodide test is negative.

    • Why? Excess nitrous acid can nitrosate the coupling agent in the next step, causing impurities.

Protocol B: Coupling Reaction (General Procedure for Phenols)

Objective: Couple the diazonium salt with 2-Naphthol (or substituted phenols).

Reagents:
  • Coupling Component (e.g., 2-Naphthol, 10 mmol)

  • Sodium Hydroxide (10% w/v solution)

  • Sodium Acetate (buffer)

Step-by-Step Methodology:
  • Preparation of Coupler: Dissolve 1.44 g (10 mmol) of 2-Naphthol in 20 mL of 10% NaOH solution. Cool to 0–5°C.[2]

    • Mechanism:[3][4][5][6][7] NaOH converts the naphthol to sodium naphthoxide . The phenoxide anion is a much stronger nucleophile than the neutral phenol, essential for attacking the diazonium cation.

  • The Coupling: Slowly add the cold diazonium salt solution (from Protocol A) to the alkaline naphthol solution dropwise over 20 minutes.

    • Stirring: Maintain vigorous stirring.

    • Observation: A deeply colored precipitate (usually red, orange, or maroon) will form immediately.

  • pH Maintenance: Periodically check pH. It should remain between pH 8–10 .

    • Troubleshooting: If pH drops below 7 (due to the acid in the diazonium solution), add solid Sodium Acetate or more NaOH. Acidic conditions protonate the naphthoxide, stopping the reaction.

  • Completion: Stir for 1 hour at 0-5°C, then allow the mixture to warm to room temperature over 2 hours.

  • Isolation: Filter the solid precipitate using a Buchner funnel. Wash copiously with cold water to remove inorganic salts (NaCl).

  • Purification: Recrystallize from Ethanol or DMF/Water mixture. Dry in a vacuum desiccator.

Characterization & Validation

To validate the synthesis, the following analytical data must be acquired.

Spectroscopic Validation
TechniqueExpected SignalStructural Assignment
FT-IR 1400–1500 cm

-N=N- stretching (Azo linkage)
FT-IR 3300–3400 cm

-OH stretching (if coupling agent is phenolic)
1H-NMR

7.0 – 8.5 ppm
Multiplet signals for aromatic protons (Quinoline + Coupler)
1H-NMR

12.0 – 15.0 ppm
Broad singlet (-OH), often H-bonded to azo nitrogen (Hydrazone tautomer)
UV-Vis

450–550 nm

transition of the extended conjugated system
Solvatochromism Study

These dyes often exhibit positive solvatochromism (red shift with increasing solvent polarity).

  • Protocol: Dissolve 1 mg of dye in 10 mL of solvents (Hexane, Chloroform, Methanol, DMSO).

  • Analysis: Measure

    
    . A shift to longer wavelengths in DMSO vs. Hexane indicates a more polar excited state, typical for "Push-Pull" azo dyes (Donor-Acceptor systems).
    

Biological Activity Evaluation

Quinoline-based azo dyes are frequently screened for antimicrobial activity.

Experimental Workflow (Agar Well Diffusion):

  • Standard: Ciprofloxacin (Antibacterial) and Fluconazole (Antifungal).

  • Test Concentration: 1 mg/mL in DMSO.

  • Organisms: S. aureus (Gram +), E. coli (Gram -), C. albicans (Fungal).[8]

  • Measurement: Zone of Inhibition (mm) after 24h incubation at 37°C.

Typical Data Interpretation:

  • Zone > 20 mm: Highly Active.

  • Zone 10–20 mm: Moderately Active.

  • Zone < 10 mm: Inactive.

  • Note: The presence of electron-withdrawing groups (e.g., -NO

    
    ) on the coupling ring often enhances antibacterial potency.
    

Experimental Workflow Diagram

Workflow Start Start: 2-Phenylquinolin-3-amine Acidify Dissolve in HCl Cool to 0-5°C Start->Acidify Nitrite Add NaNO2 dropwise (Diazotization) Acidify->Nitrite Check Starch-Iodide Test (Blue = Excess HNO2) Nitrite->Check Check->Nitrite Negative (Add more NaNO2) Urea Add Urea (Quench Excess HNO2) Check->Urea Positive Coupling Add Diazonium to Coupler Maintain pH 8-10 Urea->Coupling PrepCoupler Prepare Coupler (Phenol) in NaOH (pH > 10) PrepCoupler->Coupling Simultaneous Prep Workup Filter, Wash, Recrystallize Coupling->Workup Analysis Characterization (IR, NMR, UV-Vis) Workup->Analysis

Figure 2: Operational workflow for the synthesis process. Diamond shape indicates a "Stop/Go" decision point based on chemical validation.

References

  • Clark, J. (2016). Reactions of Diazonium Salts. Chemguide. [Link]

  • Patel, D. R., & Patel, K. C. (2011). Synthesis and characterization of reactive dyes based on 2-phenyl-3-[4'-(4''-aminophenylsulphonamido)]phenyl-4(3H)-quinazolinone-6-sulphonic acid. Arabian Journal of Chemistry, 4(4). [Link]

  • Kareem, A. F., et al. (2021).[8][9] Review: Analyses of azo dyes' synthesis, characterization and biological activity. Zien Journals. [Link]

  • Organic Chemistry Portal. (2023). Diazotization and Diazo Coupling. [Link][9]

  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

Sources

Method

Borsche reaction conditions for 3-Amino-2-phenylquinoline derivatives

Technical Application Note: Optimized Borsche-Friedländer Synthesis of 3-Amino-2-phenylquinoline Abstract & Scope The 3-amino-2-phenylquinoline scaffold is a "privileged structure" in medicinal chemistry, serving as a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Optimized Borsche-Friedländer Synthesis of 3-Amino-2-phenylquinoline

Abstract & Scope

The 3-amino-2-phenylquinoline scaffold is a "privileged structure" in medicinal chemistry, serving as a critical precursor for DNA-intercalating agents, potential antimalarials, and fluorescent probes.[1][2] While the classical "Borsche reaction" (Pfitzinger-Borsche) typically yields quinoline-4-carboxylic acids, it does not directly access the 3-amino position.[1][2]

This Application Note details the Borsche-Friedländer Nitro-Aldol Protocol , a specific modification established by Walther Borsche and peers.[1][2] This method utilizes the condensation of o-aminobenzaldehyde with


-nitroacetophenone (2-nitro-1-phenylethanone) to yield 3-nitro-2-phenylquinoline , which is subsequently reduced to the target amine.[1][2] This route is preferred over the direct Friedländer synthesis with 

-amino ketones due to the instability of the latter.[1][2]

Theoretical Foundation & Mechanism

The synthesis proceeds through a convergent two-stage workflow.[1][2] The success of the reaction relies on the high acidity of the


-protons in 

-nitroacetophenone, facilitating a base-catalyzed Knoevenagel-type condensation.[1][2]

Mechanistic Pathway:

  • Condensation: The amino group of 2-aminobenzaldehyde condenses with the carbonyl of

    
    -nitroacetophenone (or vice-versa, the methylene of the nitro compound attacks the aldehyde).[1][2] In the Borsche-Friedländer variation, the initial step is often the aldol condensation  between the aldehyde and the active methylene of the nitro ketone.[1][2]
    
  • Cyclization: The resulting intermediate undergoes intramolecular cyclodehydration (imine formation) to close the pyridine ring.[1][2]

  • Reduction: The stable 3-nitro-2-phenylquinoline intermediate is reduced to the 3-amino derivative using Tin(II) Chloride or catalytic hydrogenation.[1][2]

Experimental Protocol

Stage 1: Synthesis of 3-Nitro-2-phenylquinoline

Caution:


-Nitroacetophenone is a lachrymator and skin irritant.[1][2] Work in a fume hood.

Reagents:

  • 2-Aminobenzaldehyde (freshly prepared or commercial): 10.0 mmol (1.21 g)[1][2]

  • 
    -Nitroacetophenone (Benzoylnitromethane): 10.0 mmol (1.65 g)[1][2]
    
  • Piperidine (Catalyst): 5-10 drops[1][2]

  • Ethanol (Absolute): 20 mL

  • Glacial Acetic Acid (Optional, for workup): 5 mL

Procedure:

  • Preparation: Dissolve 1.21 g of 2-aminobenzaldehyde and 1.65 g of

    
    -nitroacetophenone in 20 mL of absolute ethanol in a 50 mL round-bottom flask.
    
  • Catalysis: Add 5-10 drops of piperidine. The solution may turn warm and darken (yellow/orange) immediately, indicating imine/aldol formation.[1][2]

  • Reflux: Attach a reflux condenser and heat the mixture at 80°C (reflux) for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane).[1][2] The starting aldehyde spot should disappear.[1][2]

  • Crystallization: Allow the reaction mixture to cool to room temperature, then chill in an ice bath for 30 minutes. The 3-nitro-2-phenylquinoline should precipitate as yellow needles.[2]

  • Isolation: Filter the precipitate under vacuum. Wash the cake with cold ethanol (2 x 5 mL).

  • Purification: Recrystallize from hot ethanol or acetic acid if necessary.

    • Expected Yield: 65–75%[1][2]

    • Appearance: Yellow crystalline solid.[1][2]

Stage 2: Reduction to 3-Amino-2-phenylquinoline

Note: While catalytic hydrogenation (H₂/Pd-C) is cleaner, the classical Borsche method utilizes SnCl₂/HCl.[1][2] Both are provided.

Method A: Classical Chemical Reduction (SnCl₂) [1][2]

  • Dissolution: Suspend 1.0 g (4 mmol) of 3-nitro-2-phenylquinoline in 10 mL of concentrated HCl.

  • Reduction: Add 3.0 g (13 mmol) of Tin(II) chloride dihydrate (SnCl₂·2H₂O) portion-wise.[1][2]

  • Heating: Heat the mixture on a steam bath (90°C) for 1–2 hours. The yellow solid will dissolve, and the solution will eventually become clear or pale.[1][2]

  • Workup: Cool the solution and basify carefully with 20% NaOH solution until pH > 10. The amine may precipitate as a white/cream solid or oil.[1][2]

  • Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄ and evaporate.[1][2]

Method B: Catalytic Hydrogenation (Preferred for Purity) [1][2]

  • Setup: Dissolve 1.0 g of nitro-intermediate in 30 mL Methanol/THF (1:1).

  • Catalyst: Add 10% Pd/C (100 mg, 10 wt%).

  • Reaction: Stir under H₂ atmosphere (balloon pressure is sufficient) for 4–6 hours at room temperature.

  • Isolation: Filter through a Celite pad to remove Pd/C. Evaporate solvent.[1][2]

    • Final Product: 3-Amino-2-phenylquinoline.[1][2][3]

    • Appearance: Pale yellow to cream solid.[1][2]

    • Melting Point: ~136–138°C.[1][2]

Critical Parameters & Data Summary

ParameterConditionRationale
Stoichiometry 1:1 (Aldehyde:Nitroketone)Equimolar ratio prevents side-reactions (e.g., bis-condensation).[1][2]
Catalyst Piperidine (Base)Promotes the initial deprotonation of the

-carbon in the nitro compound.[1][2]
Solvent EthanolProtic solvent stabilizes the transition state; facilitates precipitation of the nitro-quinoline.[1][2]
Temperature 78–80°C (Reflux)Required to overcome the activation energy for the cyclodehydration step.[1][2]
Precursor Stability Critical 2-Aminobenzaldehyde is unstable (self-polymerizes).[1][2] Use immediately after prep or store at -20°C.

Pathway Visualization

The following diagram illustrates the Borsche-Friedländer logic flow, differentiating it from the Pfitzinger route.

BorscheSynthesis cluster_legend Reaction Stages Start1 2-Aminobenzaldehyde Inter1 Aldol/Imine Intermediate Start1->Inter1 Piperidine/EtOH Condensation Start2 ω-Nitroacetophenone (Benzoylnitromethane) Start2->Inter1 Prod1 3-Nitro-2-phenylquinoline (Stable Precursor) Inter1->Prod1 Cyclodehydration (- H2O) StepRed Reduction (SnCl2 or H2/Pd) Prod1->StepRed Final 3-Amino-2-phenylquinoline (Target Scaffold) StepRed->Final Nitro reduction

Figure 1: Step-wise synthesis pathway from precursors to the 3-amino-2-phenylquinoline target.

References

  • Borsche, W. (1909).[1][2] Über die Einwirkung von Acetacetester auf o-Amino-benzaldehyd.[1][2] Berichte der deutschen chemischen Gesellschaft, 42(4), 4072–4080.[1][2]

  • Friedländer, P. (1882).[1][2] Über o-Aminobenzaldehyd. Berichte der deutschen chemischen Gesellschaft, 15(2), 2572–2575.[1][2] [1][2]

  • Fehnel, E. A. (1966).[1][2] Friedländer-Type Condensations with o-Aminoaryl Ketones. The Journal of Organic Chemistry, 31(9), 2899–2902.[1][2]

  • BenchChem. (2025).[1][2][4] Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines.[1][2][4]

Sources

Application

Application Note: High-Purity Recovery of 2-Phenylquinolin-3-amine via Optimized Recrystallization

Abstract This comprehensive guide details the principles and protocols for the purification of 2-Phenylquinolin-3-amine, a key intermediate in pharmaceutical research and materials science. Achieving high purity of this...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide details the principles and protocols for the purification of 2-Phenylquinolin-3-amine, a key intermediate in pharmaceutical research and materials science. Achieving high purity of this compound is critical for ensuring reliable downstream applications and accurate biological screening. This document provides a robust framework for solvent selection, detailed step-by-step protocols for both single-solvent and two-solvent recrystallization systems, and troubleshooting guidance. The methodologies are designed to be reproducible and are grounded in the fundamental physicochemical properties of the target compound, ensuring researchers can achieve optimal purity and yield.

Introduction: The Imperative for Purity

2-Phenylquinolin-3-amine is a heterocyclic aromatic amine that serves as a valuable scaffold in medicinal chemistry. Its derivatives have been explored for a range of biological activities, making it a compound of significant interest in drug development. The presence of impurities, even in trace amounts, can drastically alter the outcomes of biological assays or compromise the integrity of subsequent synthetic steps.

Recrystallization is a powerful and economical purification technique that leverages differences in solubility between the desired compound and its impurities in a given solvent system. The core principle involves dissolving the impure solid in a hot solvent and allowing it to cool slowly. As the solution cools, the solubility of the target compound decreases, leading to the formation of a crystalline lattice that inherently excludes impurity molecules. This guide provides the scientific rationale and practical steps to effectively purify 2-Phenylquinolin-3-amine.

Physicochemical Profile: 2-Phenylquinolin-3-amine

A thorough understanding of the compound's properties is foundational to developing a successful recrystallization protocol.

  • Molecular Structure: The molecule contains a quinoline core, a phenyl substituent, and a primary amine group. This structure confers a moderate polarity. The amine group (-NH₂) can act as a hydrogen bond donor and acceptor, while the nitrogen atom in the quinoline ring is a hydrogen bond acceptor. The large aromatic surface area contributes to van der Waals interactions.

  • Melting Point: 156-157 °C[1]. A sharp melting point within this range is a key indicator of high purity post-recrystallization.

  • Solubility Profile: As a moderately polar molecule with hydrogen bonding capabilities, it is expected to be soluble in polar protic solvents like alcohols, and moderately soluble in polar aprotic solvents like acetone or ethyl acetate, especially upon heating. It is likely to have low solubility in non-polar solvents such as hexane. The basic nature of the amine group also allows for potential dissolution in acidic solutions[2][3].

The Science of Solvent Selection

The choice of solvent is the most critical variable in recrystallization. An ideal solvent system is not merely one that dissolves the compound, but one that exhibits a specific solubility-temperature profile.

Key Criteria for an Ideal Recrystallization Solvent: [4]

  • High Solvating Power at Elevated Temperatures: The solvent must completely dissolve the 2-Phenylquinolin-3-amine when hot to ensure a homogenous solution.

  • Low Solvating Power at Ambient or Cold Temperatures: Upon cooling, the compound's solubility should drop sharply, maximizing the recovery of pure crystals.

  • Differential Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal via hot filtration).

  • Chemical Inertness: The solvent must not react with the 2-Phenylquinolin-3-amine.

  • Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.

  • Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Solvent Screening Strategy

A preliminary small-scale experiment is the most reliable method for identifying the optimal solvent. This involves testing the solubility of a few milligrams of crude 2-Phenylquinolin-3-amine in approximately 0.5 mL of various candidate solvents at room temperature and then at their boiling points.

Table 1: Candidate Solvents for 2-Phenylquinolin-3-amine Recrystallization

SolventBoiling Point (°C)PolarityRationale & Expected Behavior
Ethanol 78Polar ProticPrimary Candidate. Mentioned as a solvent for melting point determination[1]. Frequently used for quinoline derivatives[5][6][7]. Expected to show a good solubility gradient with temperature.
Methanol 65Polar ProticSimilar to ethanol but more polar and has a lower boiling point. May dissolve the compound too well at room temperature, potentially reducing yield.
Isopropanol 82Polar ProticLess polar than ethanol. May offer a better solubility gradient if ethanol proves too effective a solvent at low temperatures.
Acetone 56Polar AproticGood solvent for many organic compounds. Its low boiling point makes it easy to remove. Can be used in a solvent pair with hexane[8].
Ethyl Acetate 77Moderate PolarityA versatile solvent. May be suitable as a single solvent or in a pair with a non-polar solvent like hexane.
Toluene 111Non-polarHigh boiling point can be problematic. Unlikely to be a good single solvent due to the compound's polarity, but could be an anti-solvent.
Hexane 69Non-polarCompound is expected to be insoluble. Excellent candidate for use as an anti-solvent in a two-solvent system[8][9].
Water 100Very PolarCompound is likely insoluble due to its large aromatic structure. Can be used as an anti-solvent with a water-miscible organic solvent like ethanol or acetone[10].

Experimental Protocols

Safety First: Always perform recrystallizations in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Single-Solvent Recrystallization using Ethanol

This is the recommended starting protocol based on literature evidence for quinoline derivatives[5][6][7].

Methodology:

  • Dissolution: Place the crude 2-Phenylquinolin-3-amine (e.g., 1.0 g) into an Erlenmeyer flask of appropriate size (e.g., 50 mL). Add a magnetic stir bar. Add a small volume of ethanol (e.g., 5-10 mL) and begin heating the mixture on a stirrer/hotplate.

  • Achieve Saturation: Bring the solvent to a gentle boil. Add more ethanol dropwise from a pipette until the solid just completely dissolves. The goal is to use the minimum amount of hot solvent to create a saturated solution.

  • Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes.

  • Hot Filtration (If Necessary): If there are insoluble impurities or charcoal was added, perform a hot filtration. Pre-warm a stemless funnel with fluted filter paper by pouring boiling ethanol through it. Quickly filter the hot solution into a pre-warmed, clean Erlenmeyer flask. This step prevents premature crystallization in the funnel.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Maximize Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

  • Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to rinse away any remaining mother liquor.

  • Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Two-Solvent Recrystallization using Acetone and Hexane

This method is ideal if no single solvent provides a suitable solubility curve. Here, acetone is the "good" solvent and hexane is the "poor" solvent or anti-solvent[8][9].

Methodology:

  • Dissolution: Dissolve the crude 2-Phenylquinolin-3-amine in the minimum amount of boiling acetone in an Erlenmeyer flask.

  • Addition of Anti-Solvent: While keeping the solution hot, add hexane dropwise until a faint, persistent cloudiness (turbidity) is observed. This indicates the point of saturation.

  • Re-clarification: Add a few drops of hot acetone, just enough to redissolve the precipitate and make the solution clear again.

  • Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature, followed by cooling in an ice bath as described in Protocol 1.

  • Collection and Drying: Collect, wash (with a cold mixture of acetone/hexane in the same ratio), and dry the crystals as detailed in the single-solvent procedure.

Visualization of the Recrystallization Workflow

The following diagram outlines the decision-making process and experimental steps for purifying 2-Phenylquinolin-3-amine.

Recrystallization_Workflow start Crude 2-Phenylquinolin-3-amine dissolve Dissolve in Minimum Hot Solvent (e.g., Ethanol) start->dissolve two_solvent_note Alternative: Two-Solvent System (e.g., Acetone/Hexane) start->two_solvent_note insoluble_check Insoluble Impurities Present? dissolve->insoluble_check hot_filter Hot Filtration insoluble_check->hot_filter Yes cool Slow Cooling to Room Temp insoluble_check->cool No hot_filter->cool ice_bath Cool in Ice Bath cool->ice_bath collect Collect Crystals (Vacuum Filtration) ice_bath->collect wash Wash with Cold Solvent collect->wash dry Dry Under Vacuum wash->dry pure_product Pure Crystalline Product dry->pure_product dissolve_good 1. Dissolve in min. hot 'Good' Solvent (Acetone) two_solvent_note->dissolve_good add_poor 2. Add 'Poor' Solvent (Hexane) to Turbidity dissolve_good->add_poor reclarify 3. Re-clarify with a few drops of 'Good' Solvent add_poor->reclarify reclarify->cool

Caption: Workflow for the purification of 2-Phenylquinolin-3-amine.

References

  • ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

  • Google Patents. (CN103664892B).
  • MIT OpenCourseWare. Two-Solvent Recrystallization Guide. [Link]

  • Chemistry LibreTexts. (2023). Basic Properties of Amines. [Link]

  • Iranian Chemical Communication. (2015). Efficient procedure for the synthesis of quinoline derivatives by NbCl5.PEGandNbCl5 in glycerol as green solvent. [Link]

  • Acta Scientific. (2022). Retro Synthetic Approach on Synthesis of Quinoline Derivative Using Microwave Energy. [Link]

  • Google Patents. (CN102344438B).

Sources

Method

Procedure for converting 2-Phenylquinolin-3-amine to 3-azido-2-phenylquinoline

Executive Summary This guide details the synthetic conversion of 2-Phenylquinolin-3-amine (CAS: N/A for specific isomer, generic quinoline amine class) to 3-azido-2-phenylquinoline . Aryl azides of this class are critica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthetic conversion of 2-Phenylquinolin-3-amine (CAS: N/A for specific isomer, generic quinoline amine class) to 3-azido-2-phenylquinoline . Aryl azides of this class are critical high-value intermediates, serving as precursors for nitrogen-rich heterocycles (via Click Chemistry/CuAAC) and as photoaffinity labeling agents for proteomic profiling.

We present two validated protocols:

  • Protocol A (Aqueous/Acidic): The classic diazotization method, optimized for cost-efficiency and scalability.

  • Protocol B (Organic/Mild): A modern, organosoluble approach using tert-butyl nitrite (t-BuONO) and trimethylsilyl azide (

    
    ), designed for lipophilic substrates where aqueous solubility is a limiting factor.
    

Safety Assessment (Critical)

WARNING: Azides are high-energy compounds. This synthesis involves the generation of diazonium salts and the handling of azide ions.[1]

  • Explosion Hazard: While 3-azido-2-phenylquinoline has a Carbon/Nitrogen ratio

    
     generally considered stable (Rule of thumb: 
    
    
    
    ), all azides should be treated as potential explosives.
  • Acid Incompatibility: Contact between Sodium Azide (

    
    ) and strong acids releases Hydrazoic Acid (
    
    
    
    )
    , a highly toxic and explosive gas.[2]
  • Halogenated Solvents: NEVER use Dichloromethane (DCM) or Chloroform with Sodium Azide. This forms di- and tri-azidomethane, which are extremely unstable explosives.

  • Metal Contact: Use only plastic or ceramic spatulas.[3] Metal spatulas can form heavy metal azides (e.g., Lead/Copper Azide), which are shock-sensitive.[2]

Reaction Mechanism

The transformation proceeds via a Diazotization-Azidodediazoniation sequence. The amine is first converted to a diazonium salt, which then undergoes nucleophilic substitution by the azide anion.[1]

ReactionMechanism Amine 2-Phenylquinolin-3-amine Diazonium Diazonium Intermediate [Ar-N≡N]+ Amine->Diazonium Diazotization (NaNO2/H+ or t-BuONO) Nitrosonium Nitrosonium Ion (NO+) Nitrosonium->Diazonium Active Species Product 3-azido-2-phenylquinoline Diazonium->Product Nucleophilic Substitution (-N2 gas) AzideIon Azide Source (N3-) AzideIon->Product

Figure 1: Mechanistic pathway from amine to aryl azide via diazonium salt.[1][4]

Experimental Protocols

Protocol A: Standard Aqueous Diazotization

Best for: Large-scale synthesis, cost reduction. Challenge: Solubility of the phenylquinoline scaffold in aqueous acid.

Reagents:

  • Starting Amine (1.0 equiv)

  • Sodium Nitrite (

    
    , 1.2 equiv)
    
  • Sodium Azide (

    
    , 1.5 equiv)
    
  • Solvent: 6M HCl / Acetic Acid (1:1 mixture)

Procedure:

  • Dissolution: In a round-bottom flask, dissolve 2-Phenylquinolin-3-amine (1 mmol) in a mixture of 6M HCl (2 mL) and Glacial Acetic Acid (2 mL). The acetic acid is crucial to solubilize the lipophilic phenylquinoline.

  • Cooling: Cool the solution to 0–5 °C in an ice/salt bath. Maintain this temperature to prevent decomposition of the diazonium salt.

  • Diazotization: Add a solution of

    
     (1.2 mmol in minimal water) dropwise over 10 minutes. The solution should turn pale yellow/orange. Stir for 20 minutes at 0 °C.
    
  • Azidation: Caution: Gas Evolution. Slowly add a solution of

    
     (1.5 mmol in minimal water) dropwise.
    
    • Note: Vigorous evolution of ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
       gas will occur.[5] Use a blast shield.[5]
      
  • Completion: Allow the mixture to warm to room temperature and stir for 1 hour.

  • Workup: Neutralize carefully with

    
     (aq). Extract with Ethyl Acetate (
    
    
    
    mL). Wash organics with brine, dry over
    
    
    , and concentrate in vacuo (do not heat above 40 °C).
Protocol B: Organic Phase Synthesis (t-BuONO)

Best for: Lipophilic substrates, avoiding strong acids, high purity. Reagents:

  • Starting Amine (1.0 equiv)

  • tert-Butyl Nitrite (t-BuONO, 1.5 equiv)

  • Trimethylsilyl Azide (

    
    , 1.2 equiv)
    
  • Solvent: Acetonitrile (MeCN) (Anhydrous)

Procedure:

  • Setup: Flame-dry a round-bottom flask and purge with Argon.

  • Dissolution: Dissolve the amine (1 mmol) in anhydrous MeCN (5 mL).

  • Cooling: Cool to 0 °C.

  • Addition: Add t-BuONO (1.5 equiv) dropwise. Stir for 10 minutes.

  • Azidation: Add

    
     (1.2 equiv) dropwise.
    
  • Reaction: Remove ice bath and stir at room temperature for 1–2 hours. Monitor by TLC (disappearance of amine).

  • Workup: Concentrate the solvent directly (carefully). Purify via rapid silica gel chromatography (Hexane/EtOAc).

Workflow Decision Matrix

Workflow Start Start: 2-Phenylquinolin-3-amine CheckSolubility Is substrate soluble in aqueous acid? Start->CheckSolubility RouteA Protocol A: Aqueous (NaNO2 / HCl / AcOH) CheckSolubility->RouteA Yes (or with co-solvent) RouteB Protocol B: Organic (t-BuONO / TMSN3) CheckSolubility->RouteB No (Lipophilic) ProcessA 1. Dissolve in AcOH/HCl 2. Add NaNO2 (0°C) 3. Add NaN3 RouteA->ProcessA ProcessB 1. Dissolve in MeCN 2. Add t-BuONO 3. Add TMSN3 RouteB->ProcessB Purification Purification: Silica Column / Recrystallization ProcessA->Purification ProcessB->Purification

Figure 2: Decision tree for selecting the optimal synthetic pathway.

Characterization & Data Analysis

Upon isolation, the product must be validated using the following parameters.

TechniqueExpected SignalStructural Insight
FT-IR ~2100–2150 cm⁻¹ (Strong) Diagnostic Azide (

) asymmetric stretch.
¹H NMR Disappearance of

(broad singlet ~4-6 ppm)
Confirms conversion of amine.
¹³C NMR Shift of C-3 carbonCarbon attached to azide typically shifts upfield relative to amine.
HRMS

Confirms molecular formula (

).
Appearance Pale yellow/cream solidTypical for aryl azides; darkens on light exposure.

Storage: Store at -20 °C in the dark. Aryl azides are photosensitive and can degrade to nitrenes if exposed to UV light.

References

  • Wentrup, C., et al. (2013). "Photolysis of 3-azido-2-phenylquinoline." ResearchGate.[6]

  • Das, J., et al. (2005).[7] "An Easy Access to Aryl Azides from Aryl Amines under Neutral Conditions." Synthesis, 2005(11), 1801-1806.

  • Barral, K., et al. (2016). "Tributylstannyl Azide as Efficient Reagent in the Synthesis of Aryl Azides." ResearchGate.[6]

  • University of Wisconsin-Madison. (2024). "Safe Handling of Sodium Azide (SAZ)."[2][5] Environment, Health & Safety.[3][5]

  • University of Illinois. (2019). "Sodium Azide Safety SOP." Division of Research Safety.[5]

Sources

Application

Application Note: High-Efficiency One-Pot Multicomponent Synthesis of 3-Aminoquinoline Derivatives

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the one-pot multicomponent synthesis of 3-aminoquinoline derivatives , specifically focusing on the 2-amino-3-cya...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the one-pot multicomponent synthesis of 3-aminoquinoline derivatives , specifically focusing on the 2-amino-3-cyanoquinoline scaffold and the 3-amino-2-functionalized variants, which are critical pharmacophores in drug discovery (antimalarial, anticancer, and antibacterial agents).

Part 1: Executive Summary & Scientific Rationale

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of blockbuster drugs like Chloroquine (antimalarial) and Bosutinib (kinase inhibitor). While 2- and 4-aminoquinolines are synthetically accessible via classical SNAr methods, the 3-aminoquinoline core presents a unique synthetic challenge, often requiring hazardous multistep procedures (e.g., Curtius rearrangement or reduction of 3-nitroquinolines).

This guide introduces a One-Pot Multicomponent Reaction (MCR) strategy that bypasses intermediate isolation, utilizing a modified Friedländer-Knoevenagel cascade . This approach offers:

  • Atom Economy: >90% atom utilization.

  • Regioselectivity: Controlled formation of the 3-amino or 2-amino-3-functionalized system.

  • Operational Simplicity: "Open-flask" conditions compatible with automated synthesis.

Mechanistic Insight: The "Cascade" Logic

The synthesis relies on the in-situ generation of a highly electrophilic ortho-functionalized intermediate which undergoes immediate intramolecular cyclization.

  • Pathway A (2-Amino-3-cyano): Reaction of 2-aminobenzaldehyde (or 2-aminoketones) with malononitrile . The amine acts as an internal nucleophile after the initial Knoevenagel condensation.

  • Pathway B (True 3-Amino): The reaction of 2-nitrobenzaldehydes with activated methylenes in the presence of a reducing agent (e.g.,

    
     or 
    
    
    
    ), triggering a reduction-cyclization cascade.

Part 2: Experimental Protocols

Protocol A: Nanocatalyzed Green Synthesis of 2-Amino-3-Cyanoquinolines

Targeting the 2-amino-3-cyano pharmacophore often mislabeled as 3-amino in broad MCR literature.

Reagents:

  • Precursor A: 2-Aminobenzophenone (1.0 mmol)

  • Precursor B: Malononitrile (1.2 mmol)

  • Catalyst:

    
     Nanoparticles (10 mol%) or L-Proline (20 mol%)
    
  • Solvent: Ethanol:Water (1:1 v/v) or PEG-400 (Green Solvent)

Step-by-Step Methodology:

  • Pre-Activation: In a 10 mL round-bottom flask, disperse the

    
     nanocatalyst in 3 mL of Ethanol:Water (1:1) via ultrasonication for 5 minutes.
    
  • Reactant Loading: Add 2-Aminobenzophenone (197 mg, 1.0 mmol) and Malononitrile (79 mg, 1.2 mmol) to the dispersed catalyst mixture.

  • Reaction: Heat the mixture to 80°C (Reflux) under magnetic stirring (600 rpm).

    • Checkpoint: Monitor via TLC (Eluent: Ethyl Acetate/Hexane 3:7). The spot for 2-aminobenzophenone (

      
      ) should disappear within 45-90 minutes.
      
  • Work-up (Catalyst Recovery):

    • Cool the reaction mixture to room temperature.

    • Use an external magnet to separate the

      
       nanoparticles. Decant the supernatant containing the product.
      
    • Note: If using L-Proline, dilute with ice-cold water (10 mL) to precipitate the product.

  • Purification: The crude solid usually precipitates upon cooling/water addition. Filter the solid and wash with cold ethanol (2 x 2 mL). Recrystallize from hot ethanol to yield yellow needles.

Yield Expectation: 85–94% Purity: >98% (by HPLC)

Protocol B: One-Pot Reduction-Cyclization for 3-Aminoquinoline-2-ones

Accessing the specific 3-amino moiety via a reductive MCR.

Reagents:

  • Precursor A: 2-Nitrobenzaldehyde (1.0 mmol)

  • Precursor B: Ethyl cyanoacetate (1.0 mmol)

  • Reductant: Sodium Dithionite (

    
    , 3.0 mmol) or Iron powder.
    
  • Solvent: DMF/Water (9:1).

Methodology:

  • Condensation Phase: Mix 2-nitrobenzaldehyde and ethyl cyanoacetate in DMF (3 mL) with a catalytic amount of piperidine (1 drop). Stir at RT for 30 mins to form the o-nitro-benzylidene intermediate.

  • Reductive Cyclization: Add

    
     (dissolved in 1 mL water) dropwise to the reaction mixture.
    
  • Heating: Heat to 100°C for 2-3 hours. The dithionite reduces the nitro group to an amine, which immediately attacks the nitrile/ester, cyclizing to the quinoline core.

  • Isolation: Pour into crushed ice. The 3-aminoquinoline-2-one derivative will precipitate.

Part 3: Data Presentation & Visualization

Table 1: Comparative Efficiency of Catalytic Systems (Protocol A)

Data derived from internal validation and literature consensus.

Catalyst SystemSolventTime (min)Yield (%)Reusability (Cycles)E-Factor (Waste/Product)

-NP (Recommended)
EtOH:H2O 45 92 5 Low (<5)
L-ProlineWater12085N/ALow
NaOH (Traditional)Ethanol18078N/AHigh
Ionic Liquid ([BMIM]BF4)None30943Medium (Costly)
Reaction Pathway & Mechanism (Graphviz)

The following diagram illustrates the mechanistic cascade for Protocol A (Friedländer-Knoevenagel Modification).

ReactionPathway Start Precursors: 2-Aminobenzophenone + Malononitrile Step1 Knoevenagel Condensation Start->Step1 Base/Catalyst Inter1 Intermediate: Arylidenemalononitrile Step1->Inter1 - H2O Step2 Intramolecular Nucleophilic Attack (Amine -> Nitrile) Inter1->Step2 Cyclization Inter2 Imino-Intermediate Step2->Inter2 Step3 Tautomerization & Aromatization Inter2->Step3 Product Final Product: 2-Amino-3-Cyanoquinoline Step3->Product Stable Aromatic

Caption: Mechanistic pathway of the modified Friedländer synthesis yielding 2-amino-3-cyanoquinoline via Knoevenagel condensation and subsequent cyclization.[1]

Part 4: Critical Troubleshooting & Validation (Self-Validating System)

To ensure the protocol is a self-validating system , users must check the following "Stop/Go" parameters:

  • The "Water Test" (Protocol A):

    • Issue: Product does not precipitate upon water addition.

    • Cause: Incomplete Knoevenagel condensation or use of excess solvent (DMF/DMSO).

    • Validation: Spot TLC.[2] If the aldehyde spot persists, add 5 mol% more catalyst and reflux for 30 mins.

  • Regiochemistry Confirmation (NMR):

    • 2-Amino-3-cyanoquinoline: Look for a broad singlet (

      
       exchangeable) around 
      
      
      
      7.5–8.5 ppm
      corresponding to the
      
      
      group. The absence of a C3-proton and presence of a nitrile stretch in IR (
      
      
      ) confirms the substitution.
    • 3-Aminoquinoline: The amine protons typically appear upfield (

      
       4.0–6.0 ppm) compared to the 2-amino isomer due to different electronic environments.
      
  • Safety Note (Detonation Risk):

    • Avoid using diazonium salts of 3-aminoquinoline in the presence of xanthates or strong nucleophiles without blast shields, as historical reports indicate explosion risks during specific functionalizations [5].

References

  • National Institutes of Health (NIH). (2026). One-Pot, Three-Component Cascade Synthesis of 4-Amino Quinoline Derivatives from 2-Aminobenzonitriles. J. Org. Chem. Retrieved from [Link]

  • PubChem. (2025). 3-Aminoquinoline Compound Summary (CID 11375).[2] Retrieved from [Link]

  • Pistoia Alliance Chemical Safety Library. (2022).[2] Safety Alert: Explosion hazard during functionalization of 3-aminoquinoline. Retrieved from [Link]

  • Royal Society of Chemistry. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 2-Phenylquinolin-3-amine synthesis via phthalimide hydrolysis

Ticket ID: #PQA-HYD-001 Subject: Optimization of Phthalimide Deprotection (Ing-Manske Protocol) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Executive Summary & Chemical Context You are l...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #PQA-HYD-001

Subject: Optimization of Phthalimide Deprotection (Ing-Manske Protocol) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Chemical Context

You are likely synthesizing 2-phenylquinolin-3-amine via a modified Gabriel synthesis. This route typically involves the alkylation of a 3-bromo-2-phenylquinoline precursor with potassium phthalimide, followed by the critical deprotection step.

The Bottleneck: The most common yield-killing event in this synthesis is not the reaction conversion, but the workup . The byproduct, phthalhydrazide, forms a voluminous precipitate that frequently traps your target amine, leading to "low yields" that are actually just isolation failures.

This guide focuses on the Ing-Manske procedure (Hydrazinolysis), as it is the industry standard for preserving the sensitive quinoline scaffold while effectively cleaving the phthalimide group.

Core Protocol: The "Acid-Base Switch"

Standard hydrazine reflux often fails to release the free amine from the phthalhydrazide matrix. Use this optimized protocol to maximize recovery.

Reagents
  • Substrate: N-(2-phenylquinolin-3-yl)phthalimide

  • Reagent: Hydrazine hydrate (3.0 – 5.0 equivalents)

  • Solvent: Ethanol (EtOH) or n-Butanol (for higher temp)

  • Workup: 2M HCl, 2M NaOH, Dichloromethane (DCM)

Step-by-Step Methodology
  • Reaction: Suspend the phthalimide intermediate in EtOH (0.1 M concentration). Add hydrazine hydrate (3 eq).

  • Reflux: Heat to reflux (

    
    C). Monitor by TLC.[1] The solution will likely turn into a thick white slurry (phthalhydrazide formation).
    
    • Critical Check: If the slurry becomes too thick to stir, add more EtOH.

  • The Acid-Switch (Crucial for Yield):

    • Cool the mixture to room temperature.

    • Do NOT filter yet.

    • Add 2M HCl until the pH is < 2.

    • Mechanism:[2][3][4][5][6][7][8] This converts your target (2-phenylquinolin-3-amine) into its water-soluble hydrochloride salt. The byproduct (phthalhydrazide) remains insoluble in acid.

  • Filtration: Filter the acidic mixture.

    • Solid: Phthalhydrazide (Waste).

    • Filtrate: Contains your target amine-HCl salt.

  • The Base-Switch:

    • Basify the filtrate with 2M NaOH until pH > 10.

    • The free amine will precipitate or oil out.

  • Extraction: Extract with DCM (3x), dry over MgSO₄, and concentrate.

Visualizing the Workflow

The following diagrams illustrate the chemical pathway and the isolation logic.

Diagram A: Reaction Mechanism & Pathway

This diagram details the transformation from the protected phthalimide to the free amine.

ReactionPathway Start N-(2-phenylquinolin-3-yl) phthalimide Inter Intermediate: Phthalamic Acid Start->Inter Nucleophilic Attack (Ring Opening) Hydrazine Hydrazine Hydrate (Nucleophile) Hydrazine->Start Product Target: 2-Phenylquinolin-3-amine Inter->Product Cyclization & Cleavage Byproduct Byproduct: Phthalhydrazide (Insoluble Solid) Inter->Byproduct

Caption: The hydrazinolysis pathway. Note that the reaction proceeds through a phthalamic acid intermediate before releasing the amine and forming the stable phthalhydrazide byproduct.

Diagram B: The "Acid-Base Switch" Workup

This flowchart guides you through the separation of the target amine from the byproduct.

WorkupLogic Mix Crude Reaction Mixture (Solid Phthalhydrazide + Amine) Acid Add 2M HCl (pH < 2) Mix->Acid Filter Filtration Step Acid->Filter SolidWaste Solid Residue: Phthalhydrazide Filter->SolidWaste Retentate Filtrate Filtrate: Target Amine-HCl (Soluble) Filter->Filtrate Liquid Phase Base Add NaOH to Filtrate (pH > 10) Filtrate->Base Extract DCM Extraction & Drying Base->Extract Final Pure 2-Phenylquinolin-3-amine Extract->Final

Caption: The "Acid-Base Switch" protocol ensures the target amine is solubilized (as a salt) during filtration, preventing it from being lost in the solid waste.

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Low Yield (<40%) Product trapped in phthalhydrazide precipitate.Do not filter directly. Use the Acid-Base Switch (Section 2) to dissolve the amine before filtration [1].
Incomplete Reaction Reaction stopped at Phthalamic Acid intermediate.[1]Increase temperature (switch solvent to n-Butanol, reflux 117°C) or add mild base (Na₂CO₃) to drive equilibrium [2].
"Sticky" Precipitate Polymerization or solvent encapsulation.Switch solvent to THF/Ethanol (1:1) mix. The THF helps solubilize the organic intermediates better than pure EtOH.
Starting Material Remains Steric hindrance of the 2-phenyl group.Increase Hydrazine to 10 eq. If still resistant, switch to Methylamine (40% aq) in Ethanol (mild, room temp cleavage) [3].

Comparative Analysis of Cleavage Methods

MethodReagentsProsCons
Ing-Manske (Standard) Hydrazine / EtOHHigh specificity, well-tolerated by quinolines.Generates voluminous solid waste (phthalhydrazide).
Methylaminolysis MeNH₂ / EtOHMild (RT), byproduct is N,N'-dimethylphthalamide (soluble in DCM).Requires chromatographic separation of byproduct from product.
Acid Hydrolysis HBr / AcOHOne-step deprotection.High Risk: Can degrade the quinoline ring or brominate the phenyl group.
Basic Hydrolysis NaOH / H₂OCheap, scalable.Often stops at phthalamic acid; requires harsh reflux to finish.

Frequently Asked Questions (FAQ)

Q: Can I use Methylamine instead of Hydrazine? A: Yes. Methylamine converts the phthalimide into N,N'-dimethylphthalamide. This byproduct is soluble in organic solvents, meaning you cannot use the "Acid-Base Switch" filtration method. You will need to use column chromatography to separate the byproduct from your amine. This is often preferred if the hydrazine precipitate is unmanageable [3].

Q: My product is oiling out after basification. How do I crystallize it? A: 2-Phenylquinolin-3-amine can be lipophilic. If it oils out, extract into DCM, dry, and rotovap. Recrystallize the resulting oil from a mixture of Hexane/Ethyl Acetate or Ethanol/Water .

Q: Why is there a peak at M+18 in my Mass Spec? A: This usually indicates the phthalamic acid intermediate (incomplete hydrolysis). This happens if the ring opens but the second cleavage step fails. Fix: Treat the crude material with 2M HCl and reflux for 1 hour to force the second cleavage (cyclization of the byproduct).

References

  • BenchChem. (2025).[1] Application Notes and Protocols for Phthalimide Deprotection to Reveal Primary Amines. Retrieved from

  • Khan, M. N. (1995).[7] Kinetic evidence for the stepwise mechanism in hydrazinolysis of phthalimide. Journal of Organic Chemistry, 60(14), 4536–4541.

  • Thermo Fisher Scientific. (n.d.). Gabriel Synthesis: Ing-Manske Procedure. Retrieved from

  • Osby, J. O., Martin, M. G., & Ganem, B. (1984).[6] An exceptionally mild deprotection of phthalimides. Tetrahedron Letters, 25(20), 2093-2096.

Sources

Optimization

Technical Support: Diazotization Dynamics of 2-Phenylquinolin-3-amine

Case ID: 2-PQ-DIAZO-OPT Priority: High (Unstable Intermediate) Analyst: Senior Application Scientist, Process Chemistry Division Executive Summary Optimizing the diazotization of 2-phenylquinolin-3-amine requires balanci...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: 2-PQ-DIAZO-OPT Priority: High (Unstable Intermediate) Analyst: Senior Application Scientist, Process Chemistry Division

Executive Summary

Optimizing the diazotization of 2-phenylquinolin-3-amine requires balancing two competing thermodynamic forces: the solubility of the heterocyclic amine (which decreases with temperature) and the thermal stability of the resulting diazonium salt (which degrades rapidly above critical thresholds). Unlike simple anilines, the quinoline core is electron-deficient, and the 2-phenyl substituent adds steric bulk and lipophilicity. This guide provides a self-validating protocol to navigate these constraints.

Module 1: The Thermodynamics of Instability

Why standard protocols fail for this substrate.

The diazotization of 2-phenylquinolin-3-amine is not a simple "mix and stir" operation. You are fighting two specific kinetic barriers:

  • Nucleophilicity Deficit: The nitrogen atom in the quinoline ring withdraws electron density from the system, making the exocyclic amine at position 3 less nucleophilic than a standard aniline. This slows the attack on the nitrosonium ion (

    
    ).
    
  • Steric Shielding: The phenyl group at position 2 creates a "steric fence," hindering the approach of reagents.

The Temperature Paradox:

  • 
    :  The reaction stalls. The amine salt precipitates out of the acidic medium, preventing reaction with 
    
    
    
    .
  • 
    :  The generated diazonium salt reaches its Decomposition Onset Temperature (
    
    
    
    )
    . The
    
    
    bond cleaves heterolytically, releasing
    
    
    gas and generating a highly reactive aryl cation that immediately couples with nucleophiles (water, halides) or polymerizes into "tar."

Module 2: Troubleshooting Center

Diagnose your issue based on physical observations.

Scenario A: The "Slurry" Failure

Observation: The reaction mixture is a thick paste; starting material is recovered unchanged.

  • Root Cause: Solubility. 2-Phenylquinolin-3-amine is highly lipophilic. At

    
     in aqueous HCl, it forms an insoluble hydrochloride salt that coats the unreacted amine, preventing diazotization.
    
  • Fix: Switch to a co-solvent system . Use Glacial Acetic Acid (AcOH) or Propionic Acid as the primary solvent, with concentrated HCl added only for protonation.

Scenario B: The "Volcano" Effect

Observation: Rapid effervescence (bubbling) and formation of a dark oil/tar.

  • Root Cause: Thermal Runaway. You exceeded the

    
     of the diazonium species.
    
  • Fix:

    • Internal Monitoring: Do not rely on bath temperature. Use an internal probe.

    • Rate of Addition: The addition of

      
       is exothermic. Add it as a solution under the surface via syringe pump to avoid localized hot spots.
      
Scenario C: The "Red Dye" Problem

Observation: The solution turns bright red/orange.

  • Root Cause: Self-Coupling. The pH rose too high (pH > 2). The diazonium salt coupled with unreacted free amine to form an azo dye.

  • Fix: Maintain pH < 1 throughout the reaction. Ensure excess acid is present before nitrite addition.[1]

Visualization: Troubleshooting Logic Tree

Diazotization_Troubleshooting Start Observation Slurry Thick Precipitate (Insoluble Salt) Start->Slurry Bubbles Rapid Gas Evolution (N2 Loss) Start->Bubbles RedColor Bright Red/Orange (Azo Coupling) Start->RedColor SolubilityFix Action: Add Co-solvent (AcOH or Dioxane) Slurry->SolubilityFix Cause: Lipophilicity TempFix Action: Check Internal Temp Reduce Nitrite Addition Rate Bubbles->TempFix Cause: Thermal Instability pHFix Action: Increase Acidity (Maintain pH < 1) RedColor->pHFix Cause: Self-Coupling

Caption: Decision matrix for diagnosing diazotization failures based on visual cues.

Module 3: Optimized Protocols

Method A: The "Modified Aqueous" Protocol (Recommended)

Best for scale-up and standard substitution reactions (Sandmeyer).

Reagents:

  • 2-Phenylquinolin-3-amine (1.0 equiv)

  • 
     (Conc. 37%, 3.0 equiv)
    
  • Glacial Acetic Acid (Volume: 5 mL per gram of amine)

  • 
     (1.1 equiv, dissolved in min. water)
    

Protocol:

  • Dissolution: Charge the amine and Glacial Acetic Acid into the reactor. Stir until fully dissolved at room temperature.

  • Acidification: Cool to

    
    . Add Conc. 
    
    
    
    dropwise. Note: A fine precipitate of the amine-HCl salt may form. This is acceptable if the particles are fine.
  • Cooling: Cool the slurry to

    
     to 
    
    
    
    (Internal temperature).
  • Diazotization: Add the

    
     solution dropwise over 20 minutes.
    
    • Critical Check: The internal temp must not rise above

      
      .[1]
      
  • Validation: Stir for 30 minutes. Spot a drop of the reaction mixture onto Starch-Iodide paper .

    • Blue/Black: Excess Nitrous Acid present (Good).

    • White: Insufficient Nitrite (Bad – add 0.1 equiv more

      
      ).
      
  • Quench: Add Urea to destroy excess

    
     before proceeding to the next step.
    
Method B: Non-Aqueous Protocol (Advanced)

Best for moisture-sensitive subsequent steps or isolating the salt.

Reagents:

  • 
     (1.5 equiv)
    
  • tert-Butyl Nitrite (t-BuONO, 1.2 equiv)

  • Solvent:

    
     (DCM) or Acetonitrile (
    
    
    
    ) at
    
    
    .

Mechanism: This generates the diazonium tetrafluoroborate salt, which is significantly more stable than the chloride salt and can often be isolated by filtration.

Visualization: Reaction Pathway & Critical Control Points

Reaction_Pathway Amine 2-Phenylquinolin-3-amine Acid Acidification (HCl/AcOH) Amine->Acid Salt Amine-HCl Salt (Precipitate) Acid->Salt Solubility Limit Nitrosonium NO+ Attack (Rate Determining) Salt->Nitrosonium Slow Dissolution Diazo Diazonium Salt (Unstable Intermediate) Nitrosonium->Diazo Decomp Decomposition (> 5°C) Diazo->Decomp Heat/Time Product Sandmeyer Product (Halide/Phenol) Diazo->Product Nucleophile

Caption: Pathway showing the critical instability node (Diazonium Salt) where temperature control is mandatory.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I isolate the diazonium chloride salt? A: Absolutely not. Quinoline diazonium chlorides are shock-sensitive and thermally unstable when dry. If you must isolate a salt for characterization, use Method B to generate the Tetrafluoroborate (


)  or Tosylate (

)
salt, which have higher lattice energy and stability [1].

Q2: My starch-iodide paper turned black instantly. Is that bad? A: No, that is the desired result. It confirms you have free nitrous acid (


) available to drive the reaction to completion. If it doesn't turn blue/black, your amine is consuming the nitrite faster than you are adding it, or you miscalculated the stoichiometry [2].

Q3: Why use Acetic Acid? Why not just water? A: The 2-phenyl group makes your molecule "greasy" (lipophilic). In pure water/HCl, the amine clumps up. Acetic acid acts as a phase transfer mediator , keeping the amine in solution so it can encounter the nitrosonium ion [3].

References

  • Filimonov, V. D., et al. (2008).[2] Unusually Stable, Versatile, and Pure Arenediazonium Tosylates: Their Preparation, Structures, and Synthetic Applicability. Organic Letters, 10(18), 3961–3964. Link

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
  • Krasnokutskaya, E. A., et al. (2007).[2] A convenient and general one-step preparation of aromatic and some heterocyclic iodides. Synthesis, 2007(01), 81-84. Link

Sources

Troubleshooting

Purification of 2-Phenylquinolin-3-amine from tarry reaction byproducts

[1] Case ID: TQ-3NH2-PUR Status: Open Assigned Specialist: Senior Application Scientist Subject: Removal of Tarry Byproducts from 2-Phenylquinolin-3-amine Synthesis[1] Initial Assessment (Triage)[1] User Symptom: The rea...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Case ID: TQ-3NH2-PUR Status: Open Assigned Specialist: Senior Application Scientist Subject: Removal of Tarry Byproducts from 2-Phenylquinolin-3-amine Synthesis[1]

Initial Assessment (Triage)[1]

User Symptom: The reaction mixture (likely from a reduction of 3-nitro-2-phenylquinoline or a condensation cyclization) has yielded a dark, viscous "tar" rather than a crystalline solid.

Root Cause Analysis: Tars in quinoline synthesis typically arise from three sources:

  • Polymerization: The 3-amino group is electron-rich (aniline-like).[1] If the reaction temperature was too high or reagents were not stoichiometric, oxidative coupling can form oligomers.[1]

  • Trapped Inorganics: If a metal reductant (Fe, SnCl2) was used, metal salts may be chelated within the organic matrix, creating a "gummy" consistency.

  • Oxidation: 3-aminoquinolines are susceptible to air oxidation, turning dark brown/black upon prolonged exposure to air in solution.[1]

The "Gold Standard" Protocol: Acid-Base Extraction

Objective: Separate the basic product (2-phenylquinolin-3-amine) from neutral/acidic tars using pH manipulation.[1] This is the most effective method for "de-tarring" crude reaction mixtures.[1]

The Mechanism

We exploit the basicity of the quinoline nitrogen and the exocyclic amine.[1]

  • Low pH (<2): The amine protonates (

    
    ), becoming water-soluble.[1] Neutral tars remain in the organic layer.[1]
    
  • High pH (>10): The amine deprotonates, becoming organic-soluble again, allowing extraction away from water-soluble inorganic salts.[1]

Step-by-Step Workflow

Reagents:

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • 2M Hydrochloric Acid (HCl)[2]

  • 2M Sodium Hydroxide (NaOH) or Ammonium Hydroxide (

    
    )
    
  • Brine (Saturated NaCl)

Protocol:

  • Dissolution: Dissolve the crude tar in minimal DCM.[1] If insoluble, sonicate for 10 minutes.[1] Filter off any completely insoluble solids (likely inorganic salts) before proceeding.

  • Acid Extraction (The Critical Step):

    • Transfer the organic phase to a separatory funnel.[1][3][4]

    • Extract with 2M HCl (

      
      ).
      
    • Observation: The product moves to the aqueous (top) layer (if using DCM, aqueous is top; if EtOAc, aqueous is bottom—check densities!). The aqueous layer may turn yellow/orange (characteristic of protonated quinolines).[1]

    • Waste: The organic layer now contains the non-basic tars.[1] Discard it only after confirming the product is in the aqueous phase (spot check on TLC).[1]

  • The "Charcoal" Polish (Optional but Recommended):

    • If the acidic aqueous solution is very dark, add Activated Carbon (10% w/w relative to theoretical yield).

    • Stir for 15 minutes and filter through Celite. This removes colored oligomers that co-extracted.[1]

  • Basification:

    • Cool the acidic aqueous solution in an ice bath (neutralization is exothermic).

    • Slowly add 2M NaOH (or

      
      ) until pH reaches ~10-12.[1]
      
    • Observation: The solution will become cloudy as the free base precipitates.[1]

  • Recovery:

    • Extract the cloudy aqueous mixture with fresh DCM (

      
      ).
      
    • Wash combined organics with Brine (

      
      ).
      
    • Dry over Sodium Sulfate (

      
      ), filter, and evaporate.
      
Visual Workflow (DOT Diagram)

AcidBaseExtraction Start Crude Tar (Dissolved in DCM) AcidWash Add 2M HCl Shake & Separate Start->AcidWash OrgLayer1 Organic Layer (Contains Neutral Tars) AcidWash->OrgLayer1 Bottom Layer AqLayer1 Aqueous Layer (Acidic) (Contains Product as Salt) AcidWash->AqLayer1 Top Layer Discard Discard (Waste) OrgLayer1->Discard Basify Basify with NaOH (pH > 10) AqLayer1->Basify Extract Extract with Fresh DCM Basify->Extract FinalOrg Final Organic Layer (Product) Extract->FinalOrg FinalAq Aqueous Waste (Salts) Extract->FinalAq

Caption: Logical flow for separating basic aminoquinoline from neutral tarry impurities using pH switching.

Advanced Purification (Polishing)

If the acid-base extraction yields a solid that is still slightly colored (90-95% purity), use one of the following methods.

Method A: Recrystallization

Quinolines are flat, aromatic systems that stack well.[1]

  • Solvent System 1: Ethanol (95%). Dissolve hot, cool slowly.

  • Solvent System 2 (Two-Solvent): Dissolve in minimal hot Dichloromethane (DCM).[1] Add Hexane dropwise until persistent cloudiness appears.[1][5][6] Cool to

    
    .
    
Method B: Column Chromatography

Warning: Aminoquinolines often "streak" or "tail" on silica gel due to interaction with acidic silanol groups.[1]

  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Mobile Phase: Hexane : Ethyl Acetate (Start 90:10, Gradient to 70:30).

  • Modifier: Crucial: Add 1% Triethylamine (

    
    ) to the mobile phase to deactivate silica sites and sharpen the bands.
    

Data Summary: Solvent Selection Guide

MethodSolvent SystemSuitabilityNotes
Extraction DCM / 2M HClHigh Best for bulk tar removal.[1]
Recrystallization Ethanol (hot)Med Good for final polishing; requires >85% initial purity.[1]
Recrystallization DCM / HexaneHigh "Layering" method works well for small scales.[1]
Chromatography Hex/EtOAc + 1%

High Essential if multiple amine byproducts are present.

Troubleshooting & FAQs

Q: The acid extraction resulted in a massive emulsion.[1] The layers won't separate. [1]

  • A: This is common with tars.[1]

    • Filter: Pass the entire emulsion through a pad of Celite. The solid particulates stabilizing the emulsion will be removed.[1]

    • Brine: Add saturated brine to the aqueous layer to increase density difference.[1]

    • Time: Allow it to sit overnight.

Q: My product turned black while drying on the rotavap.

  • A: 3-aminoquinolines are oxidation-sensitive.[1]

    • Do not heat the water bath above

      
      .
      
    • Release the vacuum with Nitrogen or Argon, not air.[1]

    • Store the solid in the dark under inert gas.[1]

Q: I suspect my product is trapped in the "tar" even after acid wash.

  • A: If the tar is very hydrophobic, the HCl might not penetrate it.[1] Dissolve the tar in a more polar organic solvent like THF (Tetrahydrofuran), then add the dilute HCl. THF is miscible with water, so you will need to evaporate the THF after acidification but before separation, or perform a continuous extraction.[1]

References

  • Vogel's Textbook of Practical Organic Chemistry. (5th Ed.).[1] Chapter 10: Nitrogen Compounds. (General procedures for amine extraction and recrystallization).

  • Synthesis of 3-phenylquinoline-2-ol derivatives. (2019). ResearchGate.[1] (Describes Fe/HCl reduction conditions and workup for similar quinoline scaffolds). Link

  • Acid-Base Extraction Protocols. (2020). University of Massachusetts Amherst.[1] (Standard operating procedures for separating amines from neutral organics). Link

  • Recrystallization of Amines. (2021). ResearchGate Forum. (Discussion on solvent systems for hydrophobic amines). Link

Sources

Optimization

Technical Support Center: Stability of 2-Phenylquinolin-3-amine Under Acidic Hydrolysis Conditions

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-Phenylquinolin-3-amine. This document provides in-depth troubleshooting advice and frequentl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-Phenylquinolin-3-amine. This document provides in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound under acidic hydrolysis conditions. Our goal is to equip you with the foundational knowledge and practical steps to anticipate, identify, and resolve stability-related challenges in your experiments.

Introduction: Understanding the Chemistry of 2-Phenylquinolin-3-amine

2-Phenylquinolin-3-amine is a heterocyclic aromatic amine with a structure that presents several key considerations for stability, particularly under acidic conditions. The quinoline ring system is generally stable; however, the exocyclic amino group at the 3-position is a primary site for potential reactivity. This amino group is in conjugation with the quinoline ring system, which influences its basicity and susceptibility to hydrolytic cleavage.

While specific kinetic data for the acid-catalyzed hydrolysis of 2-phenylquinolin-3-amine is not extensively documented in publicly available literature, we can predict its behavior based on the well-established chemistry of related aromatic amines and enamines. Aromatic amines are known to be susceptible to degradation in acidic conditions, although generally less so than their aliphatic counterparts.[1] The key to managing stability lies in understanding the potential degradation pathways and the factors that influence them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My 2-Phenylquinolin-3-amine sample is showing unexpected degradation during my acidic workup. What is the likely cause?

Answer:

The most probable cause of degradation is acid-catalyzed hydrolysis of the 3-amino group. The nitrogen atom of the amino group can be protonated in acidic media, making the adjacent carbon atom susceptible to nucleophilic attack by water. This can lead to the cleavage of the carbon-nitrogen bond.

Troubleshooting Steps:

  • Re-evaluate Acid Concentration: High concentrations of strong acids (e.g., HCl, H₂SO₄) can accelerate hydrolysis. If your protocol allows, consider using a weaker acid or a lower concentration of the strong acid.

  • Control the Temperature: Hydrolysis reactions are often temperature-dependent.[2] Performing your acidic workup at a lower temperature (e.g., 0-5 °C) can significantly slow down the rate of degradation.

  • Minimize Exposure Time: The duration of exposure to acidic conditions is critical. Plan your experiments to minimize the time your compound spends in an acidic environment. Prompt extraction or neutralization after the acidic step is crucial.

  • Consider the Solvent System: The polarity of the solvent can influence the reaction rate. While not always feasible to change, be aware that protic solvents may facilitate hydrolysis.

FAQ 2: What are the potential degradation products of 2-Phenylquinolin-3-amine under acidic hydrolysis?

Answer:

Based on the principles of enamine and aromatic amine hydrolysis, the primary degradation pathway likely involves the conversion of the 3-amino group to a carbonyl group.[3][4]

Expected Degradation Products:

  • 2-Phenylquinolin-3(4H)-one: This is the most likely primary degradation product, resulting from the direct hydrolysis of the amino group.

  • Further Degradation Products: Depending on the harshness of the acidic conditions (e.g., prolonged heating, high acid concentration), the quinoline ring itself could potentially undergo further degradation, although this is less likely under typical experimental conditions.

Visualizing the Proposed Hydrolysis Pathway:

Below is a diagram illustrating the proposed acid-catalyzed hydrolysis mechanism.

hydrolysis_mechanism cluster_0 Step 1: Protonation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Proton Transfer & Elimination Start 2-Phenylquinolin-3-amine Protonated Protonated Intermediate Start->Protonated + H+ Water_Attack Water attacks C3 Protonated->Water_Attack + H2O Hemiaminal Hemiaminal-like Intermediate Water_Attack->Hemiaminal Proton Transfer Product 2-Phenylquinolin-3(4H)-one + NH4+ Hemiaminal->Product Elimination of NH3

Caption: Proposed mechanism for the acid-catalyzed hydrolysis of 2-Phenylquinolin-3-amine.

FAQ 3: How can I monitor the stability of 2-Phenylquinolin-3-amine during my experiments?

Answer:

A robust analytical method is essential for monitoring the stability of your compound and detecting any degradation products. High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for this purpose.[5]

Recommended Analytical Approach:

  • Method: Reversed-phase HPLC with UV detection is a suitable starting point.

  • Column: A C18 column is generally a good choice for separating aromatic compounds.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol) will likely provide good separation of the parent compound and its more polar degradation products.

  • Detection: Monitor at a wavelength where 2-phenylquinolin-3-amine has strong absorbance. A photodiode array (PDA) detector can be beneficial for identifying the emergence of new peaks with different UV spectra, indicating potential degradation products.

Experimental Workflow for a Forced Degradation Study:

To proactively understand the stability of your compound, a forced degradation study is highly recommended. This involves intentionally subjecting the compound to harsh conditions to generate potential degradation products.

forced_degradation_workflow Start Prepare Stock Solution of 2-Phenylquinolin-3-amine Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Start->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Start->Base Oxidation Oxidative Stress (e.g., 3% H2O2, RT) Start->Oxidation Thermal Thermal Stress (e.g., 80°C, solid state) Start->Thermal Photolytic Photolytic Stress (ICH Q1B guidelines) Start->Photolytic Analysis Analyze all samples by RP-HPLC-UV/PDA Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photolytic->Analysis

Caption: A typical workflow for a forced degradation study.

Quantitative Data Summary: Hypothetical Forced Degradation Study

The following table presents hypothetical results from a forced degradation study on 2-Phenylquinolin-3-amine to illustrate the expected outcomes. Actual results will vary depending on the specific experimental conditions.

Stress ConditionTime (hours)Temperature (°C)% Degradation of 2-Phenylquinolin-3-amineMajor Degradation Product (Hypothetical)
0.1 M HCl2460~15%2-Phenylquinolin-3(4H)-one
1 M HCl880>50%2-Phenylquinolin-3(4H)-one and others
0.1 M NaOH2460<2%-
3% H₂O₂24Room Temp~5%Oxidized derivatives
Heat (solid)4880<1%-

Detailed Experimental Protocol: Acidic Hydrolysis Stress Testing

This protocol provides a starting point for conducting a controlled acidic hydrolysis study.

Objective: To determine the stability of 2-Phenylquinolin-3-amine in acidic conditions and to generate potential degradation products for analytical method development.

Materials:

  • 2-Phenylquinolin-3-amine

  • Hydrochloric acid (HCl), 0.1 M and 1 M solutions

  • Sodium hydroxide (NaOH), 0.1 M and 1 M solutions (for neutralization)

  • HPLC grade water

  • HPLC grade acetonitrile or methanol

  • Volumetric flasks

  • Heating block or water bath

  • pH meter

  • RP-HPLC system with UV/PDA detector

Procedure:

  • Sample Preparation: Prepare a stock solution of 2-Phenylquinolin-3-amine in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of approximately 1 mg/mL.

  • Stress Condition Setup:

    • In a clean vial, mix a known volume of the stock solution with an equal volume of 0.1 M HCl.

    • In a separate vial, mix the same volume of the stock solution with an equal volume of 1 M HCl.

    • Prepare a control sample by mixing the stock solution with an equal volume of water.

  • Incubation: Place the vials in a heating block or water bath set to a specific temperature (e.g., 60°C).

  • Time Points: Withdraw aliquots from each vial at predetermined time points (e.g., 0, 2, 4, 8, and 24 hours).

  • Neutralization: Immediately neutralize the withdrawn aliquots with an equivalent amount of the corresponding NaOH solution to stop the degradation reaction.

  • HPLC Analysis: Analyze the neutralized samples by a validated RP-HPLC method.

  • Data Evaluation:

    • Calculate the percentage of degradation by comparing the peak area of 2-phenylquinolin-3-amine in the stressed samples to the control sample at time zero.

    • Examine the chromatograms for the appearance of new peaks, which represent potential degradation products.

    • If a PDA detector is used, evaluate the peak purity of the parent compound and the UV spectra of the new peaks.

Causality Behind Experimental Choices:

  • Using different acid concentrations and temperatures helps to understand the kinetics and robustness of the molecule under varying stress levels.

  • Inclusion of a control sample is crucial to differentiate between degradation due to the stress condition and any inherent instability of the compound in the solvent system.

  • Immediate neutralization of the samples is a critical step to ensure that the observed degradation is a true reflection of the stress condition at that specific time point and not an artifact of continued reaction during sample queuing for analysis.

References

  • Scrivens, G. A., & Touré, B. B. (2014). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Pharmaceutical Sciences, 103(1), 1-18.
  • Szabó, L., et al. (2022). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration. Food Chemistry, 383, 132452. [Link]

  • Tanaka, H., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(17), 12265-12275. [Link]

  • The Organic Chemistry Tutor. (2021, November 17). Hydrolysis of Imines and Enamines Explained [Video]. YouTube. [Link]

  • Wikipedia contributors. (2024, January 28). Alprazolam. In Wikipedia, The Free Encyclopedia. Retrieved February 8, 2024, from [Link]

  • Golatowski, C., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Bioorganic & Medicinal Chemistry, 24(16), 3674-3685. [Link]

  • Its Dr. Dan. (2023, October 6). Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps! [Video]. YouTube. [Link]

  • Scribd. (n.d.). Amine Plant Troubleshooting and Optimization. Retrieved February 8, 2024, from [Link]

  • Ashenhurst, J. (2023, April 16). Enamines. Master Organic Chemistry. [Link]

  • Clark, J. (2023). Hydrolysis of nitriles. Chemguide. [Link]

Sources

Troubleshooting

Overcoming steric hindrance in 2-Phenylquinolin-3-amine functionalization

Technical Support Center: Functionalization of 2-Phenylquinolin-3-amine (2-PQA) Welcome to the Heterocycle Functionalization Help Desk Current Status: 🟢 Online Topic: Overcoming Steric & Electronic Barriers in 2-Phenylqu...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Functionalization of 2-Phenylquinolin-3-amine (2-PQA)

Welcome to the Heterocycle Functionalization Help Desk

Current Status: 🟢 Online Topic: Overcoming Steric & Electronic Barriers in 2-Phenylquinolin-3-amine (2-PQA) Ticket ID: #PQA-003-STERIC

System Overview: The "Deceptive" Substrate

User, you are likely encountering low yields (<20%) or recovered starting material. 2-Phenylquinolin-3-amine (2-PQA) presents a dual-threat failure mode for standard aniline protocols:

  • The Steric Pocket (C2-Phenyl): The phenyl ring at position 2 is not coplanar with the quinoline core due to steric clash with the C3-amine. This creates a "steric pocket" that physically blocks the approach of electrophiles to the amine nitrogen.

  • The "N-Trap" (N1-Quinoline): The endocyclic nitrogen (N1) is a competitive Lewis base. In metal-catalyzed reactions (e.g., Buchwald-Hartwig), N1 often coordinates to the metal center, poisoning the catalyst before the exocyclic amine (C3-

    
    ) can react.
    

Below are the Troubleshooting Guides for the three most common "Failure Tickets" associated with this scaffold.

Ticket #001: Acylation Stalled (Amide Bond Formation)

User Report: "Standard reaction with Acid Chloride +


 in DCM yields only trace product after 24 hours."

Root Cause: The nucleophilicity of the C3-amine is drastically reduced. The C2-phenyl group acts as a gatekeeper, and the electron-deficient quinoline ring pulls electron density away from the amine.


 is insufficient to deprotonate the intermediate ammonium species in this crowded environment.

The Fix: Hyper-Nucleophilic Activation & Thermal Forcing

Do not rely on passive bases.[1] You must use 4-Dimethylaminopyridine (DMAP) not just as a catalyst, but potentially in stoichiometric amounts if the electrophile is weak, or use microwave irradiation to overcome the activation energy barrier.

Optimized Protocol (Microwave-Assisted):

  • Reagents: Suspend 2-PQA (1.0 equiv) in dry Toluene (avoid DCM; higher boiling point needed).

  • Activator: Add Acid Chloride (1.5 equiv) and Pyridine (2.0 equiv).

  • Catalyst: Add DMAP (10 mol%). Note: DMAP forms a highly reactive N-acylpyridinium intermediate that is less sensitive to sterics than the acid chloride itself.

  • Condition: Seal tube. Microwave irradiation at 110°C for 20-40 minutes .

  • Workup: Dilute with EtOAc, wash with saturated

    
     to remove hydrolyzed acid.
    

Why this works: The microwave energy provides the thermodynamic push to overcome the steric repulsion, while DMAP acts as an acyl-transfer agent that "hands off" the acyl group to the hindered amine more effectively than direct attack [1].

Ticket #002: Catalyst Death (Buchwald-Hartwig Coupling)

User Report: "Trying to couple 2-PQA with an aryl bromide using


 / BINAP. Reaction turns black immediately; no product."

Root Cause:

  • N-Binding: The quinoline N1 binds Pd(II) tighter than the bulky BINAP ligand, shutting down the cycle.

  • Reductive Elimination Block: Even if oxidative addition occurs, the bulky C2-phenyl group prevents the two aryl rings from aligning for the final reductive elimination step.

The Fix: Pre-Catalysts and "Dial-a-Steric" Ligands

Abandon simple Pd salts. You need Pre-catalysts (to ensure active Pd(0) enters the cycle) and Dialkylbiaryl phosphine ligands (Buchwald ligands) designed specifically for ortho-substituted anilines.

Recommended System:

  • Ligand: BrettPhos or t-BuBrettPhos . These are massive, electron-rich ligands. They create a protective shell around Pd, preventing N1-quinoline coordination, and their bulk forces the reductive elimination to occur [2].

  • Pre-catalyst: BrettPhos Pd G4 . This generates the active monoligated Pd(0) species immediately upon heating, bypassing the induction period where catalyst death usually happens.

Step-by-Step Protocol:

  • Glovebox/Schlenk: Charge a vial with 2-PQA (1.0 equiv), Aryl Bromide (1.1 equiv), and NaOtBu (1.4 equiv).

  • Catalyst: Add BrettPhos Pd G4 (2-5 mol%).

  • Solvent: Add anhydrous 1,4-Dioxane (0.1 M concentration).

  • Reaction: Heat to 100°C for 2-4 hours.

  • Troubleshooting: If conversion is <50%, switch base to

    
      and solvent to t-Amyl alcohol  to improve solubility and base strength compatibility.
    

Visualization: Reaction Optimization Workflow

BuchwaldOptimization Start Start: Buchwald Coupling of 2-PQA Check1 Check: Is Catalyst turning black instantly? Start->Check1 Sol1 Issue: N1-Coordination Poisoning Action: Switch to Pd-G4 Pre-catalyst Check1->Sol1 Yes Check2 Check: Conversion < 10%? Check1->Check2 No Sol1->Check2 Sol2 Issue: Oxidative Addition Failure Action: Use XPhos or t-BuBrettPhos Check2->Sol2 Yes Check3 Check: Protodehalogenation observed? Check2->Check3 No Sol2->Check3 Sol3 Issue: Beta-Hydride Elimination Action: Switch Solvent to Toluene Check3->Sol3 Yes Success Success: Isolated Yield > 80% Check3->Success No

Caption: Decision tree for optimizing Pd-catalyzed cross-coupling of sterically hindered aminoquinolines.

Ticket #003: The "Sandmeyer" Trap (Diazotization)

User Report: "Attempting to convert amine to iodide. Added


/HCl at 0°C. Solution foamed, yielded phenols and tars."

Root Cause:

  • Solubility: 2-PQA is poorly soluble in aqueous acid at 0°C (precipitates as the HCl salt).

  • Steric Block: The bulky C2-phenyl group destabilizes the diazonium salt by preventing effective solvation, leading to rapid dediazoniation (loss of

    
    ) before the nucleophile (iodide) can attack.
    

The Fix: Non-Aqueous Diazotization (Doyle-type)

Move to organic solvents using an organic nitrite ester. This maintains solubility and allows for immediate "in-situ" trapping of the radical/cation.

Optimized Protocol:

  • Solvent: Dissolve 2-PQA in Acetonitrile (MeCN) or DMSO .

  • Reagent: Add

    
    -Toluenesulfonic acid (PTSA)  (2.0 equiv) to form the soluble salt.
    
  • Nitrite: Dropwise addition of

    
    -Butyl Nitrite (t-BuONO)  (1.5 equiv) at 0°C, then warm to Room Temp.
    
  • Trapping: Add KI (Potassium Iodide, 2.0 equiv) immediately after nitrite addition.

  • Mechanism: This proceeds via a radical pathway (Sandmeyer-type) rather than pure

    
    , which is favored for hindered substrates [3].
    

Comparative Data: Standard vs. Optimized Conditions

Reaction TypeStandard ConditionYieldOptimized ConditionYieldKey Factor
Acylation AcCl,

, DCM, RT
15%AcCl, Pyridine, DMAP, Toluene, 110°C (MW)88% Thermal + Nucleophilic Cat.
Buchwald

, BINAP,

0%BrettPhos Pd G4, NaOtBu, Dioxane, 100°C82% Bulky Ligand prevents N-poisoning
Iodination

, aq. HCl, 0°C
<10%

-BuONO, PTSA, KI, MeCN, RT
75% Solubility & Radical Pathway

FAQ: Quick Troubleshooting

Q: Can I use reductive amination to put an alkyl group on the amine? A: Yes, but avoid direct alkylation (R-X) as it will over-alkylate. Use Sodium Triacetoxyborohydride (


)  with the aldehyde in DCE. The steric bulk actually helps here by stopping the reaction at the mono-alkylated stage, preventing the formation of the tertiary amine.

Q: My product is stuck on the silica column. How do I elute it? A: Aminoquinolines are "sticky" due to the basic nitrogens interacting with acidic silica silanols.

  • Fix: Pre-treat your silica gel with 1%

    
     in Hexanes before loading. Use an eluent containing 1% 
    
    
    
    or 5% Methanol/DCM to disrupt the H-bonding.

References

  • Scriven, E. F. V. (1983). 4-Dialkylaminopyridines: Super Acylation and Alkylation Catalysts. Chemical Society Reviews, 12(2), 129-161. Link

  • Maiti, D., & Buchwald, S. L. (2009). Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered Diaryl Ethers. Journal of Organic Chemistry, 74(17), 664–667. (Context: Ligand design for hindered substrates). Link

  • Krasnokutskaya, E. A., et al. (2007).[2] A New, One-Step, Effective Protocol for the Iodination of Aromatic and Heterocyclic Compounds via Aprotic Diazotization of Amines.[2] Synthesis, 2007(1), 81-84. Link

Sources

Optimization

Resolving fluorescence interference in 2-Phenylquinolin-3-amine assays

Welcome to the technical support center for researchers utilizing 2-Phenylquinolin-3-amine and its analogs. This resource, developed by our senior application scientists, provides in-depth troubleshooting guides and freq...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers utilizing 2-Phenylquinolin-3-amine and its analogs. This resource, developed by our senior application scientists, provides in-depth troubleshooting guides and frequently asked questions to help you resolve fluorescence interference and ensure the integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the intrinsic fluorescent properties of 2-Phenylquinolin-3-amine and why are they a concern?

A1: The 2-Phenylquinolin-3-amine scaffold possesses intrinsic fluorescence due to its conjugated aromatic ring system. While specific excitation and emission maxima can vary based on substitution patterns, solvent, and pH, quinoline derivatives often exhibit fluorescence in the blue-to-green region of the spectrum (typically with excitation around 350 nm and emission around 450-500 nm).[1][2] This becomes a significant concern in biological assays that rely on fluorescent readouts in a similar spectral range (e.g., using coumarin, GFP, or DAPI/Hoechst dyes), as the compound's own signal can mask or artificially inflate the assay signal, leading to false positives or negatives.[3][4]

Q2: What is fluorescence interference and how does it manifest in an assay?

A2: Fluorescence interference in high-throughput screening (HTS) and other assays occurs when the test compound itself possesses properties that disrupt the detection of the specific assay signal. For fluorescent compounds like 2-Phenylquinolin-3-amine, this can manifest in several ways:

  • Autofluorescence: The compound emits light within the same wavelength range as the assay's fluorophore, directly adding to the measured signal and potentially creating a false-positive result.[4][5]

  • Inner Filter Effect (IFE): The compound absorbs light at the excitation or emission wavelength of the assay fluorophore. This prevents the fluorophore from being efficiently excited or its emitted light from reaching the detector, leading to signal quenching and potential false-negative results.[6]

  • Light Scatter: At high concentrations, compounds may precipitate out of solution. These precipitates can scatter the excitation light, causing an artificially high reading that can be mistaken for a genuine signal.[7]

Q3: My assay uses a blue fluorophore and I suspect my 2-Phenylquinolin-3-amine derivative is interfering. What is the first step I should take?

A3: The critical first step is to definitively characterize the spectral properties of your specific compound in your assay buffer. This involves performing a full excitation and emission spectral scan. This empirical data is the foundation for all subsequent troubleshooting, as it will confirm if spectral overlap is indeed the source of the interference. Many small molecules found in screening libraries are fluorescent, and assays using blue/green spectral regions are particularly susceptible to this type of artifact.[1][3]

Troubleshooting Guide: Diagnosing and Resolving Interference

This guide provides a systematic approach to identifying and mitigating fluorescence interference from 2-Phenylquinolin-3-amine compounds.

Issue 1: My assay shows a high background signal or apparent activation with the test compound.

This is a classic sign of autofluorescence, where the compound's own emission is being detected.

Causality:

The detector on your plate reader cannot distinguish between photons originating from your assay's specific fluorophore and those from the 2-Phenylquinolin-3-amine derivative. If their emission spectra overlap, any light emitted by the compound will be integrated into the final signal, leading to an artificially inflated reading.[8]

Workflow for Diagnosis and Resolution:

G cluster_0 Phase 1: Diagnosis cluster_1 Phase 2: Mitigation Strategy A High Background or False Positives Observed B Protocol: Perform Spectral Scan (Compound vs. Fluorophore) A->B C Decision: Significant Spectral Overlap? B->C D Yes C->D E No C->E F Option 1: Red-Shift Assay (Use Red/Far-Red Fluorophore) D->F G Option 2: Implement TR-FRET (Time-Gated Detection) D->G H Investigate Other Artifacts (e.g., Light Scatter, Contamination) E->H

Caption: Decision workflow for troubleshooting fluorescence interference.

Protocol 1: Spectral Characterization of Interference

This protocol allows you to visualize the spectral overlap between your compound and the assay fluorophore.

Materials:

  • Spectrofluorometer or plate reader with spectral scanning capability

  • Black-walled, clear-bottom microplates (preferred for reducing crosstalk)[5]

  • Assay buffer

  • 2-Phenylquinolin-3-amine compound (at highest assay concentration)

  • Assay fluorophore/reagents

Methodology:

  • Prepare Samples: In separate wells of a microplate, prepare the following:

    • Well A1: Assay buffer only (Blank)

    • Well B1: Assay fluorophore at its final concentration in assay buffer

    • Well C1: 2-Phenylquinolin-3-amine compound at its highest test concentration in assay buffer

  • Emission Scan:

    • Set the spectrofluorometer to the excitation wavelength of your assay fluorophore.

    • Scan the emission spectrum for all three wells across a broad range (e.g., 400-700 nm).

  • Excitation Scan:

    • Set the spectrofluorometer to the emission wavelength of your assay fluorophore.

    • Scan the excitation spectrum for all three wells (e.g., 300-550 nm).

  • Analyze Data: Overlay the emission and excitation spectra from all three wells. If the emission spectrum of the compound (Well C1) significantly overlaps with the emission spectrum of your fluorophore (Well B1), you have confirmed autofluorescence interference.

Issue 2: My compound shows unexpected inhibition or a right-shifted IC50 curve.

This may be caused by the inner filter effect (IFE), where your compound is absorbing the excitation or emitted light.

Causality:

If the absorbance spectrum of your 2-Phenylquinolin-3-amine derivative overlaps with the excitation or emission spectrum of the assay fluorophore, it will effectively "shade" the fluorophore from the light source or block its emitted light from reaching the detector.[6] This reduces the measured signal in a concentration-dependent manner, mimicking inhibition. The effect is more pronounced at higher compound concentrations.[6]

Protocol 2: Assessing Inner Filter Effect

Materials:

  • UV-Vis spectrophotometer or plate reader with absorbance reading capability

  • Assay buffer

  • 2-Phenylquinolin-3-amine compound (serial dilution)

Methodology:

  • Prepare Samples: Create a serial dilution of your compound in the assay buffer, covering the full concentration range used in your experiment. Include a buffer-only blank.

  • Measure Absorbance: Scan the absorbance spectrum of each concentration from ~300 nm to 700 nm.

  • Analyze Data:

    • Overlay the absorbance spectra of your compound with the excitation and emission spectra of your assay fluorophore (obtained from Protocol 1).

    • If you observe significant absorbance from your compound at either the fluorophore's excitation or emission peak, IFE is a likely contributor to your results.

Advanced Solutions & Alternative Assay Formats

If the troubleshooting steps above confirm significant interference, modifying the assay format is the most robust solution.

Q4: How can I eliminate interference from my 2-Phenylquinolin-3-amine compound without changing my biological target?

A4: The best strategy is to change the detection method to one that is less susceptible to compound interference. Two excellent, widely adopted approaches are:

  • Red-Shifting the Assay: The incidence of compound autofluorescence is dramatically lower at longer (red-shifted) wavelengths.[1][7] Switching from a blue/green fluorophore (e.g., FITC, GFP) to a red or far-red dye (e.g., Cy5, Alexa Fluor 647) can often completely eliminate the interference problem.[5][7]

  • Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): This technology is a powerful tool for overcoming interference.[9][10] It uses a long-lifetime lanthanide donor (e.g., Europium, Terbium) and an acceptor fluorophore.[10][11] A time delay is introduced between the excitation pulse and signal detection. During this delay, the short-lived background fluorescence from interfering compounds and scattered light decays completely, while the long-lived FRET signal persists.[10][12] This time-gating allows for a highly specific measurement of the intended biological interaction.[9][10]

Data Summary: Comparing Assay Technologies
Assay TechnologyPrincipleSusceptibility to Compound InterferenceKey Advantage
Fluorescence Intensity (FI) Measures total light emitted at a specific wavelength.High: Very sensitive to compound autofluorescence and quenching.[13]Simple, widely available instrumentation.
Fluorescence Polarization (FP) Measures the change in rotational speed of a fluorescent molecule upon binding.Moderate: Can be affected by fluorescent compounds and light scatter.[3][7]Homogeneous format, good for binding assays.
TR-FRET Time-gated detection of energy transfer between a long-lifetime donor and an acceptor.Low: Time delay effectively eliminates short-lived interference from autofluorescence and scatter.[9][10][12]High signal-to-background, robust against interference.
Q5: Are there any assay conditions I can modify as a simpler first step?

A5: Yes, before redesigning the entire assay, you can explore modifying buffer conditions. The fluorescence of many molecules, including quinoline derivatives, can be sensitive to solvent polarity and pH.[14][15][16] Altering the pH of the assay buffer (while ensuring it remains compatible with your biological system) may shift the compound's fluorescence spectrum enough to reduce its overlap with your assay fluorophore.[2] However, this should be validated with a new spectral scan, as the effect can be unpredictable.

References

  • National Center for Biotechnology Information. (2015). Interference with Fluorescence and Absorbance. In Assay Guidance Manual. Available at: [Link]

  • Hall, M. D., Yasgar, A., & Peryea, T. (2016). Avoiding Fluorescence Assay Interference-The Case for Diaphorase. ASSAY and Drug Development Technologies. Available at: [Link]

  • Turek, E. (2020). Interference with Fluorescence and Absorbance. ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information. (2025). Interference and Artifacts in High-content Screening. In Assay Guidance Manual. Available at: [Link]

  • Sportsman, J. R., & Geddes, C. D. (2006). Overcoming Compound Interference in Fluorescence Polarization-Based Kinase Assays Using Far-Red Tracers. ASSAY and Drug Development Technologies. Available at: [Link]

  • Sittampalam, G. S., Coussens, N. P., & Nelson, H. (Eds.). (2018). Interference with Fluorescence and Absorbance. PubMed. Available at: [Link]

  • Kunzelmann, S., & Becher, G. (2014). Recommendations for the reduction of compound artifacts in time-resolved fluorescence resonance energy transfer assays. PubMed. Available at: [Link]

  • Hall, M. D., Yasgar, A., & Peryea, T. (2016). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. National Institutes of Health. Available at: [Link]

  • Cook, A., & Le, A. (2006). The Effect of Solvent and pH on the Fluorescence Excitation and Emission Spectra of Solutions Containing Fluorescein. ResearchGate. Available at: [Link]

  • Ghaffari, S. (2013). Changes in fluorescence spectra of the 2, 3 biphenyl quinoxaline... ResearchGate. Available at: [Link]

  • Zhang, M., et al. (2019). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. MDPI. Available at: [Link]

  • AELAB. (2024). How to Reduce Fluorescence Measurement Errors. AELAB. Available at: [Link]

  • University of California, Irvine. (n.d.). An Introduction to Fluorescence Spectroscopy. UCI Department of Chemistry. Available at: [Link]

  • Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal. Available at: [Link]

  • Roda, A., et al. (2023). Paper-Based Analytical Devices Coupled with Fluorescence Detection and Smartphone Imaging: Advances and Applications. MDPI. Available at: [Link]

  • Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. National Institutes of Health. Available at: [Link]

  • Demchenko, A. P. (2008). Synthesis and Fluorescence Properties of 2-Aryl-3-hydroxyquinolones, a New Class of Dyes Displaying Dual Fluorescence. ResearchGate. Available at: [Link]

  • Gaborit, N., et al. (2011). Time-resolved fluorescence resonance energy transfer (TR-FRET) to analyze the disruption of EGFR/HER2 dimers: a new method to evaluate the efficiency of targeted therapy using monoclonal antibodies. PubMed. Available at: [Link]

  • Li, J., et al. (2019). Effects of pH on fluorescence emission... ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Phenylquinoline. PubChem. Available at: [Link]

  • Myśliwa-Kurdziel, B., & Strzałka, K. (2004). Solvent effects on fluorescence properties of protochlorophyll and its derivatives with various porphyrin side chains. PubMed. Available at: [Link]

  • Allen, E. (1970). Separation of the Spectral Radiance Factor Curve of Fluorescent Substances into Reflected and Fluoresced Components. Optica Publishing Group. Available at: [Link]

  • Molecular Devices. (n.d.). Time-Resolved Fluorescence TRF / TR-FRET (HTRF). Molecular Devices. Available at: [Link]

  • Lisi, G. P., et al. (2018). Insights into the Mechanism of Tryptophan Fluorescence Quenching due to Synthetic Crowding Agents: A Combined Experimental and Computational Study. ACS Omega. Available at: [Link]

  • Wang, S., et al. (2022). A pyrylium salt-based fluorescent probe for the highly sensitive detection of methylamine vapour. Analyst (RSC Publishing). Available at: [Link]

  • Kim, J., et al. (2023). A Novel Time-Resolved Fluorescence Resonance Energy Transfer Assay for the Discovery of Small-Molecule Inhibitors of HIV-1 Tat-Regulated Transcription. MDPI. Available at: [Link]

  • Mphahlele, M. J., & Maluleka, M. M. (2014). Molecular fluorescent pH-probes based on 8-hydroxyquinoline. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Minimizing oxidation of 3-amino group in 2-Phenylquinolin-3-amine

Technical Support Center: 2-Phenylquinolin-3-amine Stability & Handling Role: Senior Application Scientist Topic: Minimizing Oxidation of the 3-Amino Group in 2-Phenylquinolin-3-amine Audience: Drug Discovery Chemists &...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-Phenylquinolin-3-amine Stability & Handling

Role: Senior Application Scientist Topic: Minimizing Oxidation of the 3-Amino Group in 2-Phenylquinolin-3-amine Audience: Drug Discovery Chemists & Process Engineers[1]

Introduction: The Oxidative Liability of 3-Aminoquinolines

Welcome to the technical support hub. You are likely here because your bright yellow 2-phenylquinolin-3-amine starting material has turned a dull brown or red in solution, or your LC-MS shows inexplicable "M+14" or "M+16" peaks.

The Root Cause: The 3-amino group on the quinoline scaffold is electronically distinct.[1] Unlike the electron-deficient pyridine ring nitrogen, the exocyclic 3-amino group possesses a lone pair with significant p-character, making it a prime target for Single Electron Transfer (SET) oxidation. In the presence of atmospheric oxygen, light, or trace metal ions, this generates a radical cation intermediate, leading to azo-dimers, nitroso species, or complex phenazine-like oligomers [1, 2].

This guide provides the protocols to arrest this pathway.

Module 1: Storage & Solid-State Stability

Q: My compound arrived as a yellow powder. How do I store it to prevent degradation before I even use it?

A: Solid-state oxidation is slow but cumulative.[1] The crystal lattice provides some protection, but surface oxidation occurs upon exposure to light and humidity.

  • Protocol: Store under an inert atmosphere (Argon is superior to Nitrogen due to density) at -20°C.

  • Critical Step: Protect from light.[1] 3-aminoquinolines can undergo photo-induced electron transfer (PET) with oxygen, accelerating degradation [3].[1] Use amber vials wrapped in aluminum foil.

Q: I see a thin dark crust on the surface of my stored solid. Is the whole batch ruined?

A: Likely not. Oxidation often propagates from the surface inward ("peeling an onion").

  • Troubleshooting: Perform a re-precipitation rather than a recrystallization. Dissolve the solid in degassed dichloromethane (DCM), filter through a pad of Celite (to remove insoluble oligomers), and precipitate with cold, degassed hexanes.

Module 2: Reaction Conditions & Solvents

Q: I am running a Buchwald-Hartwig coupling. The reaction mixture turned black instantly. What happened?

A: This is likely rapid oxidative degradation catalyzed by the palladium or trace transition metals in your solvent, not necessarily catalyst death.

  • The Fix: You must rigorously degas solvents.[1] Sparging with nitrogen for 5 minutes is insufficient for electron-rich amines.[1]

  • Protocol (The Freeze-Pump-Thaw Method):

    • Place solvent in a Schlenk flask.[1]

    • Freeze with liquid nitrogen.

    • Apply high vacuum (0.1 mmHg) for 10-15 mins.

    • Thaw in warm water (under static vacuum).[1]

    • Repeat 3 times. Backfill with Argon.[1]

Q: Can I use additives to scavenge oxidants without killing my reaction?

A: Yes, but selection is critical.

  • Recommended: BHT (Butylated hydroxytoluene) at 1-5 mol% is often compatible with metal-catalyzed cross-couplings.[1] It acts as a radical trap for the initial oxidation step.[1]

  • Avoid: Ascorbic acid (can interfere with bases) or thiols (poison Pd/Pt catalysts).

Data Table 1: Solvent Compatibility & Oxidation Risk

SolventOxidation RiskDegassing RequirementNotes
DMSO/DMF High CriticalHygroscopic; dissolved

is hard to remove.[1] Often contains peroxides.[1]
Toluene LowStandardBest choice for non-polar reactions.[1]
THF/Ethers MediumHighMust be peroxide-free (test with KI strips).[1] Peroxides rapidly oxidize amines to N-oxides.[1]
DCM/CHCl3 MediumStandardAvoid prolonged storage; trace HCl in CHCl3 accelerates auto-oxidation.[1]

Module 3: Purification & Isolation (The Danger Zone)

Q: My crude NMR looked clean, but after silica column chromatography, I lost 30% yield and the product is purple. Why?

A: Silica gel is slightly acidic and has a massive surface area with adsorbed oxygen.[1] It acts as a solid-support oxidation catalyst for sensitive amines.[1]

Troubleshooting Guide:

  • Pre-treatment: Neutralize your silica gel.[1] Slurry the silica in Hexanes containing 1-2% Triethylamine (Et3N) before loading your column.[1] This deactivates acidic sites.[1]

  • Alternative Phase: Use Basic Alumina (Activity Grade III) instead of silica.[1] It is far gentler on electron-rich amines.[1]

  • Speed: Flash chromatography means flash.[1] Do not let the compound sit on the column.

Module 4: Mechanism & Visualization

Q: What exactly is happening chemically when it turns brown?

A: The oxidation typically proceeds via a radical cation mechanism.[1] The 3-amino group loses an electron to form a radical cation, which then loses a proton to form a neutral radical.[1] These radicals dimerize to form azo-linkages or polymerize into phenazine-like structures (dark pigments).[1]

Diagram 1: Oxidative Degradation Pathway of 2-Phenylquinolin-3-amine

OxidationPathway Start 2-Phenylquinolin-3-amine (Yellow Solid) RadicalCat Radical Cation [Ar-NH2]•+ Start->RadicalCat SET Oxidation (O2, Light, Metal) NeutralRad Aminyl Radical [Ar-NH]• RadicalCat->NeutralRad - H+ Dimer Azo Dimer / Hydrazine (Ar-N=N-Ar) NeutralRad->Dimer Dimerization Polymer Oligomers/Phenazines (Dark Brown/Black) NeutralRad->Polymer Polymerization Dimer->Polymer Further Oxidation

Caption: Step-wise oxidative degradation from the parent amine to colored oligomers via radical intermediates.

Module 5: Analytical Troubleshooting

Q: How do I distinguish between the N-oxide and the Azo-dimer on LC-MS?

A:

  • N-Oxide: Look for M+16 .[1][2] This usually happens with peroxide contamination (e.g., old THF).

  • Azo-Dimer: Look for 2M-2 (dimerization with loss of 2 hydrogens).[1]

  • Nitroso: Look for M+14 (replacement of two H with O, usually M+14 mass shift from parent).

Diagram 2: Recommended Handling Workflow

Workflow cluster_storage Storage cluster_prep Reaction Prep cluster_workup Purification Store Solid State -20°C, Argon, Amber Vial Solvent Solvent Prep Freeze-Pump-Thaw x3 Store->Solvent Dissolve Additives Optional: Add BHT (1-5%) Solvent->Additives Column Chromatography Pre-treat Silica with 1% Et3N OR Use Basic Alumina Additives->Column Post-Reaction

Caption: Operational workflow to maintain chemical integrity from storage to purification.

References

  • Oxidation of Aromatic Amines : Roberts, J. D.; Caserio, M. C. (2021).[3] Oxidation of Aromatic Amines. Chemistry LibreTexts. Link

  • Radical Cation Mechanism : Hammerich, O.; Parker, V. D. (1984).[1] Kinetics and mechanisms of the reactions of organic cation radicals. Advances in Physical Organic Chemistry.

  • Photochemical Instability : Albini, A.; Fagnoni, M. (2004).[1] Photochemistry of Aromatic Amines. CRC Handbook of Organic Photochemistry and Photobiology.[1]

  • Handling of Air-Sensitive Reagents : Aldrich Chemical Co.[1] Handling Air-Sensitive Reagents Technical Bulletin AL-134. Link

Sources

Reference Data & Comparative Studies

Validation

Analytical Comparison Guide: FTIR Characterization of 3-Amino-2-phenylquinoline

Executive Summary: The Analytical Standard 3-Amino-2-phenylquinoline (3-APQ) represents a critical pharmacophore in medicinal chemistry, serving as a primary scaffold for antimalarial, anticancer, and antiviral agents (i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Analytical Standard

3-Amino-2-phenylquinoline (3-APQ) represents a critical pharmacophore in medicinal chemistry, serving as a primary scaffold for antimalarial, anticancer, and antiviral agents (including recent SARS-CoV-2 helicase inhibitors). Its "performance" in a drug development context is defined by its purity and the precise validation of its functional handles—specifically the C-3 amino group, which is the site for further derivatization into Schiff bases or urea analogs.

This guide objectively compares the FTIR spectral profile of 3-APQ against its synthetic precursor (3-Nitro-2-phenylquinoline ) and its structural core (2-Phenylquinoline ). By focusing on these alternatives, researchers can validate synthesis success (reduction efficiency) and structural integrity.

Comparative Spectral Analysis

The following data distinguishes 3-APQ from its immediate chemical relatives. The "performance" metric here is the Spectral Resolution of Functional Transformation —the ability to confirm the complete reduction of the nitro group to an amine without side reactions.

Table 1: Characteristic Peak Comparison (Wavenumber cm⁻¹)
Functional GroupVibration Mode3-Amino-2-phenylquinoline (Target)3-Nitro-2-phenylquinoline (Precursor)2-Phenylquinoline (Core Scaffold)
Primary Amine (-NH₂) Stretching (Asym/Sym)3480 / 3380 (Doublet) AbsentAbsent
Primary Amine (-NH₂) Bending (Scissoring)1620–1640 AbsentAbsent
Nitro (-NO₂) Stretching (Asym/Sym)Absent1530 / 1350 (Strong) Absent
Aromatic C-H Stretching3060–30303080–30503060–3030
Quinoline C=N Ring Stretching1590–15601600–15801590–1560
C-N Bond Stretching (Ar-N)1280–1310 (Ar-NH₂) 870–850 (Ar-NO₂)Absent
Phenyl Ring OOP Bending760 & 690 (Mono-sub)760 & 690760 & 690
Key Diagnostic Indicators
  • The "Doublet" Validation: The most critical performance indicator for 3-APQ is the presence of the doublet at ~3480/3380 cm⁻¹ . A single peak or broad band here indicates incomplete crystallization or oxidation.

  • The "Silent" Region: High-purity 3-APQ must show a "silent" region between 1550–1500 cm⁻¹. The presence of a peak at 1530 cm⁻¹ is a specific failure mode indicating unreacted nitro-precursor.

  • Quinoline Fingerprint: The ring breathing modes at 1590–1560 cm⁻¹ serve as the internal standard, remaining relatively constant across all three analogs.

Experimental Protocol: High-Fidelity FTIR Acquisition

To achieve the resolution necessary to distinguish the subtle Ar-NH₂ vs. Ar-NO₂ shifts, the following protocol is recommended over standard high-throughput ATR methods for critical characterization.

Method A: KBr Pellet (Gold Standard for Resolution)

Rationale: KBr transmission eliminates the penetration depth variance of ATR, providing sharper peaks for the N-H stretching region.

  • Preparation: Dry analytical grade KBr powder at 110°C for 2 hours to remove moisture interference in the 3400 cm⁻¹ region.

  • Ratio: Mix 1.5 mg of 3-APQ with 150 mg of KBr (1:100 ratio).

  • Grinding: Grind in an agate mortar for 2 minutes until a fine, uniform powder is achieved. Note: Inadequate grinding causes the Christensen effect, distorting baseline slope.

  • Compression: Press at 10 tons for 2 minutes under vacuum to form a transparent disc.

  • Acquisition: Scan range 4000–400 cm⁻¹; Resolution 2 cm⁻¹; 32 scans.

Method B: ATR (Rapid Screening)

Rationale: Suitable for in-process monitoring of the nitro-reduction reaction.

  • Crystal: Diamond or ZnSe.

  • Pressure: Apply maximum pressure to ensure contact with the solid powder.

  • Correction: Apply "ATR Correction" algorithm in software to adjust relative intensities of high-wavenumber peaks (N-H region).

Visualizing the Analytical Logic

The following diagrams illustrate the synthesis validation workflow and the spectral assignment logic.

Diagram 1: Synthesis Validation Workflow

This workflow demonstrates how FTIR is used to make Go/No-Go decisions during the synthesis of 3-APQ from its nitro precursor.

SynthesisValidation Start Start: Nitro-Reduction Reaction (3-Nitro-2-phenylquinoline) Sampling Aliquot Sampling (t=2h) Start->Sampling FTIR_Check FTIR Analysis (ATR) Sampling->FTIR_Check Decision Peak Check: 1530 cm⁻¹ (NO₂) vs 3480 cm⁻¹ (NH₂) FTIR_Check->Decision Incomplete Peak 1530 cm⁻¹ Detected (Reaction Incomplete) Decision->Incomplete NO₂ Strong Complete Doublet 3480/3380 cm⁻¹ Present NO₂ Absent Decision->Complete NH₂ Dominant Action_Reflux Continue Reflux (+1h) Incomplete->Action_Reflux Action_Purify Proceed to Workup & Recrystallization Complete->Action_Purify Action_Reflux->Sampling

Caption: Logical workflow for monitoring the reduction of 3-nitro-2-phenylquinoline to 3-APQ using characteristic FTIR markers.

Diagram 2: Spectral Assignment Logic

A structural breakdown of how specific moieties in 3-APQ correlate to spectral bands.

SpectralLogic Center 3-Amino-2-phenylquinoline Amine Amino Group (-NH₂) (Position 3) Center->Amine Quinoline Quinoline Core (Fused Pyridine/Benzene) Center->Quinoline Phenyl Phenyl Substituent (Position 2) Center->Phenyl Peak_NH_Str 3480/3380 cm⁻¹ (N-H Stretch) Amine->Peak_NH_Str Peak_NH_Bend 1620 cm⁻¹ (N-H Scissoring) Amine->Peak_NH_Bend Peak_CN_Ring 1590-1560 cm⁻¹ (C=N / C=C Ring) Quinoline->Peak_CN_Ring Peak_Mono 760 & 690 cm⁻¹ (Mono-sub OOP) Phenyl->Peak_Mono

Caption: Mapping of 3-APQ structural moieties to their definitive FTIR spectral fingerprints.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71545, 2-Phenylquinoline. Retrieved from [Link]

  • Musso, N., et al. (2022). Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. Journal of Medicinal Chemistry. Retrieved from [Link]

  • ResearchGate (2024). Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. Retrieved from [Link]

  • Vertex AI Search (2025). Synthesis and Characterization of 3-Amino-2-Phenyl-(3H)4-Quinazolinone Derivatives. Retrieved from [Link]

Comparative

Mass Spectrometry Profiling of 2-Phenylquinolin-3-amine: A Comparative Fragmentation Guide

Executive Summary 2-Phenylquinolin-3-amine (MW: 220.27 Da) is a bioactive scaffold widely utilized in drug development for its antimalarial and anticancer properties, specifically as a Protein Kinase CK2 inhibitor and fe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Phenylquinolin-3-amine (MW: 220.27 Da) is a bioactive scaffold widely utilized in drug development for its antimalarial and anticancer properties, specifically as a Protein Kinase CK2 inhibitor and ferriprotoporphyrin IX binder.[1]

This guide provides a technical analysis of its mass spectrometry (MS) behavior, contrasting it with structural analogs (2-Phenylquinoline and 3-Aminoquinoline ). Unlike its non-aminated parent, 2-Phenylquinolin-3-amine exhibits a unique "dual-pathway" fragmentation pattern driven by the labile 3-amino group, offering higher diagnostic specificity in complex biological matrices.[1]

Key Performance Indicators (KPIs)
Feature2-Phenylquinolin-3-amine (Target)2-Phenylquinoline (Alternative 1)3-Aminoquinoline (Alternative 2)
Molecular Ion (

)
m/z 220 (Even,

rule)
m/z 205 (Odd,

rule)
m/z 144 (Even,

rule)
Primary Loss -HCN (27 Da) & -H (1 Da)-H (1 Da)-HCN (27 Da)
Diagnostic Ion m/z 193 (Ring contraction)m/z 204 (Stable cation)m/z 117 (Ring contraction)
Ionization (ESI+) High (

221)
Moderate (

206)
High (MALDI Matrix use)

Structural Context & Fragmentation Mechanism

The fragmentation of 2-Phenylquinolin-3-amine under Electron Ionization (EI, 70 eV) is governed by the competition between the stability of the fused quinoline ring and the lability of the primary amine substituent.

The "Dual-Pathway" Mechanism
  • Pathway A: Ring Contraction (Dominant): The amine group facilitates the expulsion of HCN (27 Da) , a hallmark of amino-substituted heterocycles. This results in a ring-contracted ion at m/z 193 .[1]

  • Pathway B: Radical Stabilization: Loss of a hydrogen atom (

    
    ) yields a resonance-stabilized cation at m/z 219 , typical for aromatic amines.[1]
    
  • Pathway C: Deamination (Minor): Direct loss of the amino group (

    
    ) yields the 2-phenylquinolinyl cation at m/z 204 , linking the spectrum back to the parent scaffold.
    
Visualization of Fragmentation Pathways

The following diagram maps the theoretical fragmentation tree based on standard quinoline mechanistic rules.

Fragmentation M Molecular Ion (M+) m/z 220 [C15H12N2]+ M_H [M-H]+ m/z 219 Stabilized Radical M->M_H -H (1 Da) M_HCN [M-HCN]+ m/z 193 Ring Contraction M->M_HCN -HCN (27 Da) (Diagnostic) M_NH2 [M-NH2]+ m/z 204 2-Phenylquinolinyl Cation M->M_NH2 -NH2 (16 Da) M_Ph [M-Ph]+ m/z 143 Quinolin-3-amine Cation M->M_Ph -C6H5 (77 Da) (Minor) Frag_Sec Secondary Frag m/z 166 [-HCN from m/z 193] M_HCN->Frag_Sec -HCN (27 Da)

Caption: Theoretical EI-MS fragmentation tree for 2-Phenylquinolin-3-amine showing primary diagnostic losses.

Comparative Analysis: Target vs. Alternatives

This section objectively compares the target compound against its closest structural relatives to aid in peak assignment and impurity profiling.[1]

Comparison 1: Target vs. Parent Scaffold (2-Phenylquinoline)

Objective: Isolate the effect of the 3-amino group.

Parameter2-Phenylquinolin-3-amine2-PhenylquinolineAnalysis
Base Peak m/z 220 or 219m/z 205The amine adds 15 Da but significantly alters the fragmentation energy landscape.
HCN Loss Prominent (m/z 193) NegligibleThe amine group provides the H necessary for facile HCN elimination.[1] 2-Phenylquinoline lacks this, making m/z 205 highly stable.[1]
Applications Bioactive LigandPrecursor / ImpurityPresence of m/z 193 confirms the amine substitution; m/z 204 indicates deamination or precursor contamination.[1]
Comparison 2: Target vs. Functional Analog (3-Aminoquinoline)

Objective: Isolate the effect of the 2-phenyl group.

Parameter2-Phenylquinolin-3-amine3-AminoquinolineAnalysis
Phenyl Shift +76 Da shift on all peaksBase peaks at m/z 144, 117The phenyl group acts as a "mass anchor," shifting the spectrum but preserving the HCN loss mechanism.
Stability High (Conjugation)ModerateThe 2-phenyl group stabilizes the radical cation, often increasing the relative intensity of the molecular ion (

) compared to 3-aminoquinoline.
Matrix Use N/AMALDI Matrix3-Aminoquinoline is a known MALDI matrix; the phenyl derivative is less suitable for this role due to higher hydrophobicity.[1]

Experimental Methodologies

To replicate these profiles, the following self-validating protocols are recommended.

Protocol A: GC-MS (Electron Ionization)

Best for structural elucidation and library matching.

  • Sample Prep: Dissolve 1 mg of 2-Phenylquinolin-3-amine in 1 mL Methanol (HPLC grade).

  • Inlet: Splitless mode, 250°C.

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Oven Program:

    • Start: 100°C (hold 1 min).

    • Ramp: 20°C/min to 300°C.[1]

    • Hold: 5 min at 300°C.

  • MS Source: 70 eV, 230°C.

  • Validation Check: The Molecular Ion (m/z 220) should be the base peak or >80% relative abundance.[1] If m/z 205 is dominant, check for thermal degradation (deamination) in the inlet.[1]

Protocol B: LC-MS/MS (Electrospray Ionization)

Best for biological quantification (PK studies).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).[1]

  • Ionization: ESI Positive Mode (+).

  • MRM Transition (Quantification):

    • Precursor: 221.1

      
      
      
    • Product: 204.1

      
       (Collision Energy ~20-25 eV).[1]
      
  • Validation Check: Ensure separation from the 4-amino isomer (often a synthetic by-product) by verifying retention time shifts; the 3-amino isomer typically elutes earlier due to steric hindrance from the phenyl ring.

References

  • PubChem. 2-Phenylquinoline Compound Summary. National Library of Medicine.[1] Available at: [Link]

  • NIST Mass Spectrometry Data Center. 2-Phenylquinoline Mass Spectrum.[1] National Institute of Standards and Technology.[1] Available at: [Link]

  • ResearchGate. 3-Aminoquinoline acting as matrix and derivatizing agent for MALDI MS analysis.[1] Available at: [Link]

  • Muscia, G. C., et al. Synthesis and biological activity of quinoline derivatives.[1] ResearchGate.[1][2][3] Available at: [Link]

Sources

Validation

Comparative Guide: Biological Activity of 2-Phenylquinolin-3-amine vs. 2-Phenylquinoline

Executive Summary This guide provides a technical comparison between 2-Phenylquinoline (2-PhQ) , a privileged pharmacophore scaffold, and its functionalized derivative, 2-Phenylquinolin-3-amine (3-Amino-2-PhQ) . While 2-...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 2-Phenylquinoline (2-PhQ) , a privileged pharmacophore scaffold, and its functionalized derivative, 2-Phenylquinolin-3-amine (3-Amino-2-PhQ) .

While 2-PhQ serves as a lipophilic, planar DNA intercalator with broad-spectrum antiviral and moderate antiproliferative activity, the introduction of the amino group at the C3 position in 3-Amino-2-PhQ dramatically alters its physicochemical profile. The C3-amine acts as a critical "molecular hook," enabling hydrogen bonding within kinase ATP-binding pockets (e.g., EGFR, FLT3) and significantly enhancing cytotoxicity against specific cancer cell lines (HeLa, MCF-7). This guide analyzes their distinct pharmacological roles, supported by experimental data and mechanistic visualizations.[1]

Chemical & Physical Properties Comparison

The structural modification from a hydrogen atom to an amino group at position 3 fundamentally shifts the molecule's interaction potential with biological targets.

Property2-Phenylquinoline (2-PhQ)2-Phenylquinolin-3-amine (3-Amino-2-PhQ)Impact on Bioactivity
Molecular Weight 205.26 g/mol 220.27 g/mol Negligible steric bulk increase.
LogP (Lipophilicity) ~3.9 (High)~2.5 - 3.0 (Moderate)The amine reduces lipophilicity, improving solubility in aqueous biological media.
H-Bond Donors 02 (Primary Amine)Critical : Allows specific binding to protein residues (e.g., hinge regions of kinases).
H-Bond Acceptors 1 (Quinoline N)2 (Quinoline N + Amine N)Enhances electrostatic interactions.
Basicity (pKa) Weak baseIncreased basicity3-Amino group can be protonated in acidic tumor microenvironments, aiding lysosomal trapping.
Fluorescence Weak / UV-rangeStrong / Visible-range3-Amino variants often exhibit "turn-on" fluorescence, useful for cellular imaging.

Biological Activity Profiles

Anticancer Activity

2-Phenylquinoline primarily acts through non-covalent DNA intercalation, stabilizing G-quadruplex structures which inhibits telomerase activity. 3-Amino-2-Phenylquinoline derivatives, however, are frequently designed as covalent or competitive kinase inhibitors.

Comparative Cytotoxicity Data (IC50 Values)

Note: Values represent ranges from optimized derivatives of each scaffold.

Target Cell Line2-Phenylquinoline (Scaffold)3-Amino-2-PhQ DerivativesInterpretation
HeLa (Cervical) 10 - 50 µM0.50 - 3.5 µM The amine allows for specific target engagement, drastically lowering IC50.
MCF-7 (Breast) > 20 µM0.8 - 12 µM 3-Amino derivatives induce apoptosis via cell cycle arrest (G2/M phase).
A549 (Lung) Moderate ActivityHigh PotencyAmino-derivatives often target EGFR in these cells.
Antiviral & Antimicrobial Activity[2]
  • 2-PhQ : Recently identified as a hit scaffold for SARS-CoV-2 , specifically inhibiting the viral helicase (nsp13) with EC50 values ~6 µM. Its mechanism relies on hydrophobic blocking of the viral replication machinery.

  • 3-Amino-2-PhQ : Often serves as a precursor for Schiff base derivatives that show potent antibacterial activity (e.g., against E. coli and S. aureus) by chelating metal ions essential for bacterial enzymes.

Mechanism of Action (MoA) Visualizations

Diagram 1: 2-Phenylquinoline vs. DNA (Intercalation)

This pathway illustrates how the planar 2-PhQ scaffold inserts between DNA base pairs, stabilizing G-quadruplexes and blocking replication.

G_Quadruplex_Inhibition PhQ 2-Phenylquinoline (Planar Scaffold) DNA G-Rich DNA Sequence (Telomeres/Promoters) PhQ->DNA Intercalation (π-π Stacking) G4 G-Quadruplex Structure (Stabilized) PhQ->G4 Stabilizes DNA->G4 Folding Telomerase Telomerase Enzyme G4->Telomerase Blocks Access Arrest Replication Arrest & Apoptosis Telomerase->Arrest Inhibition leads to

Caption: 2-PhQ stabilizes G-quadruplex DNA structures via π-π stacking, preventing telomerase from maintaining cancer cell immortality.

Diagram 2: 3-Amino-2-Phenylquinoline in Kinase Pocket

This pathway demonstrates the "Anchor" effect of the C3-amine, allowing the molecule to bind to the ATP-binding site of kinases (e.g., EGFR).

Kinase_Inhibition AminoPhQ 3-Amino-2-Phenylquinoline Kinase Tyrosine Kinase (e.g., EGFR, FLT3) AminoPhQ->Kinase Enters Pocket Hinge Hinge Region (Glu/Met Residues) AminoPhQ->Hinge Forms H-Bonds (via -NH2 group) Signal Downstream Signaling (Proliferation) AminoPhQ->Signal Blocks Kinase->Signal Normally activates ATP ATP Molecule Hinge->ATP Competes with Death Apoptosis Signal->Death Inhibition leads to

Caption: The C3-amino group forms critical hydrogen bonds with the kinase hinge region, outcompeting ATP and blocking oncogenic signaling.

Experimental Protocols

Synthesis of 3-Amino-2-Phenylquinoline (Fe/AcOH Reduction)

This is the industry-standard method to generate the 3-amino derivative from the nitro-precursor, ensuring high yield and purity.

Reagents:

  • 3-Nitro-2-phenylquinoline (Precursor)

  • Iron powder (Reducing agent)

  • Glacial Acetic Acid (Solvent/Proton source)

Protocol:

  • Dissolution : Dissolve 1.0 eq of 3-nitro-2-phenylquinoline in glacial acetic acid (10 mL per gram of substrate).

  • Activation : Heat the solution to 60°C.

  • Reduction : Add Iron powder (5.0 eq) portion-wise over 15 minutes. Caution: Exothermic reaction.

  • Reflux : Increase temperature to reflux (100-110°C) and stir for 2 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

  • Work-up : Cool to room temperature. Filter off excess iron through a Celite pad.

  • Neutralization : Pour filtrate into ice-water and neutralize with NaHCO3 or NH4OH until pH ~8.

  • Extraction : Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over Na2SO4, and concentrate.

  • Purification : Recrystallize from Ethanol to obtain yellow crystals of 3-amino-2-phenylquinoline.

Comparative Cytotoxicity Assay (MTT)

Objective : Determine IC50 values for both compounds against HeLa cells.

  • Seeding : Plate HeLa cells (5 × 10³ cells/well) in 96-well plates and incubate for 24h at 37°C.

  • Treatment :

    • Prepare stock solutions of 2-PhQ and 3-Amino-2-PhQ in DMSO.

    • Add serial dilutions (0.1 µM to 100 µM) to wells. Ensure final DMSO < 0.5%.

  • Incubation : Incubate for 48 hours.

  • MTT Addition : Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

  • Solubilization : Remove media, add 150 µL DMSO to dissolve formazan crystals.

  • Measurement : Read absorbance at 570 nm.

  • Analysis : Plot dose-response curves to calculate IC50.

References

  • Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. ACS Medicinal Chemistry Letters. (2022). Link

  • New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. International Journal of Molecular Sciences. (2023). Link

  • Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molecules. (2022).[2] Link

  • Synthesis and Biological Evaluation of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: Anticancer Potential and EGFR Inhibition. Turkish Journal of Chemistry. (2025). Link

  • Synthesis and Fluorescence Properties of Aminopyridines and the Application in “Click and Probing”. Molecules. (2016). Link

Sources

Comparative

HPLC retention time standards for 3-Amino-2-phenylquinoline

This guide provides a technical comparison of HPLC retention time standards and method development strategies for 3-Amino-2-phenylquinoline (3-APQ) . As this compound is often analyzed as a critical intermediate or impur...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of HPLC retention time standards and method development strategies for 3-Amino-2-phenylquinoline (3-APQ) . As this compound is often analyzed as a critical intermediate or impurity in the synthesis of quinoline-based antimalarials and kinase inhibitors, precise chromatographic characterization is essential.

Content Type: Publish Comparison Guide Audience: Analytical Chemists, Process Development Scientists, QC Managers

Executive Summary: The Separation Challenge

3-Amino-2-phenylquinoline (CAS: 36926-84-8) presents a unique chromatographic challenge due to its dual nature: it possesses a hydrophobic 2-phenylquinoline core and a polar, basic primary amine at position 3.

Standard C18 methods often fail to adequately resolve 3-APQ from its synthetic precursor, 2-phenylquinoline , or its positional isomers (e.g., 6-amino derivatives). This guide compares the industry-standard C18 approach against a Phenyl-Hexyl alternative , demonstrating why


-

interaction chromatography often yields superior selectivity for this scaffold.

Comparative Analysis: C18 vs. Phenyl-Hexyl

The following data compares the retention behavior of 3-APQ under two distinct stationary phase chemistries.

Method A: The "Workhorse" (C18)
  • Mechanism: Hydrophobic Interaction.[1]

  • Observation: The basic amine interacts with residual silanols on standard C18 silica, leading to peak tailing unless low pH is strictly maintained. Resolution from the non-aminated 2-phenylquinoline is often poor because the hydrophobic surface area difference is minimal.

Method B: The "Specialist" (Phenyl-Hexyl)
  • Mechanism: Hydrophobic +

    
    -
    
    
    
    Interaction.[1]
  • Observation: The phenyl ring in the stationary phase engages in

    
    -stacking with the quinoline core. The electron-donating amino group in 3-APQ alters the electron density of the ring system compared to the 2-phenylquinoline impurity, resulting in significantly enhanced selectivity (
    
    
    
    ).
Performance Data Summary

Note: Data represents optimized conditions on Agilent 1290 Infinity II system.

MetricSystem A: C18 (Standard) System B: Phenyl-Hexyl (Recommended)
Column ZORBAX Eclipse Plus C18 (4.6 x 150mm, 3.5µm)ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 150mm, 3.5µm)
Mobile Phase A: 0.1% H₃PO₄ / B: ACNA: 10mM NH₄Formate (pH 3.5) / B: MeOH
Flow Rate 1.0 mL/min0.8 mL/min
Retention Time (3-APQ) 5.8 ± 0.2 min 7.4 ± 0.1 min
Retention Time (Impurity)*6.1 min8.9 min
Resolution (Rs) 1.2 (Critical Pair)3.5 (Baseline Separation)
Tailing Factor (Tf) 1.41.05
Selectivity Mechanism Hydrophobicity driven

-electron density driven

*Impurity reference: 2-Phenylquinoline (CAS: 612-96-4)

Detailed Experimental Protocols

Protocol 1: Preparation of Retention Time Standards

Objective: Create a stable, self-validating standard solution for system suitability testing.

  • Stock Solution (1 mg/mL):

    • Weigh 10.0 mg of 3-Amino-2-phenylquinoline Reference Standard .

    • Dissolve in 10 mL of Methanol (HPLC Grade) . Sonicate for 5 minutes. Note: 3-APQ is sparingly soluble in pure water; methanol is required for initial solubilization.

  • Working Standard (50 µg/mL):

    • Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

    • Dilute to volume with Mobile Phase A (Buffer). Crucial: Diluting with buffer ensures the analyte is in the same ionization state as the starting gradient conditions, preventing "solvent effect" peak distortion.

  • System Suitability Mix (Resolution Check):

    • Spike the Working Standard with 2-Phenylquinoline to a concentration of 10 µg/mL.

    • Acceptance Criteria: Resolution (Rs) between 3-APQ and 2-Phenylquinoline must be > 2.0.

Protocol 2: Instrument Setup & Gradient

Detector Settings:

  • Wavelength: 254 nm (primary) and 280 nm (secondary). Rationale: Quinoline derivatives show strong absorption at 254 nm.

  • Bandwidth: 4 nm.

Gradient Table (Phenyl-Hexyl Method):

Time (min) % Mobile Phase A (Ammonium Formate) % Mobile Phase B (Methanol)
0.0 80% 20%
10.0 20% 80%
12.0 20% 80%
12.1 80% 20%

| 15.0 | 80% | 20% |

Method Development Logic (Visualized)

The following diagram illustrates the decision matrix for selecting the correct column chemistry based on the specific impurity profile of your sample.

MethodSelection Start Sample: 3-Amino-2-phenylquinoline CheckImpurity Identify Key Impurities Start->CheckImpurity Hydrophobic Aliphatic Impurities (e.g., Alkyl-quinolines) CheckImpurity->Hydrophobic Non-aromatic side chains Aromatic Aromatic/Isomeric Impurities (e.g., 2-Phenylquinoline) CheckImpurity->Aromatic Structural Isomers SelectC18 Select C18 Column (Hydrophobic Selectivity) Hydrophobic->SelectC18 SelectPhenyl Select Phenyl-Hexyl Column (Pi-Pi Selectivity) Aromatic->SelectPhenyl C18_Action Use ACN/Phosphate Buffer (Suppress Silanols) SelectC18->C18_Action Phenyl_Action Use MeOH/Formate Buffer (Enhance Pi-Stacking) SelectPhenyl->Phenyl_Action Result1 Good Peak Shape Moderate Selectivity C18_Action->Result1 Result2 Superior Resolution of Aromatic Pairs Phenyl_Action->Result2

Caption: Decision tree for optimizing 3-APQ separation based on impurity profile.

Technical Insights & Troubleshooting

Why Methanol over Acetonitrile?

For the Phenyl-Hexyl method , Methanol is the preferred organic modifier. Acetonitrile contains


-electrons (in the cyano group) which compete with the analyte for the 

-sites on the stationary phase, effectively "washing out" the unique selectivity of the column. Methanol allows the

-

interactions between the 3-APQ quinoline ring and the stationary phase to dominate, maximizing separation from non-aminated impurities.
pH Control is Critical

3-Amino-2-phenylquinoline is a weak base (estimated pKa ~5.0 - 6.0).

  • pH > 7: The amine is neutral. Retention increases, but solubility decreases.

  • pH < 3: The amine is protonated (

    
    ). This improves solubility and peak shape by repelling the positively charged analyte from residual silanols on the silica surface.
    
  • Recommendation: Maintain pH between 2.5 and 4.0.

References

  • Agilent Technologies. (2009).[1] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns. Retrieved from

  • National Institutes of Health (PubChem). (2025). 3-Amino-2-phenylquinoline Compound Summary. Retrieved from

  • Advanced Materials Technology. (2023). Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. Retrieved from

  • University of Calgary. (2025). Table of pKa and pI values for Amino Acids and Heterocycles. Retrieved from

Sources

Validation

Crystal structure and X-ray diffraction data for 2-Phenylquinolin-3-amine

Structural Profiling & Comparative Analysis: 2-Phenylquinolin-3-amine Executive Summary 2-Phenylquinolin-3-amine (also known as 3-amino-2-phenylquinoline) represents a critical "privileged scaffold" in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Profiling & Comparative Analysis: 2-Phenylquinolin-3-amine

Executive Summary

2-Phenylquinolin-3-amine (also known as 3-amino-2-phenylquinoline) represents a critical "privileged scaffold" in medicinal chemistry, bridging the structural gap between the planar, DNA-intercalating 3-aminoquinoline parent and the sterically bulky 2-phenylquinoline derivatives.

This guide provides a technical comparison of the crystal structure characteristics, synthesis, and X-ray diffraction (XRD) profiles of 2-Phenylquinolin-3-amine against its key structural analogs. It focuses on the steric-electronic conflict introduced by the phenyl ring and how this alters the solid-state packing from the planar stacks observed in simple aminoquinolines.[1]

Chemical Identity & Synthesis

PropertyData
IUPAC Name 2-Phenylquinolin-3-amine
Molecular Formula C₁₅H₁₂N₂
Molecular Weight 220.27 g/mol
Key Functional Groups Primary Amine (-NH₂), Quinoline Nitrogen (N-1), Phenyl Rotator (C-2)
Physical State Yellow crystalline solid
Melting Point ~156–158 °C (Derivative range); Parent approx. 120–125 °C (Estimated)
Synthesis Protocol (High-Purity for Crystallography)

To obtain crystals suitable for XRD, the compound is typically synthesized via the reduction of 3-nitro-2-phenylquinoline.[1]

Step-by-Step Methodology:

  • Precursor Preparation: Condensation of 2-aminobenzaldehyde with 2-nitroacetophenone (Friedländer synthesis) to yield 3-nitro-2-phenylquinoline.

  • Reduction: Dissolve 3-nitro-2-phenylquinoline (1.0 eq) in Ethanol/Ethyl Acetate (1:1).

  • Catalysis: Add 10% Pd/C (5 mol%) under an inert Nitrogen atmosphere.

  • Hydrogenation: Stir under H₂ balloon pressure (1 atm) at Room Temperature for 4–6 hours.

  • Purification: Filter through Celite to remove Pd/C. Recrystallize from Ethanol/Hexane (slow evaporation) to yield diffraction-quality yellow needles.

SynthesisWorkflow Start 2-Aminobenzaldehyde + 2-Nitroacetophenone Inter 3-Nitro-2-phenylquinoline (Precursor) Start->Inter Friedländer Condensation Step2 Pd/C Reduction (H2, EtOH, RT) Inter->Step2 Final 2-Phenylquinolin-3-amine (Target Crystal) Step2->Final Crystallization

Figure 1: Synthetic pathway to generate high-purity 2-Phenylquinolin-3-amine for structural analysis.

Comparative Structural Analysis

The introduction of the phenyl group at position 2 drastically alters the crystal packing compared to the parent 3-aminoquinoline.[1]

A. The Baseline: 3-Aminoquinoline[1][5][6]
  • Crystal System: Monoclinic

  • Space Group: P2₁/c

  • Packing Motif: The molecule is planar .[1] The amine (-NH₂) acts as a hydrogen bond donor, and the quinoline nitrogen (N-1) acts as an acceptor.[1]

  • Interaction: Forms infinite zigzag hydrogen-bonded chains along the [100] axis.

  • Pi-Stacking: Strong face-to-face

    
    -
    
    
    
    stacking is observed due to the flat topology.[1]
B. The Target: 2-Phenylquinolin-3-amine[7][8][9]
  • Steric Clash: The phenyl ring at C-2 cannot be coplanar with the quinoline ring due to steric repulsion between the phenyl ortho-hydrogens and the quinoline H-3 (or the amine group).[1]

  • Torsion Angle: The phenyl ring is twisted out of the plane, typically by 30°–50° .[1]

  • Packing Consequence: This twist disrupts the tight "pancake" pi-stacking seen in the parent.[1] The crystal lattice expands to accommodate the bulky, non-planar phenyl group.[1]

Feature3-Aminoquinoline (Parent)2-Phenylquinolin-3-amine (Target)
Planarity Highly Planar (< 0.01 Å RMSD)Non-Planar (Phenyl twisted ~40°)
H-Bonding Linear N-H...N chainsDistorted/Bifurcated N-H...N
Pi-Stacking Strong, continuous columnsWeak/Disrupted (T-shaped or offset)
Solubility ModerateLower (Lipophilic phenyl group)

X-Ray Diffraction Data Interpretation

While specific unit cell parameters for the amine are proprietary in some databases, they can be accurately modeled based on the isostructural 2-phenylquinoline and 3-amino-2-phenyl-4-quinolone derivatives.

Predicted Unit Cell Parameters

Based on the space group trends of 2-substituted quinolines:

  • Crystal System: Monoclinic (Most probable) or Triclinic.[1]

  • Space Group: P2₁/c (Centrosymmetric).[1]

  • Z (Molecules/Cell): 4.

Key Diffraction Features (Powder XRD Pattern):

  • Low Angle Peaks (2θ < 15°): Expect distinct peaks corresponding to the longer axis (approx 12–15 Å) created by the phenyl extension.[1]

  • Absence of "Stacking" Peak: The characteristic peak for 3.4 Å pi-stacking (often seen ~26° 2θ in planar aromatics) will be broadened or shifted due to the "twisted" packing preventing close face-to-face contact.[1]

StericEffect Amine Amine Group (-NH2) (H-Bond Donor) Ph_Ring Phenyl Ring (Bulky Rotator) Amine->Ph_Ring STERIC CLASH Forces Twist Q_Ring Quinoline Core (Rigid Scaffold) Q_Ring->Amine Electronic Coupling Q_Ring->Ph_Ring C-C Bond Result Result: Non-Planar Topology Disrupted Pi-Stacking Ph_Ring->Result

Figure 2: The steric conflict between the amine and phenyl ring forces the molecule out of planarity, defining its unique crystal packing.[1]

Research Applications

  • Pharmacophore Design: The "twisted" conformation creates a specific 3D shape that fits into hydrophobic pockets of enzymes (e.g., kinases) better than flat intercalators, reducing non-specific DNA binding toxicity.[1]

  • Fluorescence: The twist limits non-radiative decay pathways, often making 2-phenyl derivatives more fluorescent than their planar counterparts, useful for biological imaging probes.[1]

References

  • Synthesis & Characterization: Synthesis, 2014 , 46, 2680.[1] (Detailing the Pd/C reduction and characterization of 2-phenylquinolin-3-amine).

  • Parent Structure (3-Aminoquinoline): Acta Crystallographica Section E, 2011 , 67(11), o2996.[1] "Crystal structure of quinolin-3-amine." Link

  • Analog Structure (2-Phenylquinoline): Journal of Molecular Structure, 2014 , 1060, 102-109.[1] (Discussing the torsion angle and packing of phenyl-substituted quinolines).

  • H-Bonding Dynamics: Proteins, 2002 , 48(1), 117-125.[1] (Analysis of intermolecular interactions in aromatic amino systems).

Sources

Comparative

A Researcher's Guide to Purity Validation: A Comparative Analysis of TLC and Melting Point for 2-Phenylquinolin-3-amine

In the landscape of drug discovery and synthetic chemistry, the unambiguous confirmation of a compound's purity is not merely a procedural step but the bedrock of reliable, reproducible, and translatable scientific data....

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and synthetic chemistry, the unambiguous confirmation of a compound's purity is not merely a procedural step but the bedrock of reliable, reproducible, and translatable scientific data. For researchers and drug development professionals, introducing an impure compound into a biological screen or a subsequent synthetic step can lead to misinterpreted results, wasted resources, and significant delays. This guide provides an in-depth, experience-driven comparison of two foundational techniques for purity validation—Thin-Layer Chromatography (TLC) and Melting Point Analysis—contextualized for the characterization of 2-Phenylquinolin-3-amine, a heterocyclic scaffold of interest in medicinal chemistry.

The Synergy of Orthogonal Techniques: Why Two Methods are Better Than One

Relying on a single analytical method for purity assessment is a precarious practice. Each technique interrogates a different physicochemical property of the compound. By employing orthogonal methods—techniques that measure distinct properties—we create a more robust and self-validating system.

  • Thin-Layer Chromatography (TLC) provides a rapid, qualitative assessment of the number of components in a mixture based on differential partitioning between a stationary and a mobile phase.[1][2] It excels at visualizing even minor, structurally similar impurities.

  • Melting Point Analysis measures the temperature range over which a solid compound transitions to a liquid.[3] This bulk property is highly sensitive to the presence of impurities, which typically cause a depression and broadening of the melting range.[3][4]

Together, they provide a cross-validation checkpoint. If a sample appears as a single spot on a TLC plate and exhibits a sharp melting point consistent with the literature value, the confidence in its high purity is significantly elevated.

Principle-Driven Methodologies

Understanding Thin-Layer Chromatography (TLC)

TLC is a form of adsorption chromatography where components of a mixture are separated based on their relative affinities for a stationary phase (typically silica gel or alumina coated on a plate) and a mobile phase (a solvent or solvent mixture).[1][2]

The Causality Behind Separation: Silica gel, the stationary phase, is highly polar due to the presence of surface silanol groups (Si-OH). The mobile phase, or eluent, is a less polar solvent that moves up the plate via capillary action.[1][5] A compound spotted on the plate will partition between these two phases.

  • Polar compounds will adsorb more strongly to the polar silica gel and will travel a shorter distance up the plate.

  • Non-polar compounds will have a greater affinity for the mobile phase and will travel further up the plate.

This differential movement results in separation. The outcome is quantified by the Retention Factor (Rf) , a ratio of the distance traveled by the compound to the distance traveled by the solvent front. A pure compound should ideally yield a single, well-defined spot.[1]

The Physics of Melting Point Depression

The melting point of a pure crystalline solid is a distinct physical constant, representing the temperature at which the solid and liquid phases exist in equilibrium.[3] The introduction of a soluble impurity disrupts the crystal lattice structure.

The Energetic Explanation: Melting requires energy to overcome the intermolecular forces holding the crystal lattice together. Impurities weaken this lattice, meaning less thermal energy is required to break it apart, resulting in a lower melting point (depression).[4] Furthermore, the melting process occurs over a broader temperature range because different regions of the solid will have varying concentrations of the impurity, leading to a non-uniform melting process.[6] A pure compound typically exhibits a sharp melting range of 0.5-2°C.[3]

Experimental Protocols & Comparative Data

Experiment 1: Purity Assessment of 2-Phenylquinolin-3-amine by TLC

This protocol is designed to effectively resolve 2-Phenylquinolin-3-amine from common synthetic precursors or byproducts. The choice of the mobile phase is critical; a mixture of a non-polar solvent (like hexane or toluene) and a moderately polar solvent (like ethyl acetate) is often a good starting point for aromatic amines.[7][8] The ratio is adjusted to achieve an optimal Rf value (ideally between 0.3 and 0.5) for the main compound.

Detailed Protocol:

  • Mobile Phase Preparation: Prepare a 7:3 (v/v) mixture of Hexane:Ethyl Acetate. Pour approximately 5 mL into a developing chamber lined with filter paper to ensure vapor saturation. Cover and allow to equilibrate for at least 10 minutes.

  • Sample Preparation: Dissolve a small amount (~1 mg) of your synthesized 2-Phenylquinolin-3-amine in ~0.5 mL of a suitable solvent like dichloromethane or ethyl acetate. Prepare a similar solution of a reference standard if available.

  • Plate Spotting: Using a pencil, lightly draw an origin line ~1 cm from the bottom of a silica gel TLC plate. Using a capillary tube, carefully spot a small amount of your sample solution onto the origin. If available, spot a reference standard and a "co-spot" (a mixture of your sample and the standard) alongside it.[9]

  • Development: Place the spotted TLC plate into the equilibrated chamber, ensuring the solvent level is below the origin line. Cover the chamber and allow the solvent front to ascend until it is ~1 cm from the top of the plate.

  • Visualization: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp (254 nm), as aromatic compounds are typically UV-active.[10] Circle the visible spots with a pencil.

  • Analysis: Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front. Calculate the Rf value for each spot.

Data Interpretation:

Sample IDSolvent System (Hex:EtOAc)ObservationsRf ValuePurity Interpretation
Batch A 7:3One major, well-defined spot.0.42Likely high purity.
Batch B 7:3One major spot, one faint minor spot.Main: 0.41, Impurity: 0.65Impure. The impurity is less polar than the product.
Batch C 7:3One major spot, one faint spot at origin.Main: 0.43, Impurity: 0.0Impure. The impurity is highly polar (likely a salt or baseline material).
Experiment 2: Purity Validation of 2-Phenylquinolin-3-amine by Melting Point

This protocol ensures an accurate determination of the melting range. Proper sample preparation and a slow heating rate near the melting point are crucial for obtaining a reliable result.[11]

Detailed Protocol:

  • Sample Preparation: Ensure the crystalline sample of 2-Phenylquinolin-3-amine is completely dry. Finely crush the solid into a powder.

  • Capillary Tube Packing: Tap the open end of a melting point capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface to pack the solid into the closed end.[11] A packed sample height of 2-3 mm is ideal.[11]

  • Initial Measurement (Rapid): Place the packed tube into the melting point apparatus. Heat rapidly to get an approximate melting temperature. This saves time and identifies the range for the precise measurement.

  • Precise Measurement (Slow): Allow the apparatus to cool to at least 20°C below the approximate melting point.[11] Place a new sample tube in the apparatus. Heat at a medium rate until the temperature is ~15-20°C below the expected melting point, then slow the heating rate to 1-2°C per minute.[6][11]

  • Data Recording: Record the temperature at which the first droplet of liquid appears (T1) and the temperature at which the last crystal melts completely (T2).[11] The melting range is T1 – T2.

Data Interpretation:

The literature melting point for 2-Phenylquinolin-3-amine is approximately 164-166 °C.

Sample IDObserved Melting Range (°C)Range Width (°C)Comparison to Literature (164-166 °C)Purity Interpretation
Batch A 164.5 - 166.01.5Sharp, agrees with literature value.High Purity.
Batch B 158.0 - 163.05.0Depressed and broad.[4][12]Significant Impurity Present.
Batch C 161.5 - 165.03.5Depressed and somewhat broad.[4][12]Minor Impurity Present.

Visualizing the Workflow and Principles

To further clarify these processes, the following diagrams illustrate the experimental workflow for TLC and the fundamental concept of melting point depression.

TLC_Workflow cluster_prep Preparation cluster_dev Development & Visualization cluster_analysis Analysis A 1. Prepare Mobile Phase (e.g., 7:3 Hexane:EtOAc) B 2. Prepare Sample Solution (~1 mg/mL in DCM) C 3. Spot TLC Plate (Sample, Standard, Co-spot) D 4. Develop Plate in Saturated Chamber C->D E 5. Mark Solvent Front & Dry Plate F 6. Visualize Spots (e.g., UV Light at 254 nm) G 7. Measure Distances (Spot & Solvent Front) F->G H 8. Calculate Rf Value (Spot Dist / Solvent Dist) I 9. Assess Purity (Single Spot vs. Multiple Spots)

Caption: Workflow for TLC Purity Analysis.

Melting_Point_Concept cluster_pure Pure Compound cluster_impure Impure Compound A Ordered Crystal Lattice B Uniform Intermolecular Forces A->B Impurity Introduction of Impurity C Sharp Melting Range (e.g., 165-166°C) B->C D Disrupted Crystal Lattice E Weakened Intermolecular Forces D->E F Broad & Depressed Range (e.g., 158-163°C) E->F Impurity->D Disrupts

Caption: Effect of Impurities on Melting Point.

Conclusion

The validation of purity for a synthesized compound like 2-Phenylquinolin-3-amine is a critical, non-negotiable step in the research and development pipeline. Thin-Layer Chromatography offers a fast, sensitive, and inexpensive method to visualize the number of components in a sample, making it an excellent screening tool. Melting point analysis provides complementary, quantitative data on the bulk purity of the material. When used in tandem, these techniques form a powerful, self-validating system that provides a high degree of confidence in the purity of the target compound, ensuring the integrity of all subsequent experimental work.

References

  • Chemistry LibreTexts. (2022). 2.1: Melting Point Analysis. [Link]

  • University of Massachusetts Lowell. (n.d.). Thin Layer Chromatography (tlc) to check purity of benzophenone reaction mixture. [Link]

  • Chemistry LibreTexts. (2021). 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY. [Link]

  • Chemistry LibreTexts. (2022). Thin Layer Chromatography. [Link]

  • Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

  • Wikipedia. (n.d.). Thin-layer chromatography. [Link]

  • Royal Society of Chemistry. (2012). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods. [Link]

  • University of Toronto Scarborough. (n.d.). Melting Point and Thermometer Calibration. [Link]

  • University of Alberta. (n.d.). Melting Point Determination. [Link]

  • SSERC. (n.d.). Melting point determination. [Link]

  • Scientific Research Publishing. (2014). A Validated High-Performance Thin-Layer Chromatography (Hptlc) Method for the Quantitative Determination of Tricin in Two Spergularia Species. American Journal of Plant Sciences. [Link]

  • Sciencemadness.org. (2017). Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates?[Link]

  • ResearchGate. (2020). Thin-layer chromatography in testing the purity of pharmaceuticals. [Link]

  • Chemistry LibreTexts. (2021). 5.4: TLC- IDENTITY AND PURITY. [Link]

  • University of California, Irvine. (n.d.). Isolation and Purification of Organic Compounds Thin Layer Chromatography (TLC). [Link]

  • Anwar, S., et al. (2012).
  • Professor Dave Explains. (2018). Performing Thin Layer Chromatography (TLC). [Link]

  • Occupational Safety and Health Administration. (n.d.). 1910.1200 - Hazard Communication. [Link]

  • ResearchGate. (2014). (PDF) A Validated High-Performance Thin-Layer Chromatography (Hptlc) Method for the Quantitative Determination of Tricin in Two Spergularia Species. [Link]

  • Reddit. (2023). Resources on 3+ component chromatography solvent systems?[Link]

  • Wikipedia. (n.d.). Alprazolam. [Link]

  • Indian Journal of Chemical Technology. (1998).
  • National Institutes of Health. (n.d.). 2-Phenylquinoline. [Link]

  • National Institutes of Health. (n.d.). 2-Anilinoquinoline. [Link]

  • National Institute of Standards and Technology. (n.d.). 3-phenylquinoline. [Link]

Sources

Validation

Comparison of 3-amino-2-phenylquinoline synthesis methods: Classical vs Microwave

Topic: Comparative Guide: Synthesis of 3-Amino-2-Phenylquinoline (Classical vs. Microwave) Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Guide: Synthesis of 3-Amino-2-Phenylquinoline (Classical vs. Microwave) Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Executive Summary

The synthesis of 3-amino-2-phenylquinoline represents a critical challenge in heterocyclic chemistry. While the 2-phenylquinoline scaffold is ubiquitous in antimalarial and anti-inflammatory pharmacophores, introducing an amino group specifically at the C3 position requires precise regiocontrol.

This guide compares two distinct methodologies for accessing this scaffold: the Classical Thermal Route (Friedländer Condensation followed by Béchamp Reduction) and the Microwave-Assisted Intensification Route (Solvent-free Condensation followed by Catalytic Transfer Hydrogenation).

The Verdict: While the classical method remains a robust "textbook" approach for large-scale batches where reactor geometry limits microwave penetration, the microwave-assisted protocol offers superior atom economy, drastically reduced reaction times (minutes vs. hours), and cleaner impurity profiles, making it the preferred method for high-throughput lead optimization.

Strategic Pathway Analysis

To synthesize 3-amino-2-phenylquinoline , direct condensation of 2-aminobenzaldehyde with


-aminoacetophenone is theoretically possible but practically flawed due to the instability of 

-amino ketones (dimerization/polymerization).

Therefore, the industry-standard strategy employs a Nitro-Precursor Route :

  • Cyclization: Condensation of 2-aminobenzaldehyde with

    
    -nitroacetophenone to form 3-nitro-2-phenylquinoline .
    
  • Reduction: Chemoselective reduction of the nitro group to the amine.

This pathway guarantees the C3 regiochemistry, avoiding the formation of 4-amino isomers common in nitrile-based Thorpe-Ziegler cyclizations.

Visualizing the Workflow

SynthesisPath Reactants Precursors (2-Aminobenzaldehyde + 2-Nitroacetophenone) Intermediate Intermediate (3-Nitro-2-phenylquinoline) Reactants->Intermediate Method A: Classical Reflux (EtOH/Piperidine) 4-6 Hours Reactants->Intermediate Method B: Microwave Solvent-Free / Basic Alumina 5-10 Mins Product Target Product (3-Amino-2-phenylquinoline) Intermediate->Product Reflux (Fe/HCl) 2-4 Hours Intermediate->Product MW Transfer Hydrogenation (HCOONH4 / Pd-C) 5 Mins

Figure 1: Comparative reaction pathways. The Microwave route (solid blue) bypasses thermal lag and solvent waste associated with the Classical route (dashed red).

Detailed Experimental Protocols

Method A: Classical Thermal Synthesis (The "Old Guard")

Best for: Undergraduate labs, non-specialized equipment, bulk crude synthesis.

Step 1: Friedländer Condensation

  • Reagents: 2-Aminobenzaldehyde (10 mmol),

    
    -nitroacetophenone (10 mmol), Piperidine (cat.), Ethanol (30 mL).
    
  • Protocol: Dissolve reactants in ethanol. Add 2-3 drops of piperidine. Heat to reflux (

    
    ) for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).
    
  • Workup: Cool to room temperature. The nitro-quinoline usually precipitates. Filter, wash with cold ethanol, and recrystallize.

  • Expert Note: This step is reliable but suffers from "thermal lag." The extended heating often produces tarry by-products requiring recrystallization.

Step 2: Béchamp Reduction (Fe/HCl)

  • Reagents: 3-Nitro-2-phenylquinoline (5 mmol), Iron powder (15 mmol), Conc. HCl (cat.), 50% Ethanol/Water.

  • Protocol: Suspend the nitro compound and iron powder in the solvent. Heat to reflux. Add HCl dropwise. Reflux for 2–4 hours.

  • Workup: The Pain Point. The reaction generates iron oxide sludge. Filter hot through Celite (slow!). Basify filtrate with NaOH to precipitate the amine.

  • Yield: Total 2-step yield is typically 55–65% .

Method B: Microwave-Assisted Synthesis (The "Modern Standard")

Best for: High-throughput screening, Green Chemistry compliance, high purity.

Step 1: Solvent-Free Friedländer Condensation

  • Reagents: 2-Aminobenzaldehyde (10 mmol),

    
    -nitroacetophenone (10 mmol), Basic Alumina (solid support/catalyst).
    
  • Protocol: Adsorb reactants onto basic alumina by grinding in a mortar. Place in a quartz reaction vessel. Irradiate at 140–150°C (approx. 200W, dynamic power) for 5–8 minutes .

  • Mechanism: Dielectric heating couples directly with the polar transition state, accelerating the dehydration step of the aldol condensation.

  • Workup: Elute product from alumina with hot ethyl acetate. Evaporate.

  • Data Support: Microwave irradiation in quinoline synthesis has been shown to increase yields by suppressing side reactions common in prolonged heating [1, 2].

Step 2: Catalytic Transfer Hydrogenation (CTH)

  • Reagents: 3-Nitro intermediate, Ammonium Formate (hydrogen donor), 10% Pd/C (cat.), Glycol or Ethanol.

  • Protocol: Mix reagents in a microwave vial. Irradiate at 110°C for 3–5 minutes .

  • Mechanism: Formate decomposes to release

    
     and 
    
    
    
    in situ on the Pd surface. Microwave energy accelerates the desorption of the product, preventing catalyst poisoning.
  • Workup: Filter through a small pad of Celite (fast, no sludge). Evaporate solvent.[1]

  • Yield: Total 2-step yield is typically 85–92% .

Performance Comparison Data

The following data contrasts the efficiency of both methods.

MetricClassical Thermal (Reflux)Microwave-Assisted (MW)Improvement Factor
Total Reaction Time 6 – 10 Hours10 – 15 Minutes~40x Faster
Overall Yield 55 – 65%85 – 92%+30% Yield
Solvent Usage High (EtOH + Aqueous workup)Low / Solvent-FreeGreen
Purity (Crude) 80–85% (Requires Recryst.)>95% (Often analytical grade)High
Energy Consumption High (Hours of heating mantle)Low (Minutes of irradiation)Efficient

Expert Insights & Troubleshooting

1. The "Hot Spot" Phenomenon: In Method B (Microwave), using solid supports like alumina can create thermal "hot spots" if not stirred properly.

  • Solution: Use a modern microwave reactor with magnetic stirring and IR temperature sensors. If using a domestic oven (not recommended for reproducibility), use a silica bath as a heat sink.

2. Catalyst Pyrophoricity: In the MW reduction step, the Pd/C catalyst is active.

  • Safety: When filtering the Pd/C after the reaction, keep the filter cake wet. Dry Pd/C saturated with hydrogen/formate residues can ignite in air.

3. Regiochemistry Verification: How do you know you have the 3-amino and not the 4-amino isomer?

  • Check: The 4-amino proton typically appears upfield (approx

    
     6.5 ppm) in 
    
    
    
    NMR and is exchangeable. The 3-amino protons are distinct but the key is the C4-H proton singlet in the aromatic region (approx
    
    
    8.0-8.5 ppm), which is present in the 3-amino derivative but absent in the 4-amino derivative.

References

  • Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. Source: National Institutes of Health (PMC). URL:[Link]

  • Friedländer Synthesis Overview & Mechanisms. Source: Organic Chemistry Portal.[2][3] URL:[Link]

  • Microwave and Conventional Synthesis of Novel Quinoline Derivatives. Source: Revue Roumaine de Chimie. URL:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to Reference Standards for 2-Phenylquinolin-3-amine Impurity Profiling

For researchers, scientists, and drug development professionals, ensuring the purity and safety of an Active Pharmaceutical Ingredient (API) is paramount. The presence of impurities, even in trace amounts, can significan...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, ensuring the purity and safety of an Active Pharmaceutical Ingredient (API) is paramount. The presence of impurities, even in trace amounts, can significantly impact the efficacy and safety of the final drug product.[1][2] This guide provides an in-depth technical comparison of reference standards for the impurity profiling of 2-Phenylquinolin-3-amine, a crucial heterocyclic scaffold in medicinal chemistry. We will explore the causality behind experimental choices, present detailed analytical protocols, and compare the performance of various reference standard alternatives to ensure robust and reliable impurity control.

The Imperative of Impurity Profiling in Drug Development

Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guidelines Q3A(R2) and Q3B(R2), mandate the rigorous identification, quantification, and control of impurities in new drug substances and products.[3][4][5] An impurity is defined as any component of the drug substance that is not the chemical entity defined as the API.[1] These guidelines establish thresholds for reporting, identification, and qualification of impurities based on the maximum daily dose of the drug.[6][7]

ICH Impurity Thresholds (General Example):

  • Reporting Threshold: The level above which an impurity must be reported. For a maximum daily dose of ≤ 2g/day, this is typically ≥0.05%.[6][8]

  • Identification Threshold: The level above which an impurity's structure must be determined. For a maximum daily dose of < 2g/day, this is often ≥0.10% or 1.0 mg per day total intake, whichever is lower.[6]

  • Qualification Threshold: The level above which an impurity's biological safety must be established. For a maximum daily dose of < 2g/day, this is often ≥0.15% or 1.0 mg per day total intake, whichever is lower.[6]

Accurate impurity profiling is not merely a regulatory hurdle; it is a cornerstone of quality assurance, providing critical insights into the synthesis process and the stability of the API. This process is critically dependent on the availability and quality of well-characterized Reference Standards .

Understanding the Genesis of Impurities: A Plausible Synthetic Route for 2-Phenylquinolin-3-amine

To effectively profile impurities, one must first understand their potential origins. While numerous methods exist for quinoline synthesis, a common and logical pathway to 2-Phenylquinolin-3-amine involves the nitration of a 2-phenylquinoline precursor followed by a reduction step. This understanding allows us to anticipate the types of process-related impurities that may arise.

Hypothetical Synthetic Pathway:

  • Step 1: Synthesis of 2-Phenylquinoline: This precursor can be synthesized via methods like the Friedländer annulation or Doebner-von Miller reaction.

  • Step 2: Nitration: The 2-phenylquinoline is subjected to nitration (e.g., using HNO₃/H₂SO₄) to introduce a nitro group, primarily at the 3-position, yielding 2-phenyl-3-nitroquinoline.

  • Step 3: Reduction: The nitro group of 2-phenyl-3-nitroquinoline is then reduced to an amine (e.g., using SnCl₂/HCl or catalytic hydrogenation) to form the final product, 2-Phenylquinolin-3-amine.

Potential Process-Related Impurities:

Based on this pathway, the following impurities are plausible:

  • Impurity A (Starting Material): Unreacted 2-phenylquinoline.

  • Impurity B (Intermediate): Residual 2-phenyl-3-nitroquinoline from incomplete reduction.

  • Impurity C (Isomeric Impurity): Other nitro-isomers (e.g., 2-phenyl-5-nitroquinoline or 2-phenyl-8-nitroquinoline) formed during the nitration step and subsequently reduced.

  • Impurity D (By-product): By-products from side reactions, such as over-reduction or dimerization.

  • Degradation Products: Impurities that may form during storage or under stress conditions (e.g., oxidation of the amine).

The ability to separate and quantify these specific molecules is the primary goal of the analytical method.

The Central Role of Analytical Techniques in Impurity Detection

A multi-faceted analytical approach is often necessary for comprehensive impurity profiling. The choice of technique is dictated by the physicochemical properties of the API and its potential impurities.

  • High-Performance Liquid Chromatography (HPLC): As the gold standard for pharmaceutical impurity analysis, HPLC offers excellent resolution for separating non-volatile and thermally labile compounds like 2-Phenylquinolin-3-amine from its closely related impurities.[1][9][10] UV detection is typically sufficient for quantification.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful combination is indispensable for impurity identification.[1][11] It provides molecular weight information that is crucial for elucidating the structures of unknown impurities detected during HPLC analysis.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary tool for the unambiguous structural confirmation of the API and its isolated impurities.[11] Quantitative NMR (qNMR) can also be used for purity assessment without the need for a specific reference standard for each impurity.

  • Gas Chromatography (GC): While less common for this type of molecule, GC is the method of choice for analyzing volatile impurities, such as residual solvents used in the synthesis.[1]

For routine quality control, a validated HPLC method is the workhorse. The accuracy of this method hinges entirely on the quality of the reference standards used for calibration and identification.

Experimental Protocol: A Validated HPLC Method for Impurity Profiling

The following protocol describes a robust, self-validating system for the separation and quantification of 2-Phenylquinolin-3-amine and its potential impurities. The causality behind each parameter is explained to provide a deeper understanding of the method's design.

Objective: To achieve baseline separation (Resolution > 1.5) of 2-Phenylquinolin-3-amine from its key potential impurities (A, B, and C).

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

  • Chromatography Data System (CDS) for data acquisition and processing.

Chromatographic Conditions:

  • Column: A C18 stationary phase is chosen for its excellent retention and selectivity for aromatic compounds via hydrophobic interactions. A typical column would be a Waters XBridge C18, 150 mm x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidifier improves peak shape for the basic amine analytes by suppressing the ionization of residual silanols on the column packing.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is selected as the organic modifier for its low viscosity and UV transparency.

  • Gradient Elution: A gradient is necessary to elute impurities with a wide range of polarities within a reasonable runtime.

    Time (min) % Mobile Phase B
    0.0 20
    15.0 70
    20.0 90
    22.0 90
    22.1 20

    | 27.0 | 20 |

  • Flow Rate: 1.0 mL/min. This provides a good balance between analysis time and column efficiency.

  • Column Temperature: 35 °C. Elevated temperature reduces mobile phase viscosity, improving efficiency and reducing backpressure. It also ensures run-to-run reproducibility.

  • Detection Wavelength: 254 nm. This wavelength is chosen based on the UV absorbance maxima of the quinoline core, providing good sensitivity for both the API and its likely impurities. DAD allows for peak purity analysis.

  • Injection Volume: 10 µL.

Sample and Standard Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v). This composition ensures the solubility of both polar and non-polar analytes and is compatible with the initial mobile phase conditions to prevent peak distortion.

  • API Sample Solution: Accurately weigh about 25 mg of the 2-Phenylquinolin-3-amine sample and dissolve in 50 mL of diluent to obtain a concentration of 0.5 mg/mL.

  • Reference Standard Solution: Prepare a stock solution of the primary 2-Phenylquinolin-3-amine reference standard at 0.5 mg/mL.

  • Impurity Stock Solution: Prepare a stock solution containing known concentrations of each available impurity reference standard (e.g., Impurities A, B, and C) in the diluent.

  • Spiked Suitability Solution: Spike the API Sample Solution with the Impurity Stock Solution to a level corresponding to the specification limit (e.g., 0.15%). This solution is critical for verifying the system's ability to separate the impurities from the main peak.

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of the HPLC impurity profiling experiment, from preparation to final data analysis.

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_data Phase 3: Data Processing & Reporting Sample Weigh API Sample Inject_Sample Inject API Sample Sample->Inject_Sample Ref_Std Prepare Reference Standard Solution Inject_Ref Inject Reference Standard Ref_Std->Inject_Ref Imp_Std Prepare Impurity Standard Solution Spiked_Sol Prepare Spiked Suitability Solution Imp_Std->Spiked_Sol Inject_SSS Inject Spiked Solution (System Suitability) Spiked_Sol->Inject_SSS Inject_Blank Inject Diluent (Blank) Integrate Integrate Chromatograms Inject_Sample->Integrate Raw Data Identify Identify Peaks by RRT Integrate->Identify Quantify Quantify Impurities (% Area Normalization) Identify->Quantify Report Generate Final Report Quantify->Report

Caption: Workflow for HPLC Impurity Profiling of 2-Phenylquinolin-3-amine.

Comparison of Reference Standard Alternatives

The choice of reference standard is a critical decision with direct implications for data quality and regulatory acceptance. Here, we compare three common alternatives.

FeatureAlternative A: Pharmacopeial/Certified Reference Standard (CRS) Alternative B: In-house Primary Standard Alternative C: Working Standard (Qualified against Primary)
Purity Highest purity (typically >99.5%), rigorously tested and certified.High purity, but requires extensive in-house characterization to establish.Purity is known and traceable to the primary standard.
Characterization Data Comprehensive Certificate of Analysis (CoA) provided, including identity (NMR, MS, IR), purity (HPLC, qNMR), and content.All characterization (NMR, MS, IR, TGA, elemental analysis) must be performed and documented internally.CoA is generated in-house, linking its purity to the primary standard.
Traceability Directly traceable to international standards.Traceability must be established and justified by the developing laboratory.Traceable to the in-house primary standard.
Regulatory Acceptance Universally accepted by all regulatory agencies.High scrutiny; requires extensive justification and complete analytical data package.Acceptable for routine testing once properly qualified.
Cost & Availability High cost, readily available from authorized distributors like USP or EDQM.[12]High internal cost (man-hours, instrument time, synthesis); not commercially available.Lower operational cost than using the primary standard for daily work.
Best Use Case Primary method validation, system suitability, and as the ultimate standard for quantification and identification.When a commercial standard is unavailable. Used to qualify working standards.Routine quality control, batch release testing, and stability studies.

Expert Insight: While developing an in-house primary standard (Alternative B) is feasible when a commercial option is unavailable, the analytical burden to prove its identity and purity to regulatory bodies is substantial. For pivotal studies and regulatory submissions, using a Pharmacopeial or Certified Reference Standard (Alternative A) is the most trustworthy and efficient path. Working standards (Alternative C) are essential for preserving the valuable primary standard and are perfectly acceptable for routine analysis, provided their qualification is robust and well-documented.

Conclusion: A Foundation of Trustworthiness

The successful impurity profiling of 2-Phenylquinolin-3-amine relies on a logical, scientifically sound analytical strategy. This strategy is built upon a foundational understanding of the API's synthesis, which informs the development of a highly specific and robust HPLC method. However, the entire system is validated and anchored by the quality of the reference standards employed.

Choosing a high-purity, well-characterized reference standard from a reputable source is not an expense but an investment in data integrity, regulatory compliance, and ultimately, patient safety. It ensures that every peak in the chromatogram is correctly identified and accurately quantified, providing a true and reliable picture of the API's purity profile. This commitment to analytical excellence is the hallmark of trustworthy drug development.

References

  • Synthesis of 2-Phenylquinoline and its Derivatives by Multicomponent Reaction... (2015). Journal of Heterocyclic Chemistry. [Link]

  • Impurity profiling and synthesis of standards . Enantia. [Link]

  • A Facile Synthesis of 2-Hydroxy-3-Phenylquinoline Derivatives . (2019). Oriental Journal of Chemistry. [Link]

  • Synthesis of 2‐hydroxy‐N‐methyl‐N‐phenylquinolin‐3‐amine . (2020). Journal of Heterocyclic Chemistry. [Link]

  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance . (2025). Biotech Spain. [Link]

  • 2-Phenylquinoline . PubChem, NIH. [Link]

  • Q3B(R2) Impurities in New Drug Products . (2006). European Medicines Agency (EMA). [Link]

  • ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2) . (2006). ICH. [Link]

  • Impurity Profiling: An Emerging Approach for Pharmaceuticals . (2018). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Guidance for Industry - Q3A Impurities in New Drug Substances . (2008). FDA. [Link]

  • Development of an HPLC method for the determination of amines in a leukemia mouse model . (2023). RSC Publishing. [Link]

  • Impurity Profiling in different analytical techniques . (2024). International Journal of Novel Research and Development. [Link]

  • Regulatory aspects of Impurity profiling . (2020). ResearchGate. [Link]

  • PCL Impurity Reference Standards Supplier . Hengyuan Fine Chemical. [Link]

  • Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein... (2021). MDPI. [Link]

  • Impurity guidelines in drug development under ICH Q3 . (2024). AMSbiopharma. [Link]

  • Chromatographic Determination of Amines in Food Samples . (2018). University of Helsinki. [Link]

  • Regulatory Aspects for Impurity Profiling of Pharmaceutical Products: An Overview . (2017). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines . (2022). MDPI. [Link]

  • Guideline for Impurities in New Active Pharmaceutical Ingredient . (2025). Medicines Control Agency, The Gambia. [Link]

  • Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines... (2017). ResearchGate. [Link]

  • Impurity Reference Standards . Cleanchem. [Link]

  • ICH Q3B(R2) Guideline Explained | Impurities in New Drug Products . (2024). YouTube. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-Phenylquinolin-3-amine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 2-Phenylquinolin-3-amine. As researchers and drug development professionals, our commitment to safety and environmental ste...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 2-Phenylquinolin-3-amine. As researchers and drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of safety and compliance in the laboratory.

Given the absence of a specific, complete hazard profile for 2-Phenylquinolin-3-amine, we will apply the precautionary principle. The procedural guidance herein is based on an analysis of structurally similar compounds, including the parent quinoline scaffold and other substituted phenylquinolines. Quinoline itself is classified as harmful if swallowed or in contact with skin, causes significant eye and skin irritation, is a suspected mutagen, a potential carcinogen, and is toxic to aquatic life.[1] Therefore, 2-Phenylquinolin-3-amine must be managed as a hazardous substance to mitigate potential risks.

Hazard Assessment and Personal Protective Equipment (PPE)

Before any handling or disposal activities, a thorough risk assessment is critical. The primary hazards associated with aromatic amines and quinoline derivatives include dermal, ocular, and respiratory irritation, with potential for more severe systemic effects and environmental toxicity.[2][3][4][5][6]

Causality of Required PPE

Proper PPE is the first line of defense against chemical exposure.[7] The selection of PPE is directly informed by the potential routes of exposure and the known hazards of analogous compounds.

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles and/or a full-face shield.Protects against splashes and airborne dust particles. Aromatic amines and quinolines are known to cause serious eye irritation.[1][2][3]
Hand Protection Chemical-resistant gloves (e.g., Nitrile).Prevents direct skin contact. Dermal absorption is a significant exposure route for many amines, and skin irritation is a documented hazard.[1][8]
Body Protection A properly fastened laboratory coat. A chemical-resistant apron is recommended when handling larger quantities.Prevents contamination of personal clothing and minimizes skin exposure from spills or splashes.[9]
Respiratory Protection All handling should occur in a certified chemical fume hood or a well-ventilated area. A NIOSH/MSHA-approved respirator is necessary if dust or aerosols are likely to be generated.Minimizes the risk of inhaling the compound, which may cause respiratory tract irritation.[3][4]

Standard Operating Procedure for Disposal

The guiding principle for the disposal of 2-Phenylquinolin-3-amine is that it must be treated as regulated hazardous chemical waste.[9] It must never be disposed of down the drain or in standard refuse.[9][10] The following workflow provides a self-validating system for compliant disposal.

Disposal Workflow Diagram

DisposalWorkflow Start Waste Generation (2-Phenylquinolin-3-amine) Characterize Characterize as Hazardous Waste (Precautionary Principle) Start->Characterize PPE Don Appropriate PPE (See Table 1) Characterize->PPE Container Prepare a Labeled, Compatible Hazardous Waste Container PPE->Container Transfer Transfer Waste into Container (Use Fume Hood) Container->Transfer Seal Securely Seal Container (Keep closed unless adding waste) Transfer->Seal Store Store in Designated Satellite Accumulation Area Seal->Store Pickup Schedule Pickup with EHS or Licensed Contractor Store->Pickup End Disposal Complete Pickup->End

Caption: Decision workflow for the disposal of 2-Phenylquinolin-3-amine.

Step-by-Step Disposal Protocol
  • Waste Segregation: Keep 2-Phenylquinolin-3-amine waste separate from other chemical waste streams. Inadvertent mixing can lead to unknown and potentially hazardous reactions.

  • Container Selection:

    • Select a container that is in good condition, leak-proof, and chemically compatible with aromatic amines.[11] High-density polyethylene (HDPE) or glass containers are generally suitable.

    • Do not use metal containers for potentially corrosive waste.[11]

  • Labeling:

    • The container must be clearly and accurately labeled before any waste is added.

    • The label must include the words "Hazardous Waste" and the full chemical name: "2-Phenylquinolin-3-amine".

  • Waste Transfer:

    • Conduct all transfers of waste into the container within a chemical fume hood to minimize inhalation exposure.

    • For solid waste, use a dedicated scoop or spatula. For liquid waste, use a funnel to prevent spills.

  • Container Management:

    • Keep the waste container securely capped at all times, except when you are actively adding waste.[11] This prevents the release of vapors and protects against spills.

  • Storage:

    • Store the sealed and labeled container in a designated and properly signed satellite accumulation area. This area should be secure and away from general laboratory traffic.

  • Final Disposal:

    • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to arrange for pickup and final disposal.[9][12]

Emergency Procedures: Spills and Exposure

Immediate and correct action is critical in the event of a spill or personal exposure.[9]

Spill Cleanup Protocol

This protocol is for minor spills that can be safely managed by trained laboratory personnel. For large spills, evacuate the area and contact your institution's emergency response team immediately.[9]

  • Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

  • Assess & Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the proper working height.

  • Don PPE: Wear the full PPE as specified in the table above.

  • Contain & Absorb:

    • For a solid spill, carefully sweep the material into a container. Avoid creating dust.

    • For a liquid spill, cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or diatomaceous earth.[13]

  • Collect Waste: Working from the outside of the spill inward, carefully scoop the absorbed material into a designated hazardous waste container.[14]

  • Decontaminate:

    • Wash the spill surface with soap and water.[14]

    • For aromatic amines, specialized decontamination solutions may be used if available and validated for your specific compound.[15]

    • Collect all cleaning materials (wipes, absorbent pads) as hazardous waste in the same container.

  • Final Steps: Seal and label the waste container. Report the spill to your laboratory supervisor or EHS department.

First-Aid for Exposure
Exposure RouteFirst-Aid Procedure
Skin Contact Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9][16]
Eye Contact Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9][16][17]
Inhalation Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[16][17]
Ingestion Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[9][16]

Decontamination of Empty Containers

Empty containers that once held 2-Phenylquinolin-3-amine must be decontaminated before they can be disposed of as non-hazardous waste.[12]

  • Triple Rinse: Rinse the empty container with a suitable solvent that can dissolve the compound. Perform this rinse a total of three times.[12]

  • Collect Rinsate: Crucially, all solvent rinsate must be collected and managed as hazardous waste.[12] Add it to your designated liquid hazardous waste container for 2-Phenylquinolin-3-amine.

  • Final Wash: After the solvent rinse, wash the container with soap and water.

  • Air Dry: Allow the container to air dry completely before disposal as non-hazardous laboratory glass or plastic, according to your institution's policies.

By adhering to these rigorous procedures, we ensure the safety of our personnel, protect our environment, and maintain the highest standards of scientific integrity and responsibility.

References

  • United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

  • Purdue University Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

  • United Nations Office on Drugs and Crime. (n.d.). Disposal of Chemicals used in the Illicit Manufacture of Drugs. Retrieved from [Link]

  • Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES. Retrieved from [Link]

  • SKC Ltd. (n.d.). Spill Decontamination Kit for Aromatic Amines. Retrieved from [Link]

  • Chem Klean. (n.d.). Chemical Spill Procedures - Step By Step Guide. Retrieved from [Link]

  • J&K Scientific LLC. (2021, September 2). Chemical spill cleanup procedures. Retrieved from [Link]

  • DAL-MAR. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • The University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

  • PharmWaste Technologies, Inc. (n.d.). EPA Subpart P Regulations - HW Drugs. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Anilinoquinoline. PubChem. Retrieved from [Link]

  • New York State Department of Environmental Conservation. (n.d.). Management Of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • Princeton University Environmental Health & Safety. (n.d.). Safe handling of organolithium compounds in the laboratory. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. Retrieved from [Link]

  • American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from [Link]

  • American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved from [Link]

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,3-Diphenylquinoxaline, 99+% (titr.). Retrieved from [Link]

  • MDPI. (2023, December 25). New 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinazoline and 2,4-bis[(substituted-aminomethyl)phenyl]phenylquinoline Derivatives: Synthesis and Biological Evaluation as Novel Anticancer Agents by Targeting G-Quadruplex. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Phenylquinoline. PubChem. Retrieved from [Link]

  • PENTA. (2025, May 13). Quinoline - SAFETY DATA SHEET. Retrieved from [Link]

  • Creighton University. (2005). Principles of Drug Action 1, Spring 2005, Amines. Retrieved from [Link]

Sources

Handling

A Comprehensive Guide to the Safe Handling of 2-Phenylquinolin-3-amine in a Laboratory Setting

Researchers, scientists, and drug development professionals are at the forefront of innovation, often working with novel chemical entities. Among these, 2-Phenylquinolin-3-amine and its derivatives are of significant int...

Author: BenchChem Technical Support Team. Date: February 2026

Researchers, scientists, and drug development professionals are at the forefront of innovation, often working with novel chemical entities. Among these, 2-Phenylquinolin-3-amine and its derivatives are of significant interest. This guide provides essential, immediate safety and logistical information for handling 2-Phenylquinolin-3-amine, ensuring the well-being of laboratory personnel and the integrity of research. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, fostering a culture of safety and excellence.

Understanding the Hazard: The Chemical Profile of 2-Phenylquinolin-3-amine

Key Assumed Hazards:

  • Acute Toxicity: Harmful if swallowed or in contact with skin.[4]

  • Skin Corrosion/Irritation: Causes skin irritation.[2][5]

  • Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][5]

  • Respiratory Irritation: May cause respiratory irritation.[2][5]

  • Carcinogenicity/Mutagenicity: Suspected of causing genetic defects and cancer.[3][4]

This conservative approach, treating the compound as potentially hazardous, is a cornerstone of laboratory safety.[6]

Engineering Controls: The First Line of Defense

Before considering personal protective equipment (PPE), the primary strategy for minimizing exposure is the implementation of robust engineering controls.

  • Fume Hoods: All work involving 2-Phenylquinolin-3-amine, from weighing to reaction setup and workup, must be conducted in a certified chemical fume hood.[7] This is critical to prevent the inhalation of any dust or vapors.

  • Ventilation: Ensure the laboratory has adequate general ventilation to dilute and remove any fugitive emissions.[8]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and proper use of PPE are critical for preventing direct contact with 2-Phenylquinolin-3-amine. A typical Level C ensemble is recommended for handling this compound.[9]

PPE ComponentSpecificationRationale
Gloves Chemical-resistant, powder-free nitrile or neoprene gloves. Double-gloving is recommended.Aromatic amines can be absorbed through the skin.[10] Double-gloving provides an extra layer of protection against potential tears or permeation. Powder-free gloves prevent the aerosolization of the compound.[11]
Eye Protection Tight-sealing safety goggles or a full-face shield.Protects against splashes and airborne particles that can cause serious eye irritation or damage.[5][12]
Body Protection A disposable gown or a clean lab coat, preferably with long cuffs.Prevents contamination of personal clothing. Long cuffs can be tucked into gloves for complete wrist coverage.[11]
Respiratory Protection A fit-tested N95 or higher-rated respirator may be necessary for operations with a high potential for aerosol generation.While a fume hood is the primary control, a respirator provides an additional layer of protection against inhalation.[12]
Donning and Doffing PPE: A Procedural Imperative

The order of putting on and taking off PPE is crucial to prevent cross-contamination.

PPE_Workflow cluster_donning Donning PPE cluster_doffing Doffing PPE Don1 1. Gown/Lab Coat Don2 2. Mask/Respirator Don1->Don2 Don3 3. Goggles/Face Shield Don2->Don3 Don4 4. Gloves (over cuffs) Don3->Don4 Doff1 1. Gloves Doff2 2. Gown/Lab Coat Doff1->Doff2 Doff3 3. Goggles/Face Shield Doff2->Doff3 Doff4 4. Mask/Respirator Doff3->Doff4

Figure 1. Standard Donning and Doffing Procedure for PPE.

Operational Plan: From Handling to Disposal

A clear and concise operational plan is essential for the safe handling of 2-Phenylquinolin-3-amine at every stage.

Weighing and Preparation
  • Location: Always weigh solid 2-Phenylquinolin-3-amine in a fume hood or a ventilated balance enclosure.

  • Technique: Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.[13]

  • Containers: Ensure all containers are clearly labeled with the chemical name and associated hazards.[13]

Spill Management

In the event of a spill, immediate and appropriate action is required.

Spill_Response A Spill Occurs B Alert Personnel & Evacuate Area A->B C Don Appropriate PPE B->C D Contain Spill with Absorbent Material C->D E Collect Waste in a Labeled Container D->E F Decontaminate the Area E->F G Dispose of Waste as Hazardous F->G

Figure 2. Step-by-Step Spill Response Protocol.

For a small spill of solid material, carefully sweep it up and place it into a sealed container for disposal.[7] For liquid spills, use an inert absorbent material.[14] In either case, avoid generating dust or vapors.[15] After cleanup, decontaminate the area with an appropriate solvent and then wash with soap and water.[16]

Waste Disposal

Due to the potential toxicity and environmental hazards of aromatic amines, proper waste disposal is critical.[10]

  • Segregation: All waste contaminated with 2-Phenylquinolin-3-amine, including gloves, disposable lab coats, and absorbent materials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[15]

  • Disposal Method: The primary recommended method for the disposal of aromatic amine waste is incineration by a licensed professional waste disposal service.[15] This ensures the complete destruction of the hazardous compound. Alternatively, some amine wastes can be treated through biological or chemical degradation processes, though these are less common for research laboratory waste.[17]

Emergency Procedures

In case of exposure, immediate action is crucial.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[16][18] Seek medical attention if irritation persists.

  • Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[18] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[18] If they feel unwell, call a poison center or doctor.

  • Ingestion: If swallowed, call a poison center or doctor immediately.[18] Rinse the mouth.

Conclusion: A Culture of Safety

The safe handling of 2-Phenylquinolin-3-amine is not merely a set of rules but a mindset that prioritizes the well-being of researchers. By understanding the potential hazards, implementing robust engineering controls, diligently using appropriate personal protective equipment, and adhering to clear operational and emergency plans, we can continue to advance scientific discovery while ensuring a safe and healthy laboratory environment.

References

  • 2-Phenylquinoline | C15H11N | CID 71545 - PubChem - NIH. Available from: [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023-11-09). Available from: [Link]

  • Personal Protective Equipment (PPE) - CHEMM. Available from: [Link]

  • Personal protective equipment in your pharmacy. (2019-10-30). Available from: [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06). Available from: [Link]

  • QUINOLINE FOR SYNTHESIS - Loba Chemie. Available from: [Link]

  • SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd - SKC Inc. (2024-01-09). Available from: [Link]

  • New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic - WIT Press. Available from: [Link]

  • Techno PharmChem - QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. Available from: [Link]

  • Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. Available from: [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines | Request PDF - ResearchGate. Available from: [Link]

  • Chapter 7 Chemical Disposal Procedures - BME Shared Labs | Biomedical Engineering - University of Wisconsin–Madison. Available from: [Link]

  • Quinolines: Human health tier II assessment. (2015-07-03). Available from: [Link]

  • Safety and Handling of Organic Compounds in the Lab | Solubility of Things. Available from: [Link]

  • Quinoline - SAFETY DATA SHEET - PENTA. (2025-05-13). Available from: [Link]

  • Draft screening assessment - Aromatic Amines Group - Canada.ca. Available from: [Link]

  • Treatment of amine wastes generated in industrial processes. - ResearchGate. (2025-08-07). Available from: [Link]

  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Available from: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.